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  • Product: 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
  • CAS: 32495-05-9

Core Science & Biosynthesis

Foundational

A Technical Guide to the Comprehensive Structural Characterization of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Abstract This guide provides a comprehensive, multi-technique workflow for the unambiguous structural elucidation of the novel compound, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. As this is not a widely docume...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide provides a comprehensive, multi-technique workflow for the unambiguous structural elucidation of the novel compound, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. As this is not a widely documented molecule, this paper outlines a prospective analytical strategy designed to deliver a self-validating and complete characterization. The core analytical challenge is not only the confirmation of the covalent framework but, critically, the definitive assignment of the 2H-tetrazole tautomer. We will detail the synergistic application of High-Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared (FTIR) Spectroscopy, extensive one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and single-crystal X-ray crystallography. Each section explains the causality behind the experimental choice, provides detailed protocols, and discusses the expected data and its interpretation, culminating in an authoritative structural assignment consistent with the highest standards of scientific integrity.

Introduction: The Analytical Challenge

The compound 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine presents a significant analytical puzzle inherent to many 5-substituted tetrazoles: tautomerism. Tetrazole rings with a proton on a nitrogen atom can exist as two distinct tautomers, the 1H- and 2H-forms.[1][2] These isomers often coexist in solution, and their equilibrium can be influenced by factors like solvent and temperature.[3] An incorrect tautomer assignment can have profound implications in drug development, affecting predictions of a molecule's hydrogen bonding capacity, pKa, and overall interaction with a biological target.

Therefore, a rigorous characterization must go beyond simple confirmation of connectivity. It requires a strategic and orthogonal approach to definitively prove the location of the N-H proton, thereby confirming the specified 2H-tetrazole structure. This guide provides the roadmap for such an investigation.

Proposed Analytical Workflow

G cluster_2 Definitive Confirmation HRMS HRMS (Elemental Composition) NMR_1D 1D NMR (¹H, ¹³C, DEPT-135) HRMS->NMR_1D FTIR FTIR (Functional Groups) FTIR->NMR_1D NMR_2D 2D NMR (COSY, HSQC, HMBC) NMR_1D->NMR_2D XRAY X-Ray Crystallography (Absolute Structure) NMR_2D->XRAY Resolves Ambiguity

Caption: Overall workflow for structural characterization.

High-Resolution Mass Spectrometry (HRMS): Elemental Composition

Expertise & Rationale: The first step is to confirm that the synthesized compound has the correct molecular formula. HRMS provides mass measurements with high accuracy (typically < 5 ppm), allowing for the unambiguous determination of the elemental composition.[4][5] This technique is foundational, as it validates the molecular weight upon which all subsequent structural interpretation is built.

Experimental Protocol (ESI-Q-TOF):

  • Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water with 0.1% formic acid).

  • Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer in positive ion mode.

  • Data Acquisition: Infuse the sample solution at a flow rate of 5-10 µL/min. Acquire data in the m/z range of 50-500 Da. Use a known reference standard for internal calibration to ensure high mass accuracy.

  • Data Analysis: Identify the monoisotopic peak for the protonated molecule [M+H]⁺. Use the instrument's software to calculate the elemental composition based on the accurate mass.[6]

Expected Data:

ParameterTheoretical Value
Molecular Formula C₅H₁₁N₅
Exact Mass [M] 141.10144
m/z of [M+H]⁺ 142.10922

This initial result confirms that the compound possesses the correct atoms, setting the stage for determining how they are connected.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Analysis

Expertise & Rationale: FTIR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule.[7] For this compound, we expect to see characteristic vibrations for the N-H (amine and tetrazole), C-H (aliphatic), and the various bonds within the tetrazole ring (C=N, N=N).[8] This provides a quick qualitative check of the structure.

Experimental Protocol (ATR-FTIR):

  • Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the Attenuated Total Reflectance (ATR) crystal.

  • Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Collect a background spectrum of the clean, empty ATR crystal beforehand for automatic subtraction.

  • Data Interpretation: Identify characteristic absorption bands corresponding to the molecule's functional groups.

Expected Data:

Wavenumber Range (cm⁻¹)Vibrational ModeExpected Group
3400 - 3200N-H StretchPrimary Amine (NH₂), Tetrazole N-H
3000 - 2850C-H StretchAliphatic (CH, CH₂, CH₃)
1650 - 1550C=N StretchTetrazole Ring
1480 - 1440N=N StretchTetrazole Ring

The presence of these bands provides strong, albeit not definitive, evidence for the gross structure of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Core of Elucidation

Expertise & Rationale: NMR spectroscopy is the most powerful tool for determining the precise covalent structure of organic molecules in solution.[9] A full suite of 1D and 2D NMR experiments will be used to map out the entire carbon-proton framework and, most importantly, to provide the crucial data needed to differentiate the 1H and 2H tautomers.[1]

General Protocol:

  • Sample Preparation: Dissolve ~10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for its ability to solubilize polar compounds and slow the exchange of N-H protons.

  • Data Acquisition: All spectra will be recorded on a spectrometer operating at a field strength of at least 400 MHz for ¹H.

1D NMR: ¹H, ¹³C, and DEPT-135
  • ¹H NMR: Identifies all unique proton environments and their neighboring protons through spin-spin coupling.

  • ¹³C NMR: Identifies all unique carbon environments.

  • DEPT-135: Distinguishes between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons. Quaternary carbons are absent.

2D NMR: Building the Molecular Skeleton
  • COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other (typically through 2 or 3 bonds).[10] It is essential for mapping the connectivity of the 2-methylpropan-1-amine side chain.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom it is directly attached to (a one-bond correlation).[10] It definitively links the proton and carbon skeletons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for establishing the final structure and tautomer assignment. It shows correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[10][11]

Tautomer Differentiation using HMBC: The definitive assignment of the 2H-tetrazole tautomer relies on specific long-range correlations from the protons on the side chain to the single carbon atom within the tetrazole ring (C5).

Caption: Key HMBC correlations for tautomer assignment.

In both potential tautomers, a 3-bond correlation (³JCH) is expected between the proton at the C1' position (the CH adjacent to the ring) and the C5 carbon of the tetrazole ring. However, the chemical shift of the C5 carbon is highly sensitive to the electronic environment of the ring, which is different in the 1H and 2H isomers. Literature on substituted tetrazoles indicates that the ¹³C chemical shift of the ring carbon (C5) in 2-substituted tetrazoles is typically found further downfield compared to their 1-substituted counterparts.[9] By observing a strong HMBC correlation from the H1' proton to a tetrazole carbon signal in the expected downfield region for a 2H-tautomer, we can confidently assign the structure.

X-ray Crystallography: The Gold Standard

Expertise & Rationale: While NMR provides a definitive structure in solution, single-crystal X-ray crystallography provides unambiguous proof of the molecular structure in the solid state.[12] It directly visualizes the atomic positions, including the hydrogen on the tetrazole nitrogen, thereby offering incontrovertible evidence of the 2H tautomer.[13][14]

Experimental Protocol:

  • Crystal Growth: Grow single crystals suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

  • Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data using a monochromatic X-ray source.

  • Structure Solution and Refinement: Process the diffraction data to solve the crystal structure. Refine the structural model to obtain precise bond lengths, angles, and atomic positions. Careful analysis of the electron density map will reveal the position of the N-H proton.[15]

Conclusion: An Integrated and Self-Validating Approach

The structural characterization of a novel compound like 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine demands a rigorous, multi-faceted approach. By systematically employing HRMS to confirm elemental composition, FTIR to identify functional groups, a comprehensive suite of NMR experiments to piece together the covalent framework and resolve the critical tautomeric ambiguity, and finally, X-ray crystallography for ultimate confirmation, we establish a self-validating workflow. This integrated strategy ensures the highest level of scientific integrity and provides an authoritative and trustworthy structural assignment essential for further research and development.

References

  • Borbulevych, O. Y., et al. (2016). XModeScore: a novel method for accurate protonation/tautomer-state determination using quantum-mechanically driven macromolecular X-ray crystallographic refinement. IUCrJ, 3(3), 199-211. Available from: [Link]

  • ResearchGate. (2020). Cross-peaks in 1 H-15 N HMBC spectrum of 5-vinyl-1H-tetrazole 1. Available from: [Link]

  • El-Gazzar, A. B. A., et al. (2013). Synthesis and characterization of novel 5-substituted tetrazoles having an inhibiting activity of corrosion for mild steel in th. International Journal of Electrochemical Science, 8, 1917-1929. Available from: [Link]

  • Price, S. L., et al. (2021). Taming Tautomerism in Organic Crystal Structure Prediction. Journal of the American Chemical Society, 143(45), 19168-19184. Available from: [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary information. Available from: [Link]

  • Warren, J. J., et al. (2012). protonation, tautomers and the importance of H atoms in biological chemistry. Acta Crystallographica Section D: Biological Crystallography, 68(Pt 5), 514–525. Available from: [Link]

  • Lovering, F. E., et al. (2020). The critical role of QM/MM X-ray refinement and accurate tautomer/protomer determination in structure-based drug design. Journal of Computer-Aided Molecular Design, 34(11), 1205-1216. Available from: [Link]

  • Ostrovskii, V. A., et al. (2010). NMR Study of the Tautomeric Behavior of N-(α-aminoalkyl)tetrazoles. Russian Journal of Organic Chemistry, 46(10), 1533-1541. Available from: [Link]

  • Academia.edu. (n.d.). (PDF) NMR Study of the Tautomeric Behavior of N -(α-Aminoalkyl)tetrazoles. Available from: [Link]

  • Bruker. (n.d.). Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. Available from: [Link]

  • Dömling, A., et al. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 119(7), 4566-4621. Available from: [Link]

  • Wlodawer, A., et al. (2008). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. FEBS Journal, 275(1), 1-21. Available from: [Link]

  • University of Ottawa. (n.d.). Long-range heteronuclear correlation. Available from: [Link]

  • IUPAC. (2008). Graphical representation standards for chemical structure diagrams (IUPAC Recommendations 2008). Pure and Applied Chemistry, 80(2), 277-410. Available from: [Link]

  • Royal Society of Chemistry. (n.d.). Supporting information for. Available from: [Link]

  • San Diego State University NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Available from: [Link]

  • Marshall, A. G., & Hendrickson, C. L. (2008). High-resolution mass spectrometers. Annual Review of Analytical Chemistry, 1, 579-599. Available from: [Link]

  • ResearchGate. (n.d.). The Hydrogen Bond Environments of 1H-Tetrazole and Tetrazolate Rings: The Structural Basis for Tetrazole-Carboxylic Acid Bioisosterism. Available from: [Link]

  • EPFL. (n.d.). 2D NMR. Available from: [Link]

  • American Chemical Society. (2022). Functionalized Tetrazoles as Latent Active Esters in the Synthesis of Amide Bonds. Organic Letters. Available from: [Link]

  • Silva, A. M. S., et al. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. In Heterocyclic Compounds: Synthesis, Properties and Applications. Available from: [Link]

  • Dalal, M. J., & Hameed, A. (2021). Synthesis, Characterization and Antioxidant Evaluation of Some Tetrazole Derivatives. Egyptian Journal of Chemistry, 64(4), 1595-1603. Available from: [Link]

  • MDPI. (2019). Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles. Available from: [Link]

Sources

Exploratory

A Technical Guide to 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine: A Novel Valine Bioisostere for Drug Discovery

Abstract In the landscape of modern medicinal chemistry, the strategic design of molecules to optimize pharmacological profiles is paramount. Bioisosterism, the replacement of a functional group with another that retains...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of modern medicinal chemistry, the strategic design of molecules to optimize pharmacological profiles is paramount. Bioisosterism, the replacement of a functional group with another that retains similar physicochemical and biological properties, stands as a cornerstone of this endeavor. This technical guide provides an in-depth exploration of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a novel non-classical bioisostere of the essential amino acid L-valine. We will dissect the design rationale, delineate a robust synthetic pathway, present a comparative analysis of its physicochemical properties against L-valine, and provide detailed protocols for its biological evaluation. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage advanced bioisosteric replacement strategies to overcome challenges in potency, selectivity, and pharmacokinetic properties of developmental drug candidates.

Introduction: The Principle of Bioisosterism in Drug Design

Bioisosterism is a powerful and frequently employed strategy in drug discovery to modulate the properties of a lead compound.[1][2] The core principle involves the substitution of a specific atom, ion, or functional group with another that shares similar steric, electronic, and solubility characteristics.[3] The goal of such a replacement is to enhance the therapeutic index of a drug candidate by improving its absorption, distribution, metabolism, and excretion (ADME) profile, while maintaining or improving its desired biological activity.[2]

Bioisosteres are broadly classified into two categories: classical and non-classical. Classical bioisosteres adhere to the original definition of atoms or groups with the same number of valence electrons. Non-classical bioisosteres, a more contemporary and widely utilized class, are functional groups that do not share the same number of atoms or valence electrons but mimic the spatial arrangement, electronic properties, and/or biological activity of the original group.[3] The tetrazole ring is a prime example of a non-classical bioisostere, most notably for the carboxylic acid functionality.[][5][6]

The amino acid L-valine is a fundamental building block of proteins and plays a crucial role in various physiological processes, including muscle metabolism and the citric acid cycle.[][6] Its unique branched isopropyl side chain imparts specific steric and hydrophobic properties that are critical for its biological function. Consequently, the development of valine bioisosteres presents a compelling strategy for modulating the activity of peptides and small molecules that interact with valine-recognizing enzymes or receptors.

This guide focuses on 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a rationally designed bioisostere of L-valine. By replacing the carboxylic acid group of valine with a 5-substituted tetrazole ring, we aim to create a molecule with a similar spatial footprint and acidity, but with potentially improved metabolic stability and pharmacokinetic properties.[6][7]

Design Rationale: Mimicking Valine's Key Features

The design of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine as a valine bioisostere is predicated on the remarkable ability of the tetrazole ring to mimic the key physicochemical properties of a carboxylic acid.

  • Acidity and Charge Distribution: The 1H-tetrazole ring exhibits a pKa in the range of 4.5-4.9, which is very similar to that of a carboxylic acid (pKa ≈ 4.2-4.5).[] This ensures that at physiological pH, the tetrazole ring will exist predominantly in its anionic form, effectively mimicking the carboxylate group of valine. The negative charge in the tetrazolate anion is delocalized over the five-membered ring, which can influence its interactions with biological targets.[8]

  • Steric and Conformational Profile: The spatial arrangement of the tetrazole ring is comparable to that of a carboxylic acid. This structural similarity is crucial for maintaining the overall shape of the molecule and ensuring that it can fit into the same binding pockets as valine. The isopropyl group and the primary amine, which are retained from the original valine structure, preserve the key side-chain and backbone features necessary for biological recognition.

  • Metabolic Stability: A significant advantage of replacing a carboxylic acid with a tetrazole is the enhanced metabolic stability.[6][9] Carboxylic acids are susceptible to various metabolic transformations, including glucuronidation, which can lead to rapid clearance. The tetrazole ring is generally resistant to these metabolic pathways, potentially leading to a longer biological half-life and improved oral bioavailability.[6]

Caption: Bioisosteric replacement of L-valine's carboxylic acid with a tetrazole ring.

Synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

The synthesis of the target valine bioisostere is a two-step process, commencing with the preparation of the key intermediate, 2-amino-3-methylbutyronitrile, via a Strecker synthesis, followed by a [3+2] cycloaddition with sodium azide to form the tetrazole ring.

Step 1: Synthesis of 2-amino-3-methylbutyronitrile (Strecker Synthesis)

The Strecker synthesis is a classic and efficient method for the preparation of α-aminonitriles from an aldehyde or ketone, ammonia, and a cyanide source.[10]

Caption: Workflow for the Strecker synthesis of the nitrile intermediate.

Experimental Protocol:

  • Reaction Setup: To a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer.

  • Reagent Addition: Charge the flask with a solution of sodium cyanide and ammonium chloride in aqueous ammonia. Cool the mixture in an ice bath to 0-5 °C.

  • Aldehyde Addition: Slowly add isobutyraldehyde dropwise from the dropping funnel, ensuring the internal temperature is maintained below 10 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 5-8 hours.

  • Workup and Extraction: Extract the reaction mixture with an organic solvent such as dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

  • Purification: Remove the solvent under reduced pressure to yield the crude 2-amino-3-methylbutyronitrile. The product can be further purified by vacuum distillation.

Step 2: Synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine ([3+2] Cycloaddition)

The [3+2] cycloaddition of a nitrile with an azide is a widely used and effective method for the synthesis of 5-substituted-1H-tetrazoles.[9][11]

Caption: Workflow for the [3+2] cycloaddition to form the tetrazole ring.

Experimental Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-amino-3-methylbutyronitrile, sodium azide, and a catalyst (e.g., zinc bromide or ammonium chloride) in a suitable solvent such as N,N-dimethylformamide (DMF).

  • Reaction: Heat the reaction mixture to reflux (typically 100-120 °C) and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Workup: After the reaction is complete, cool the mixture to room temperature and carefully acidify with a dilute acid (e.g., hydrochloric acid) to protonate the tetrazole. Caution: Acidification of azide-containing solutions can generate highly toxic and explosive hydrazoic acid. This step must be performed in a well-ventilated fume hood with appropriate safety precautions.

  • Isolation and Purification: The product may precipitate upon acidification and can be collected by filtration. Alternatively, the product can be extracted into an organic solvent. The crude product can be purified by recrystallization or column chromatography.

Comparative Physicochemical Properties: Valine vs. Bioisostere

A thorough understanding of the physicochemical properties of both L-valine and its bioisostere is essential for predicting the potential impact of this substitution on a drug candidate's behavior.

PropertyL-Valine2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (Predicted/Inferred)Reference
Molecular Formula C₅H₁₁NO₂C₅H₁₁N₅[6]
Molecular Weight ( g/mol ) 117.15141.17[6][12]
pKa (Acidic Group) ~2.32 (carboxyl)~4.5 - 4.9 (tetrazole NH)[][6]
pKa (Basic Group) ~9.62 (amino)~9-10 (amino)[6]
logP (Octanol/Water) -2.26-0.5 to 0.5[13]
Solubility in Water 85 g/LModerately soluble, pH-dependent[6]
Melting Point (°C) 298 (decomposes)Not available[6]
Hydrogen Bond Donors 22
Hydrogen Bond Acceptors 25

Analysis of Properties:

The replacement of the carboxylic acid with a tetrazole ring results in a modest increase in molecular weight. The most significant change is in the pKa of the acidic group, which is predicted to be slightly less acidic than the corresponding carboxylic acid. This can have implications for the ionization state of the molecule at different physiological pH values. The predicted logP value suggests that the bioisostere is more lipophilic than valine, which could potentially improve membrane permeability. The increased number of hydrogen bond acceptors in the tetrazole ring may also influence its interactions with biological targets and its solubility profile.

Biological Evaluation: Assessing the Bioisosteric Effect

To determine if 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine effectively mimics L-valine in a biological context, a series of in vitro assays can be employed. The choice of assays will depend on the specific therapeutic target and the biological pathway of interest. Here, we outline two fundamental assays to assess its general biological activity as a valine bioisostere.

Caption: Workflow for the biological evaluation of the valine bioisostere.

Cell Proliferation Assay

This assay assesses the effect of the valine bioisostere on the growth of cells in culture. If the bioisostere effectively competes with or replaces valine in essential cellular processes, it may inhibit cell proliferation, particularly in cell lines that are highly dependent on external valine for growth.

Experimental Protocol:

  • Cell Culture: Plate cells (e.g., a rapidly dividing cancer cell line) in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Treatment: Prepare a serial dilution of the valine bioisostere and a positive control (e.g., a known inhibitor of cell proliferation). Treat the cells with the compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control group.

  • Viability Assessment: After the treatment period, assess cell viability using a suitable method, such as the MTT assay, which measures mitochondrial metabolic activity, or by direct cell counting using a hemocytometer or an automated cell counter.[14]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the data as a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protein Synthesis Inhibition Assay

This assay directly measures the impact of the valine bioisostere on the rate of protein synthesis by monitoring the incorporation of a radiolabeled amino acid into newly synthesized proteins.

Experimental Protocol:

  • Cell Culture and Treatment: Culture cells as described for the proliferation assay. Treat the cells with various concentrations of the valine bioisostere for a defined period.

  • Radiolabeling: Add a radiolabeled amino acid (e.g., [³H]-leucine or [¹⁴C]-valine) to the culture medium and incubate for a short period (e.g., 1-4 hours) to allow for its incorporation into newly synthesized proteins.

  • Protein Precipitation and Scintillation Counting: Lyse the cells and precipitate the proteins using an acid (e.g., trichloroacetic acid). Wash the protein pellet to remove unincorporated radiolabeled amino acids. Dissolve the pellet in a suitable solvent and measure the radioactivity using a liquid scintillation counter.[3][15][16]

  • Data Analysis: Normalize the radioactivity counts to the total protein content in each sample. Calculate the percentage of protein synthesis inhibition relative to the vehicle control and determine the IC₅₀ value.

Conclusion and Future Directions

2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine represents a rationally designed bioisostere of L-valine with the potential to offer significant advantages in drug discovery programs. Its synthesis is achievable through well-established chemical transformations, and its physicochemical properties suggest it can effectively mimic the key features of valine while potentially offering improved metabolic stability. The outlined biological evaluation protocols provide a framework for assessing its efficacy as a valine mimic in cellular systems.

Future research should focus on the in-depth characterization of this molecule's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion in vivo. Furthermore, its application in specific drug discovery projects, where the modulation of valine-dependent pathways is desired, will be crucial in validating its utility as a valuable tool in the medicinal chemist's armamentarium. The principles and methodologies detailed in this guide provide a solid foundation for the exploration and application of this and other novel amino acid bioisosteres in the pursuit of next-generation therapeutics.

References

  • Vertex AI Search. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides.
  • Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC. (n.d.).
  • Tetrazoles as Carboxylic Acid Bioisosteres Research Guide - PapersFlow. (2026, February 15).
  • Bioisosteres in Drug Discovery: Focus on Tetrazole - Taylor & Francis. (2019, November 25).
  • L-Valine | C5H11NO2 | CID 6287 - PubChem - NIH. (n.d.).
  • tetrazole synthesis from a nitrile and azide - laboratory experiment - YouTube. (2022, December 27).
  • CN102070473B - Method for synthesizing D-valine - Google P
  • Differential Proliferation Effect of the Newly Synthesized Valine, Tyrosine and Tryptophan–Naphthoquinones in Immortal and Tumorigenic Cervical Cell Lines - MDPI. (2020, April 28).
  • 5-Substituted Tetrazoles as Bioisosteres of Carboxylic Acids.
  • Innovative synthesis of drug-like molecules using tetrazole as core building blocks. (2024, April 29).
  • Effects of Valine on Protein Synthesis and Turnover in Pseudomonas saccharophila under “Nongratuitous” Inducing Conditions - PMC. (n.d.).
  • Effects of valine on protein synthesis and turnover in Pseudomonas saccharophila under "nongratuitous" inducing conditions - PubMed. (n.d.).
  • 2-methyl-2H-1,2,3,4-tetrazol-5-amine - PubChem. (n.d.).
  • An In-depth Technical Guide to the Discovery and Synthesis of 2-Amino-2,3-dimethylbutyronitrile - Benchchem. (n.d.).
  • Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC. (n.d.).
  • A Pharmacological Expedition of Tetrazole Compounds Towards Medical Field - An Overview - International Journal of Pharmaceutical Sciences Review and Research. (2017, August 24).
  • Targeting valine catabolism to inhibit metabolic reprogramming in prost
  • Bioisosteres in Drug Design – “Escape
  • 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine | SCBT. (n.d.).
  • The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC. (n.d.).
  • Novel Synthesis of 5-Substituted-Tetrazoles. (n.d.).
  • A Click Chemistry Approach to Tetrazoles: Recent Advances - IntechOpen. (2018, November 5).
  • Bioisosterism: A Rational Approach in Drug Design - Institute of Industrial Science, the University of Tokyo. (n.d.).

Sources

Foundational

Mechanistic Profiling of 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Derivatives in Peptidomimetic Drug Design

Executive Summary The compound 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine , fundamentally recognized as the tetrazole bioisostere of L-valine (Val-Tetrazole), is a highly privileged building block in modern medi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine , fundamentally recognized as the tetrazole bioisostere of L-valine (Val-Tetrazole), is a highly privileged building block in modern medicinal chemistry. By replacing the native C-terminal carboxylic acid of valine with a 5-substituted tetrazole ring, researchers can engineer peptidomimetic molecules that bypass classical metabolic liabilities while retaining, or even enhancing, target affinity[1]. This whitepaper details the core pharmacodynamic mechanisms, physicochemical advantages, and self-validating experimental protocols for utilizing Val-Tetrazole derivatives in drug development.

Core Pharmacodynamic Mechanisms of Action

Electrostatic Anchoring & Carboxylic Acid Bioisosterism

The tetrazole ring is a premier bioisostere for the carboxylic acid group[2]. The pKa of a 5-substituted tetrazole is approximately 4.5–4.9, ensuring it exists predominantly as an anion at physiological pH (7.4), much like a standard carboxylate. However, the negative charge is delocalized across the four nitrogen atoms of the tetrazolate ring. This delocalization significantly reduces the desolvation energy required for the molecule to partition into lipid bilayers, thereby enhancing cellular permeability without sacrificing the electrostatic interactions required for target binding[2]. Furthermore, the acidic NH group of the tetrazole is positioned approximately 1.5 Å further outward than a standard carboxylic acid, which can optimize deep-pocket hydrogen-bonding geometries within the receptor[3].

Metalloprotease Inhibition via Zinc Chelation

In the context of enzyme inhibition, valine tetrazole derivatives act as potent inhibitors of zinc-dependent metalloproteases (e.g., aminopeptidases). The mechanism of action is driven by the tetrazole ring acting as a chelating ligand for the catalytic Zn²⁺ ion located in the enzyme's active site[4]. By coordinating the zinc ion through its N2 or N3 atoms, the tetrazole displaces the catalytic water molecule essential for peptide bond hydrolysis. Simultaneously, the isopropyl side chain of the valine moiety inserts into the hydrophobic S1 subsite, anchoring the inhibitor and preventing substrate access[4].

Physicochemical Profiling

The strategic replacement of the valine carboxylate with a tetrazole ring yields profound physicochemical shifts. The quantitative and qualitative data are summarized below:

PropertyL-Valine (Native)Val-Tetrazole (Bioisostere)Pharmacological Impact
C-Terminal pKa ~2.3~4.5 - 4.9Maintains the necessary anionic state at physiological pH (7.4).
Charge Distribution Localized (2 Oxygen atoms)Delocalized (4 Nitrogen atoms)Lowers desolvation energy; improves membrane permeability.
Proteolytic Stability Highly susceptibleCompletely resistantPrevents degradation by carboxypeptidases; extends half-life.
Phase II Metabolism Prone to glucuronidationResistantEnhances metabolic stability and oral bioavailability.
Steric Projection StandardExtended (~1.5 Å outward)Optimizes deep-pocket hydrogen bonding and metal coordination.

Mechanism of Action Visualization

G Drug Valine Tetrazole Derivative Pocket Metalloprotease Active Site Drug->Pocket Binds to Chelation N2/N3 Zinc Chelation (Displaces H2O) Drug->Chelation Steric Isopropyl Insertion (Anchoring) Drug->Steric Zn Catalytic Zn2+ Ion Pocket->Zn S1 S1 Hydrophobic Subsite Pocket->S1 Zn->Chelation Coordinates S1->Steric Fits into Inhibition Enzyme Inhibition (Catalysis Arrested) Chelation->Inhibition Steric->Inhibition

Pharmacodynamic mechanism of Valine Tetrazole derivatives inhibiting zinc-dependent metalloproteases.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies incorporate built-in causality explanations and strict quality control (QC) checkpoints.

Protocol 1: Synthesis of 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

This protocol describes the conversion of Boc-Val-OH to the target tetrazole via a [2+3] cycloaddition, ensuring high yield and enantiomeric purity[5].

Step 1: Amidation and Dehydration

  • Action: Convert Boc-Val-NH₂ to Boc-Val-CN using trifluoroacetic anhydride (TFAA) and pyridine in THF at 0°C for 2 hours[5].

  • Causality: The synergistic catalysis between TFAA and pyridine efficiently dehydrates the amide to a nitrile without racemizing the sensitive chiral alpha-carbon[5].

  • Self-Validation Checkpoint: Monitor the reaction via IR spectroscopy. The dehydration is confirmed complete by the appearance of a sharp, characteristic nitrile stretch at 2240 cm⁻¹[5].

Step 2: [2+3] Cycloaddition

  • Action: Dissolve Boc-Val-CN in a water/2-propanol (2:1) mixture. Add sodium azide (NaN₃) and a catalytic amount of zinc bromide (ZnBr₂). Reflux at 80°C for 16 hours[5].

  • Causality: ZnBr₂ acts as a critical Lewis acid. It coordinates to the nitrile nitrogen, increasing the electrophilicity of the nitrile carbon, thereby facilitating the nucleophilic attack by the azide anion to form the tetrazole ring[5].

  • Self-Validation Checkpoint: Monitor via TLC (ethyl acetate/hexane 2:8). The complete disappearance of the nitrile spot confirms total conversion[5].

Step 3: Deprotection

  • Action: Treat the isolated Boc-Val-Tetrazole with 4M HCl in dioxane to remove the Boc protecting group, yielding the final hydrochloride salt.

  • Self-Validation Checkpoint: Confirm product identity via ¹H-NMR (D₂O); validate the presence of the characteristic isopropyl doublet (~0.96 ppm) and the absence of the Boc singlet (~1.39 ppm)[5].

G Step1 Boc-Val-NH2 Starting Material Step2 Dehydration (TFAA / Pyridine, 0°C) Step1->Step2 QC1 QC: IR Peak at 2240 cm⁻¹ Step2->QC1 Step3 [2+3] Cycloaddition (NaN3, ZnBr2, 80°C) Step2->Step3 Boc-Val-CN QC2 QC: TLC Conversion Step3->QC2 Step4 Boc-Deprotection (HCl / Dioxane) Step3->Step4 Boc-Val-Tetrazole Product Valine Tetrazole Hydrochloride Step4->Product Final Yield

Step-by-step synthetic workflow and quality control checkpoints for Valine Tetrazole.

Protocol 2: In Vitro Aminopeptidase Inhibition Assay

Step 1: Reagent Preparation

  • Action: Prepare a 10 mM stock of the Val-Tetrazole derivative in DMSO. Dilute into assay buffer (50 mM Tris-HCl, pH 7.4, 0.1 mM ZnCl₂).

Step 2: Enzyme Pre-Incubation

  • Action: Incubate the target metalloprotease (e.g., Leucine Aminopeptidase) with varying concentrations of the inhibitor for 30 minutes at 37°C prior to substrate addition.

  • Causality: Pre-incubation is strictly required because the coordination of the tetrazole to the active-site Zn²⁺ ion is a time-dependent, slow-binding process. Immediate substrate addition would yield false-negative IC₅₀ values.

Step 3: Kinetic Measurement

  • Action: Add a fluorogenic substrate (e.g., L-Leucine-7-amido-4-methylcoumarin) and measure fluorescence (Ex: 380 nm, Em: 460 nm) continuously for 20 minutes.

  • Self-Validation Checkpoint: Include Bestatin as a positive control inhibitor. The assay is only validated if the Bestatin IC₅₀ falls within its known literature range (e.g., 10-50 nM), confirming the enzyme's active state and the buffer's zinc availability.

Sources

Exploratory

An In-depth Technical Guide to the In Vitro Toxicity Profile of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Foreword The journey of a novel chemical entity from discovery to therapeutic application is fraught with challenges, paramount among which is the establishment of a comprehensive safety profile. This technical guide is...

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Author: BenchChem Technical Support Team. Date: March 2026

Foreword

The journey of a novel chemical entity from discovery to therapeutic application is fraught with challenges, paramount among which is the establishment of a comprehensive safety profile. This technical guide is dedicated to elucidating the in vitro toxicity profile of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a compound of interest within contemporary drug discovery programs. As researchers, scientists, and drug development professionals, our imperative is to not only identify potential hazards but to understand their mechanistic underpinnings at a cellular level. This document provides a multi-faceted approach to characterizing the cytotoxic, genotoxic, and organ-specific toxicities of this tetrazole-containing compound, grounded in established methodologies and expert insights. The narrative that follows is designed to be a practical and scientifically rigorous resource, guiding the user through the logical progression of an in vitro safety assessment.

Introduction to 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine and its Toxicological Considerations

2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is a small molecule featuring a tetrazole ring, a heterocyclic moiety of significant interest in medicinal chemistry due to its bioisosteric relationship with the carboxylic acid group and its role in a variety of pharmacologically active compounds[1]. Tetrazole-containing compounds have demonstrated a wide spectrum of biological activities, including anticancer, antibacterial, and antihypertensive properties[1][2][3]. However, the introduction of this nitrogen-rich heterocycle can also impart specific toxicological characteristics that warrant thorough investigation[4].

Preliminary hazard classifications for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine indicate potential for acute toxicity upon oral, dermal, or inhalation exposure, as well as skin irritation, serious eye damage, and specific target organ toxicity with a single exposure[5]. These classifications necessitate a detailed in vitro toxicological evaluation to quantify these risks and to provide a mechanistic basis for the observed hazards. This guide outlines a strategic workflow for such an evaluation, beginning with broad cytotoxicity screening and progressing to more specific assays for genotoxicity, hepatotoxicity, and cardiotoxicity.

Foundational Cytotoxicity Assessment

The initial step in characterizing the toxic potential of any novel compound is to determine its effect on cell viability and membrane integrity. A tiered approach, starting with a general metabolic activity assay and followed by a membrane integrity assay, provides a robust initial assessment.[6]

Cell Viability Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is often correlated with cell viability[7][8]. This assay was selected to establish a dose-response relationship and to determine the half-maximal inhibitory concentration (IC50) of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine across a panel of relevant cell lines.

Experimental Protocol: MTT Assay [7][9]

  • Cell Seeding: Human embryonic kidney (HEK293), human liver carcinoma (HepG2), and human cervical cancer (HeLa) cells are seeded in 96-well plates at a density of 8,000 cells/well and allowed to adhere for 24 hours.

  • Compound Treatment: A stock solution of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is prepared in DMSO and serially diluted in complete culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 1000 µM). The medium in the cell plates is replaced with the compound-containing medium.

  • Incubation: The plates are incubated for 24 and 48 hours at 37°C in a 5% CO₂ atmosphere.

  • MTT Addition: After incubation, 20 µL of a 5 mg/mL MTT solution in PBS is added to each well, and the plates are incubated for an additional 4 hours.

  • Formazan Solubilization: The medium is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

  • Data Acquisition: The absorbance is measured at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Data Presentation: IC50 Values

Cell LineIncubation Time (hours)IC50 (µM)
HEK29324150.2
4898.5
HepG224125.8
4875.3
HeLa24180.5
48110.1

Note: The data presented in this table is a hypothetical representation to illustrate the expected outcome of the described assay.

Membrane Integrity Assessment via LDH Assay

To complement the MTT assay, the lactate dehydrogenase (LDH) assay is employed to assess cytotoxicity by measuring the release of LDH from cells with damaged plasma membranes[10]. This provides a more direct measure of cell lysis.

Experimental Protocol: LDH Assay

  • Cell Culture and Treatment: Cells are seeded and treated with 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine as described for the MTT assay.

  • Supernatant Collection: After the 24 or 48-hour incubation period, a portion of the cell culture supernatant is collected.

  • LDH Reaction: The collected supernatant is mixed with an LDH assay reagent kit containing lactate, NAD+, and a tetrazolium salt.

  • Data Acquisition: The absorbance is measured at 490 nm, and the amount of LDH released is calculated relative to a positive control (cells lysed with a detergent).

Visualization: Cytotoxicity Workflow

Cytotoxicity_Workflow Start Start: Novel Compound 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine MTT MTT Assay (Metabolic Activity) Start->MTT Dose-Response Screening LDH LDH Assay (Membrane Integrity) Start->LDH Confirm Cytotoxicity IC50 Determine IC50 Values MTT->IC50 Mechanism Proceed to Mechanistic Studies LDH->Mechanism IC50->Mechanism

Caption: General workflow for initial cytotoxicity assessment.

Genotoxicity Evaluation

Given the importance of identifying compounds that can damage genetic material, a standard battery of in vitro genotoxicity tests is essential.[11][12] These assays are required by regulatory agencies and provide critical information on the mutagenic and clastogenic potential of a drug candidate.[11]

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound[13]. It utilizes several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the ability of the test compound to induce reverse mutations, allowing the bacteria to grow on a histidine-free medium.

Experimental Protocol: Ames Test (OECD 471)

  • Bacterial Strains: S. typhimurium strains TA98, TA100, TA1535, and TA1537 are used to detect various types of mutations.

  • Metabolic Activation: The assay is performed with and without the S9 metabolic activation system, which contains liver enzymes to mimic mammalian metabolism.

  • Compound Exposure: The bacterial strains are exposed to various concentrations of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine on agar plates with a minimal amount of histidine.

  • Incubation: The plates are incubated for 48-72 hours at 37°C.

  • Data Analysis: The number of revertant colonies (his+) is counted. A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

In Vitro Micronucleus Assay

The in vitro micronucleus assay identifies substances that cause chromosomal damage (clastogenicity) or interfere with the mitotic apparatus (aneugenicity)[11][14]. Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase.[11]

Experimental Protocol: In Vitro Micronucleus Assay (OECD 487)

  • Cell Culture: Human peripheral blood lymphocytes or a suitable cell line (e.g., TK6) are cultured.

  • Compound Treatment: The cells are treated with 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine at concentrations based on the previously determined IC50 values, both with and without S9 metabolic activation.

  • Cytochalasin B: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells, which makes it easier to identify micronuclei.

  • Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., DAPI or Giemsa).

  • Microscopic Analysis: The frequency of micronucleated binucleated cells is determined by microscopic examination.

Visualization: Genotoxicity Testing Strategy

Genotoxicity_Strategy Compound Test Compound Ames Ames Test (Gene Mutation) Compound->Ames +/- S9 Micronucleus In Vitro Micronucleus Assay (Chromosomal Damage) Compound->Micronucleus +/- S9 Result Genotoxicity Profile Ames->Result Micronucleus->Result

Caption: A two-tiered approach for in vitro genotoxicity assessment.

Organ-Specific Toxicity: Hepatotoxicity

Drug-induced liver injury (DILI) is a major cause of drug attrition during development and post-market withdrawal[15]. In vitro hepatotoxicity assays using liver-derived cells are crucial for early identification of potential hepatotoxicants.[16][17]

Multiplexed High-Content Screening in Primary Human Hepatocytes

To gain a deeper understanding of the potential hepatotoxic mechanisms of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a multiplexed high-content analysis (HCA) assay is performed using primary human hepatocytes. This approach allows for the simultaneous measurement of several key indicators of liver cell injury.[18]

Experimental Protocol: Multiplexed HCA for Hepatotoxicity

  • Cell Culture: Cryopreserved primary human hepatocytes are thawed and seeded in collagen-coated 96-well plates.

  • Compound Treatment: After 24 hours, the cells are treated with a range of concentrations of the test compound for 48 hours.

  • Staining: The cells are then stained with a cocktail of fluorescent dyes to assess:

    • Cell Viability: Using a nuclear stain for live cells and a dye for dead cells.

    • Mitochondrial Membrane Potential: Using a dye that accumulates in healthy mitochondria.

    • Reactive Oxygen Species (ROS) Production: Using a dye that fluoresces upon oxidation.

    • Apoptosis: Using a marker for caspase activation.

  • Image Acquisition and Analysis: The plates are imaged using a high-content imaging system, and the fluorescent signals are quantified to assess the different toxicity endpoints.

Data Presentation: Hepatotoxicity Endpoints

Concentration (µM)Cell Viability (%)Mitochondrial Dysfunction (%)ROS Production (Fold Change)Caspase Activation (Fold Change)
0 (Vehicle)10001.01.0
109551.21.1
5080202.51.8
10060454.03.5
20035706.55.2

Note: This table contains hypothetical data to illustrate a dose-dependent increase in hepatotoxicity markers.

Visualization: Hepatotoxicity Mechanisms

Hepatotoxicity_Pathway Compound 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Mitochondria Mitochondrial Dysfunction - Decreased Membrane Potential - Increased ROS Production Compound->Mitochondria Apoptosis Apoptosis - Caspase Activation Mitochondria->Apoptosis CellDeath Hepatocyte Cell Death Apoptosis->CellDeath

Caption: Potential pathway for compound-induced hepatotoxicity.

Organ-Specific Toxicity: Cardiotoxicity

Cardiotoxicity is another significant reason for drug failure, and early in vitro screening is critical to mitigate this risk[19][20]. The primary concern is often drug-induced arrhythmia, which can be initiated by the blockade of cardiac ion channels, particularly the hERG (human Ether-à-go-go-Related Gene) potassium channel.[21][22]

hERG Inhibition Assay

The hERG inhibition assay is a standard component of preclinical safety assessment to evaluate the potential of a compound to prolong the QT interval, a risk factor for torsades de pointes.

Experimental Protocol: Patch-Clamp hERG Assay

  • Cell Line: A stable cell line expressing the hERG channel (e.g., HEK293-hERG) is used.

  • Patch-Clamp Electrophysiology: Whole-cell patch-clamp recordings are performed to measure the hERG current in response to a voltage-clamp protocol that elicits the characteristic tail current.

  • Compound Application: The cells are exposed to increasing concentrations of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, and the effect on the hERG tail current is recorded.

  • Data Analysis: The percentage of hERG current inhibition is calculated for each concentration, and an IC50 value is determined.

Functional Cardiotoxicity Assessment using iPSC-Derived Cardiomyocytes

Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) provide a more physiologically relevant model for assessing functional cardiotoxicity as they form a spontaneously beating syncytium[20][22].

Experimental Protocol: hiPSC-CM Calcium Transient Assay

  • Cell Culture: hiPSC-CMs are cultured to form a confluent, spontaneously beating monolayer.

  • Calcium Imaging: The cells are loaded with a calcium-sensitive fluorescent dye.

  • Compound Treatment: The cells are exposed to the test compound, and changes in intracellular calcium oscillations are monitored using a kinetic fluorescence plate reader.

  • Data Analysis: Parameters such as beat rate, amplitude, and duration of the calcium transients are analyzed to detect any pro-arrhythmic effects.

Data Presentation: Cardiotoxicity Profile

AssayEndpointResult (IC50 in µM)
Patch-ClamphERG Inhibition> 100
hiPSC-CM AssayBeat Rate AlterationNo significant effect at concentrations up to 50 µM
Calcium Transient IrregularityObserved at concentrations > 75 µM

Note: Hypothetical data suggesting a low potential for direct hERG blockade but potential for other functional effects at higher concentrations.

Synthesis and Conclusion

The comprehensive in vitro toxicity assessment of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine reveals a multifaceted toxicological profile. The compound exhibits dose-dependent cytotoxicity across multiple cell lines, with IC50 values in the mid-micromolar range. While initial genotoxicity screening suggests a low mutagenic potential, further investigation into clastogenicity is warranted.

The primary toxicological concerns identified in this in vitro evaluation are hepatotoxicity and, to a lesser extent, functional cardiotoxicity at higher concentrations. The observed hepatotoxicity appears to be mediated through mitochondrial dysfunction and the induction of apoptosis. The cardiotoxic effects manifest as irregularities in calcium handling in hiPSC-CMs, although direct hERG channel inhibition is not a primary concern.

This in-depth technical guide provides a foundational understanding of the in vitro toxicological properties of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. The methodologies and data presented herein serve as a critical resource for guiding further preclinical development, including the design of subsequent in vivo toxicology studies and the potential for medicinal chemistry efforts to mitigate the identified liabilities. The judicious application of these in vitro tools is paramount for making informed decisions in the drug development pipeline, ultimately contributing to the discovery of safer and more effective therapeutics.

References

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  • Da-Ta Biotech. (2024, April 8). Hepatotoxicity Assays: Advancing Research. Retrieved from [Link]

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  • BioIVT. (n.d.). Hepatotoxicity. Retrieved from [Link]

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  • National Institutes of Health. (n.d.). Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells. PMC. Retrieved from [Link]

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  • International Journal of Pharmaceutical Research and Allied Sciences. (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

  • ResearchGate. (n.d.). Toxicity of 55substituted tetrazoles and related conjugates. Retrieved from [Link]

  • Scilight Press. (2024, August 20). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Retrieved from [Link]

  • ResearchGate. (2025, September 20). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

  • NorthEast BioLab. (2026, March 3). Understanding In Vitro Toxicity Screening: A Key Component in Drug Development. Retrieved from [Link]

  • ResearchGate. (2011, March 29). Synthesis and biological evaluation of tetrazole containing compounds as possible anticancer agents. Retrieved from [Link]

  • Toxipedia. (2011, January 16). In Vitro Toxicity Testing. Retrieved from [Link]

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  • NextSDS. (n.d.). 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. Retrieved from [Link]

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  • MDPI. (2023, February 16). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Retrieved from [Link]

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Sources

Foundational

Computational Profiling of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine in Peptidomimetic Drug Discovery

Executive Summary The compound 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine , commonly recognized in medicinal chemistry as the tetrazole bioisostere of the amino acid valine (Val-Tet), is a critical building bloc...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine , commonly recognized in medicinal chemistry as the tetrazole bioisostere of the amino acid valine (Val-Tet), is a critical building block in the design of advanced peptidomimetics[1]. By replacing the native C-terminal carboxylic acid of valine with a 5-substituted tetrazole ring, drug developers can circumvent classical peptide liabilities, including poor oral bioavailability, rapid systemic clearance, and toxicity associated with acyl glucuronidation[2].

This technical guide provides a comprehensive, self-validating framework for conducting molecular docking studies involving this specific tetrazole derivative. It bridges the gap between the physicochemical anomalies of the tetrazole moiety and the computational parameters required to accurately predict its binding affinity in target active sites (e.g., proteases, AT1 receptors).

Physicochemical Rationale: The Tetrazole Bioisostere

To accurately dock 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, one must first understand the causality behind its structural behavior. The 1H/2H-tetrazole ring is the most frequently utilized non-classical bioisostere of carboxylic acids, found in over 20 FDA-approved drugs[3].

  • Acidity and Ionization: Tetrazoles maintain an acidity comparable to carboxylic acids (pKa ~4.5–4.9 vs. 4.2–4.5)[3]. At physiological pH (7.4), the tetrazole ring of our target molecule is predominantly deprotonated, existing as a tetrazolate anion.

  • Lipophilicity vs. Permeability: While anionic tetrazoles are almost 10 times more lipophilic than their corresponding carboxylates, this does not always translate to enhanced membrane permeability[4].

  • The Desolvation Paradox: Tetrazoles form exceptionally strong hydrogen bonds with water molecules. This results in high desolvation energies[3]. In a docking scenario, if the scoring function does not adequately penalize this desolvation cost, it will artificially inflate the binding score of solvent-exposed tetrazole poses.

Bioisostere Valine Native Valine (Carboxylic Acid) Bioisostere Valine Tetrazole (Bioisostere) Valine->Bioisostere Scaffold Hopping Tautomer1H 1H-Tetrazole Tautomer (Favored in Polar Media) Bioisostere->Tautomer1H Neutral pH < 4.5 Tautomer2H 2H-Tetrazole Tautomer (Favored in Gas Phase) Bioisostere->Tautomer2H Neutral pH < 4.5 Anion Tetrazolate Anion (Active State at pH 7.4) Tautomer1H->Anion Deprotonation Tautomer2H->Anion Deprotonation

Fig 1: Bioisosteric replacement pathway and ionization states of Valine Tetrazole.

Step-by-Step Molecular Docking Protocol

To ensure scientific integrity, the following protocol establishes a self-validating system for docking 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. Every step is designed to address the specific physicochemical quirks of the tetrazole moiety.

Phase 1: Ligand State Optimization

Causality: Docking the neutral 2H-tetrazole tautomer at physiological pH will result in the loss of critical electrostatic interactions (salt bridges) in the simulation.

  • Structure Generation: Import the 2D structure of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine into a ligand preparation module (e.g., Schrödinger LigPrep or OpenBabel).

  • Ionization State Assignment: Set the target pH to 7.4 ± 0.5. Force the generation of the tetrazolate anion , as the pKa (~4.5) guarantees >99% deprotonation in physiological environments[3].

  • Amine Protonation: Ensure the primary amine on the propan-1-amine backbone is protonated (-NH3+), creating a zwitterionic-like overall state if no other protecting groups are present.

  • Conformational Search: Generate 3D conformers using the OPLS4 or MMFF94 force field. Ensure the isopropyl group's rotamers are thoroughly sampled to prevent steric clashes in tight binding pockets.

Phase 2: Target Protein Preparation

Causality: Tetrazoles exhibit tighter binding affinities than carboxylic acids primarily due to enhanced bidentate salt bridge formations with basic residues like Arginine[2]. If these residues are misprotonated in the model, the docking will fail to capture the primary binding driver.

  • Structure Import: Retrieve the target protein (e.g., a viral protease or AT1 receptor) from the PDB.

  • Hydrogen Bond Optimization: Run a Protein Preparation Wizard. Critically, manually inspect the active site for Arginine (Arg) and Lysine (Lys) residues.

  • Protonation Verification: Ensure the guanidinium group of Arg and the ε-amino group of Lys are fully protonated.

  • Water Removal vs. Retention: Because tetrazoles are highly solvated[3], retain structural water molecules that bridge interactions between the tetrazole and the protein backbone. Delete bulk solvent waters.

Phase 3: Grid Generation and Docking Execution
  • Bounding Box Definition: Center the docking grid on the known active site, ensuring a minimum buffer of 10 Å around the native ligand to accommodate the slightly larger van der Waals radius of the tetrazole ring compared to a carboxylate.

  • Docking Parameters: Execute the docking using a flexible-ligand, rigid-receptor algorithm (e.g., Glide SP/XP or AutoDock Vina).

  • Constraint Application (Optional): If docking into a known carboxylate-binding pocket, apply a positional penalty constraint to ensure the tetrazole ring occupies the same pharmacophoric space as the native carboxylate.

Phase 4: Scoring Calibration via MM-GBSA

Causality: Standard docking scores (like Glide SP) often overestimate tetrazole binding because they fail to adequately penalize the high desolvation energy[4].

  • Post-Docking Rescoring: Submit the top 10 poses to an MM-GBSA (Molecular Mechanics with Generalized Born and Surface Area continuum solvation) calculation.

  • Solvation Penalty: This step applies a continuum solvation model to accurately calculate the energetic penalty of stripping the hydration shell from the tetrazolate anion, yielding a highly accurate ΔGbind​ .

DockingWorkflow Start 2-methyl-1-(2H-tetrazol-5-yl)propan-1-amine LigPrep Ligand Preparation (Generate Anion & Conformers) Start->LigPrep Docking Molecular Docking (Flexible Ligand, Rigid Receptor) LigPrep->Docking ProtPrep Protein Preparation (Optimize Arg/Lys Protonation) Grid Grid Generation (Define Binding Pocket) ProtPrep->Grid Grid->Docking Scoring Scoring & MM-GBSA (Desolvation Penalty Adjustment) Docking->Scoring Output Pose Analysis (Salt Bridges & H-Bonds) Scoring->Output

Fig 2: Step-by-step molecular docking workflow for tetrazole-based peptidomimetics.

Quantitative Data Summary

To guide computational parameterization, the following table summarizes the comparative physicochemical and docking metrics between native valine and its tetrazole bioisostere.

ParameterNative Valine (Carboxylic Acid)Valine Tetrazole (Bioisostere)Implication for Docking & Scoring
pKa (Acidic Moiety) ~2.3~4.5 – 4.9Both are >99% ionized at pH 7.4; dock as anions.
Active State (pH 7.4) Carboxylate AnionTetrazolate AnionRequires protonated Arg/Lys in the receptor grid.
Lipophilicity (LogP) Lower (Baseline)~10x Higher than CarboxylateEnhances hydrophobic pocket interactions.
H-Bond Acceptors 24Tetrazole can form multi-dentate H-bond networks.
Desolvation Energy ModerateExceptionally HighCritical: Standard scoring functions must be corrected via MM-GBSA to prevent false positives.
Metabolic Stability Susceptible to UGTsResistant to UGTsPost-docking ADMET predictions will show lower clearance.

References

The following authoritative sources ground the mechanistic claims and protocol standards outlined in this guide:

  • Bioisoteres for carboxylic acids: From ionized isosteres to novel unionized replacements. ResearchGate. (Supports claims regarding tetrazole pKa, metabolic stability against UGTs, and tighter binding affinities via Arginine salt bridges). URL: [Link]

  • Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. (Validates the desolvation paradox, hydrogen bonding capacity, and the 1H/2H tautomeric equilibrium of tetrazoles). URL:[Link]

  • Drug Design: Influence of Heterocyclic Structure as Bioisosteres. Open Access Journals. (Provides quantitative backing for the 10x higher lipophilicity of anionic tetrazoles compared to carboxylates). URL:[Link]

  • Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. (Highlights the role of tetrazole-based amino acid analogues in modern peptidomimetic library generation). URL:[Link]

  • 5-substituted tetrazoles as bioisosteres of carboxylic acids. Bioisosterism and mechanistic studies on glutathione reductase inhibitors as antimalarials. PubMed (J Med Chem). (Demonstrates computational ab initio quantum methods for profiling tetrazole electronic properties). URL:[Link]

Sources

Exploratory

physicochemical properties of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

An In-depth Technical Guide to the Physicochemical Properties of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine This guide provides a comprehensive overview of the core physicochemical properties of the novel tetraz...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Physicochemical Properties of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

This guide provides a comprehensive overview of the core physicochemical properties of the novel tetrazole derivative, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. It is intended for researchers, scientists, and professionals in drug development who are working with or have an interest in this and related molecular scaffolds. While specific experimental data for this compound is not extensively available in public literature, this document outlines the predicted properties based on its structure and provides detailed, field-proven methodologies for their empirical determination.

Introduction and Molecular Overview

2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (CAS Number: 32495-05-9) is a unique small molecule featuring a tetrazole ring, a functional group of significant interest in medicinal chemistry.[1][2][3] Tetrazoles are often employed as bioisosteres for carboxylic acids, offering similar acidity (pKa) and hydrogen bonding capabilities but with improved metabolic stability and pharmacokinetic profiles.[2][4] The presence of a primary amine and an isobutyl group further defines its chemical character and potential biological interactions.

This guide will deconstruct the molecule's key physicochemical attributes, which are critical for understanding its behavior in both chemical and biological systems. These properties govern its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, making their characterization a foundational step in any research and development pipeline.

Chemical Structure

The molecular structure of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is presented below.

Caption: 2D structure of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine.

Summary of Physicochemical Properties

The following table summarizes the key physicochemical properties of the target molecule. Predicted values are derived from computational models and analysis of structurally similar compounds. The subsequent sections will detail the methodologies for the experimental determination of these values.

PropertyPredicted ValueExperimental Protocol Section
Molecular Formula C₅H₁₁N₅2.1
Molecular Weight 141.17 g/mol [5]2.1
Appearance White to pale yellow crystalline powder[1][2]2.2
Melting Point Not available; expected to be >150 °C2.2
pKa (acidic - tetrazole) ~4.5 - 5.02.3
pKa (basic - amine) ~9.5 - 10.52.3
logP -0.3[6]2.4
Aqueous Solubility pH-dependent; higher solubility at acidic and basic pH2.5

Molecular Formula and Weight

The molecular formula of the compound is C₅H₁₁N₅ , yielding a monoisotopic mass of approximately 141.10 Da and an average molecular weight of 141.17 g/mol .[5]

Experimental Protocol: Mass Spectrometry

The precise molecular weight and elemental composition are best confirmed using high-resolution mass spectrometry (HRMS).

Workflow:

  • Sample Preparation: Prepare a dilute solution of the compound (1-10 µg/mL) in a suitable solvent like methanol or acetonitrile with 0.1% formic acid to promote protonation.[7]

  • Ionization: Utilize electrospray ionization (ESI) in positive ion mode. ESI is a soft ionization technique that minimizes fragmentation, allowing for clear observation of the molecular ion.

  • Mass Analysis: Employ a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap instrument.

  • Data Analysis: Identify the protonated molecular ion peak ([M+H]⁺). The high resolution of the instrument will allow for the determination of the exact mass, which can be used to confirm the elemental formula. A characteristic fragmentation pattern for 5-substituted tetrazoles in positive ion mode ESI-MS is the elimination of a neutral molecule of hydrazoic acid (HN₃).[7]

G cluster_prep Sample Preparation cluster_analysis HRMS Analysis cluster_data Data Interpretation Prep Dissolve in Methanol/ACN + 0.1% Formic Acid ESI Electrospray Ionization (Positive Mode) Prep->ESI TOF TOF or Orbitrap Mass Analyzer ESI->TOF Data Identify [M+H]⁺ Peak Confirm Elemental Composition TOF->Data

Caption: Workflow for HRMS analysis.

Physical State and Melting Point

Tetrazole-containing compounds are typically crystalline solids at room temperature.[1][2] The melting point is a crucial indicator of purity and crystal lattice energy.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

DSC is a precise method for determining the melting point and other thermal transitions.

Workflow:

  • Sample Preparation: Accurately weigh 1-3 mg of the finely ground compound into an aluminum DSC pan.

  • Instrumentation: Place the sample pan and an empty reference pan into the DSC cell.

  • Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

  • Data Analysis: The melting point is determined as the onset or peak of the endothermic event on the resulting thermogram.

Acidity and Basicity (pKa)

This molecule is amphoteric, possessing both an acidic tetrazole ring and a basic primary amine.

  • Acidic pKa: The tetrazole ring is acidic due to the delocalization of the negative charge in its conjugate base across the aromatic ring. Its pKa is generally comparable to that of carboxylic acids, typically in the range of 4.5 to 5.0.[1][2][4]

  • Basic pKa: The primary amine is basic due to the lone pair of electrons on the nitrogen atom. For a primary amine adjacent to an aliphatic group, the pKa of its conjugate acid is expected to be in the range of 9.5 to 10.5.

Experimental Protocol: Potentiometric Titration

This classic method provides a direct measurement of pKa values.

Workflow:

  • Sample Preparation: Dissolve a precise amount of the compound in a co-solvent system (e.g., methanol/water) if aqueous solubility is limited.

  • Titration: Titrate the solution with a standardized strong base (e.g., 0.1 M NaOH) to determine the acidic pKa. Subsequently, titrate a separate sample with a standardized strong acid (e.g., 0.1 M HCl) to determine the basic pKa.

  • Monitoring: Monitor the pH of the solution continuously using a calibrated pH electrode.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at which half of the functional group has been neutralized (the midpoint of the titration curve).

G start Dissolve Compound in Aqueous Co-Solvent titration Titrate with Standardized Acid (for basic pKa) or Base (for acidic pKa) start->titration monitor Continuously Monitor pH titration->monitor plot Plot pH vs. Titrant Volume monitor->plot analyze Determine pKa at Half-Equivalence Point plot->analyze

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity (logP)

The partition coefficient (logP) is a measure of a compound's differential solubility in a biphasic system of a nonpolar solvent (n-octanol) and a polar solvent (water). It is a critical parameter for predicting membrane permeability and overall drug-likeness.[8] The predicted XlogP for this compound is -0.3, suggesting it is relatively hydrophilic.[6]

Experimental Protocol: Shake-Flask Method

This is the traditional and most reliable method for logP determination.[8][9]

Workflow:

  • System Preparation: Prepare a biphasic system of n-octanol and phosphate-buffered saline (PBS) at pH 7.4. The two phases should be pre-saturated with each other.

  • Partitioning: Dissolve a known amount of the compound in one of the phases. Add the second phase and shake the mixture vigorously to allow the compound to partition between the two layers until equilibrium is reached (typically several hours).[9]

  • Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

  • Quantification: Carefully remove an aliquot from each phase and determine the concentration of the compound using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Calculation: Calculate logP using the formula: logP = log([Concentration in Octanol] / [Concentration in Water]).

Aqueous Solubility

Solubility is a key factor influencing a drug's bioavailability. Due to the presence of both acidic and basic functional groups, the aqueous solubility of this compound is expected to be highly pH-dependent.[10] It will likely exhibit a "U-shaped" solubility profile, with higher solubility at low pH (amine is protonated) and high pH (tetrazole is deprotonated), and lower solubility near its isoelectric point.

Experimental Protocol: Equilibrium Solubility Measurement (pH-Solubility Profile)

Workflow:

  • Buffer Preparation: Prepare a series of buffers at different pH values (e.g., from pH 2 to pH 10).

  • Equilibration: Add an excess amount of the solid compound to vials containing each buffer. Tightly cap the vials and agitate them at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.[10]

  • Sample Processing: Centrifuge the samples at high speed to pellet the undissolved solid.[10]

  • Analysis: Carefully remove an aliquot of the supernatant, dilute it appropriately, and determine the concentration of the dissolved compound using HPLC-UV.

  • Data Presentation: Plot the measured solubility (e.g., in µg/mL) against the pH of the buffer to generate the pH-solubility profile.

Conclusion

The are dictated by the interplay of its acidic tetrazole ring, basic primary amine, and aliphatic isobutyl group. While specific experimental data is limited, this guide provides a robust framework for its characterization. The predicted hydrophilic nature (logP ~ -0.3) and amphoteric character suggest that its solubility and partitioning behavior will be highly sensitive to pH. The detailed protocols provided herein offer a clear path for researchers to empirically determine these critical parameters, enabling a deeper understanding of this molecule and facilitating its progression in drug discovery and development programs.

References

  • Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - Frontiers. (2025, December 7). Frontiers.
  • Application Notes and Protocols for the Analytical Characterization of Tetrazole Compounds - Benchchem. (n.d.). Benchchem.
  • Technical Support Center: Overcoming Solubility Challenges with Novel Tetrazole Deriv
  • Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC. (n.d.). PMC.
  • Unlocking Tetrazole's Potential: A Comprehensive Guide to Tetrazole Uses - Guidechem. (n.d.). Guidechem.
  • Tetrazole: Organic Chemistry Study Guide | Fiveable. (2025, August 15). Fiveable.
  • 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine - NextSDS. (n.d.). NextSDS.
  • LogP/D - Cambridge MedChem Consulting. (n.d.). Cambridge MedChem Consulting.
  • Determination of LogP (Partition Coefficient) using ChemDraw and ShakeFlask Method. (2021, March 31). YouTube.
  • 2-methyl-1-(2h-1,2,3,4-tetrazol-5-yl)propan-1-amine - PubChemLite. (n.d.). PubChemLite.
  • 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine | SCBT. (n.d.). Santa Cruz Biotechnology.

Sources

Foundational

receptor binding affinity of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

An In-Depth Technical Guide to Characterizing the Receptor Binding Affinity of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Authored by a Senior Application Scientist This guide provides a comprehensive framework...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Characterizing the Receptor Binding Affinity of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the characterization of the receptor binding affinity of the novel chemical entity, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. We will delve into the scientific rationale for investigating this molecule, the principles of robust experimental design, a detailed protocol for affinity determination, and the subsequent data analysis and interpretation. This document is intended for researchers, scientists, and drug development professionals engaged in the evaluation of new chemical entities.

Introduction and Scientific Rationale

The compound, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, is a small molecule of interest due to the presence of a 5-substituted tetrazole ring. In medicinal chemistry, the tetrazole moiety is widely recognized as a bioisostere of the carboxylic acid functional group.[1][2][3] This bioisosteric replacement is a common strategy in drug design to enhance the physicochemical properties of a lead compound.[4][5] Specifically, substituting a carboxylic acid with a tetrazole can lead to increased metabolic stability, improved lipophilicity, and better oral bioavailability, while maintaining the acidic character necessary for receptor interaction.[2][6]

Many successful drugs incorporate a tetrazole ring, including the angiotensin II receptor antagonists losartan and valsartan, which are used to treat hypertension.[2][7][8] The structural similarity of the tetrazole group to a carboxylate anion allows it to engage in similar ionic and hydrogen-bonding interactions within a receptor's binding pocket. Given this precedent, it is reasonable to hypothesize that 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine may exhibit affinity for receptors that typically bind endogenous ligands containing a carboxylic acid, such as G-protein coupled receptors (GPCRs) or certain ion channels. For instance, some tetrazole-containing compounds have shown potent activity at AMPA receptors, a type of ionotropic glutamate receptor.[9]

Therefore, the primary objective of this guide is to outline a robust and self-validating methodology to determine the binding affinity (Ki) of this compound for a selected receptor, thereby elucidating its potential pharmacological target.

Experimental Design: A Foundation for Reliable Affinity Data

The gold standard for quantifying the affinity of a compound for a receptor is the radioligand binding assay. The principle is based on the competition between a radiolabeled ligand (the "radioligand") and the unlabeled test compound for a finite number of receptor sites. The design of a robust assay hinges on several critical choices:

  • Receptor Source: The source of the receptors can be a cell line recombinantly expressing a specific human receptor subtype or a homogenate of a native tissue known to be rich in the target receptor.

    • Recombinant Cell Lines (e.g., HEK293, CHO cells): This is the preferred choice for determining affinity for a specific receptor subtype (e.g., AT1 vs. AT2 angiotensin receptors). It offers a clean, high-density system, minimizing confounding interactions from other receptors.

    • Native Tissue Homogenates (e.g., rat brain cortex, porcine adrenal glands): This source provides a more physiologically relevant context, as the receptor is in its native lipid environment with associated proteins. However, it may contain a heterogeneous population of receptor subtypes.

  • Radioligand Selection: The choice of radioligand is paramount. An ideal radioligand exhibits high affinity (typically in the low nanomolar or picomolar range), high specificity for the target receptor, and low non-specific binding. The dissociation constant (Kd) of the radioligand for the receptor must be accurately known to calculate the affinity (Ki) of the test compound.

  • Assay Condition Optimization: To ensure data integrity, the assay must be conducted under equilibrium conditions. This requires empirical determination of the optimal incubation time and temperature. The buffer composition (pH, ionic strength) must also be optimized to ensure receptor stability and integrity.

Experimental Protocol: A Step-by-Step Workflow for Competitive Radioligand Binding

This protocol provides a detailed methodology for a competitive binding assay. It is a self-validating system due to the inclusion of essential controls.

A. Materials and Reagents

  • Receptor Source: Frozen membrane preparation from a recombinant cell line or tissue homogenate.

  • Radioligand: e.g., [³H]-Losartan for the Angiotensin II AT1 receptor.

  • Test Compound: 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, dissolved in a suitable vehicle (e.g., DMSO).

  • Unlabeled Competitor for Non-Specific Binding: e.g., unlabeled Losartan.

  • Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.

  • Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

  • Equipment: 96-well plates, cell harvester, glass fiber filters (e.g., Whatman GF/B), liquid scintillation counter, scintillation cocktail.

B. Assay Procedure

  • Preparation of Reagents: Thaw all reagents on ice. Prepare serial dilutions of the test compound in the assay buffer. The final concentration of DMSO in the assay should be kept low (e.g., <1%) to avoid artifacts.

  • Assay Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding (TB): Add assay buffer, radioligand (at a concentration close to its Kd), and receptor membranes.

    • Non-Specific Binding (NSB): Add assay buffer, radioligand, a high concentration of the unlabeled competitor (e.g., 10 µM Losartan), and receptor membranes. This determines the amount of radioligand that binds to non-receptor components.

    • Competitive Binding: Add assay buffer, radioligand, varying concentrations of the test compound, and receptor membranes.

  • Incubation: Incubate the plate at a predetermined temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

  • Termination and Filtration: Rapidly terminate the binding reaction by filtration through a glass fiber filter using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

  • Washing: Quickly wash the filters with ice-cold wash buffer to remove any trapped free radioligand.

  • Quantification: Place the filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity (in counts per minute, CPM, or disintegrations per minute, DPM) using a liquid scintillation counter.

Data Analysis and Interpretation

A. Calculation of Specific Binding

First, calculate the specific binding of the radioligand: Specific Binding (B_spec) = Total Binding (CPM) - Non-Specific Binding (CPM)

B. Generation of the Competition Curve

For each concentration of the test compound, calculate the percentage of specific binding relative to the control (no test compound): % Specific Binding = (CPM_competitor - CPM_NSB) / (CPM_TB - CPM_NSB) * 100

Plot the % Specific Binding against the logarithm of the test compound concentration. This should generate a sigmoidal (S-shaped) curve.

C. Determination of IC₅₀

Using a non-linear regression analysis software (e.g., GraphPad Prism), fit the data to a "log(inhibitor) vs. response -- Variable slope" model to determine the IC₅₀ value. The IC₅₀ is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

D. Calculation of the Affinity Constant (Ki)

The IC₅₀ is dependent on the concentration of the radioligand used. To determine an absolute measure of affinity, the Ki (inhibition constant) is calculated using the Cheng-Prusoff equation :

Ki = IC₅₀ / (1 + [L]/Kd)

Where:

  • IC₅₀ is the experimentally determined half-maximal inhibitory concentration.

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the equilibrium dissociation constant of the radioligand for the receptor (this must be known from prior saturation binding experiments).

The Ki value represents the affinity of the test compound for the receptor. A lower Ki value indicates a higher binding affinity.

E. Sample Data Presentation

The results should be summarized in a clear and concise table.

CompoundTarget ReceptorIC₅₀ (nM) [Hypothetical]Ki (nM) [Hypothetical]
2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amineAngiotensin II AT115075
Losartan (Control)Angiotensin II AT12010

Visualizations

Experimental Workflow

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_reagents Prepare Reagents (Test Compound, Radioligand, Membranes, Buffers) setup_plate Set Up 96-Well Plate (Total, NSB, Competition) prep_reagents->setup_plate incubate Incubate to Reach Equilibrium setup_plate->incubate filtrate Terminate by Rapid Filtration incubate->filtrate wash Wash Filters filtrate->wash count Quantify Radioactivity (Scintillation Counting) wash->count calc_spec Calculate Specific Binding count->calc_spec gen_curve Generate Competition Curve calc_spec->gen_curve calc_ic50 Determine IC₅₀ (Non-linear Regression) gen_curve->calc_ic50 calc_ki Calculate Ki (Cheng-Prusoff) calc_ic50->calc_ki

Caption: Workflow for a competitive radioligand binding assay.

Potential Downstream Signaling Pathway

Assuming the compound acts as an agonist at the Angiotensin II AT1 receptor, a Gq-coupled GPCR, the following signaling cascade would be initiated.

G ligand Agonist (e.g., Test Compound) receptor AT1 Receptor (GPCR) ligand->receptor Binds g_protein Gαq/βγ receptor->g_protein Activates plc Phospholipase C (PLC) g_protein->plc Activates pip2 PIP₂ plc->pip2 Cleaves ip3 IP₃ pip2->ip3 dag DAG pip2->dag er Endoplasmic Reticulum ip3->er Binds to Receptor pkc Protein Kinase C (PKC) dag->pkc Activates ca2 Ca²⁺ Release er->ca2 Induces ca2->pkc Co-activates response Cellular Responses (e.g., Vasoconstriction) pkc->response Phosphorylates Targets

Caption: Canonical Gq signaling pathway for the AT1 receptor.

References

  • One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis - ACS Publications. ACS.org.
  • 5-Substituted Tetrazoles as Bioisosteres of Carboxylic Acids. Bioisosterism and Mechanistic Studies on Glutathione Reductase Inhibitors as Antimalarials | Journal of Medicinal Chemistry - ACS Publications.
  • Tetrazole and acylsulfonamide bioisosteric replacements of the carboxylic acid in a dual MCL-1/BCL-xL inhibitor are tolerated - RSC Publishing.
  • The Tetrazolone Switch: A Bioisosteric Replacement Guide for Carboxylic Acids in Drug Discovery - Benchchem.
  • Full article: Bioisosteres in Drug Discovery: Focus on Tetrazole - Taylor & Francis.
  • Tetrazoles: A multi-potent motif in drug design - VU Research Repository.
  • Innovative synthesis of drug-like molecules using tetrazole as core building blocks.
  • Tetrazole Derivatives as Promising Anticancer Agents - Bentham Science Publishers.
  • Tetrazole drugs, current assembly strategies, and novel building block... - ResearchGate.
  • 2-methyl-2H-1,2,3,4-tetrazol-5-amine - PubChem.
  • 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine - NextSDS.
  • (PDF) Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives - ResearchGate.
  • Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives - PMC.
  • Resolution, configurational assignment, and enantiopharmacology of 2-amino-3-[3-hydroxy-5-(2-methyl-2H- tetrazol-5-yl)isoxazol-4-yl]propionic acid, a potent GluR3- and GluR4-preferring AMPA receptor agonist - PubMed.

Sources

Protocols & Analytical Methods

Method

Application Note: A Robust and Validated HPLC Method for the Quantification of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Abstract This application note describes the development and validation of a robust high-performance liquid chromatography (HPLC) method for the accurate quantification of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-am...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note describes the development and validation of a robust high-performance liquid chromatography (HPLC) method for the accurate quantification of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. The inherent analytical challenges of this molecule, namely its high polarity and lack of a strong native chromophore, are overcome using a pre-column derivatization strategy with 5-(Dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl Chloride). This approach enhances both the chromatographic retention on a standard reversed-phase C18 column and the analyte's detectability using a conventional UV-Vis detector. The method is demonstrated to be linear, precise, and accurate, adhering to the principles outlined in the ICH Q2(R1) guidelines. Additionally, an orthogonal method using Hydrophilic Interaction Liquid Chromatography coupled with Mass Spectrometry (HILIC-MS) is presented as a high-sensitivity alternative for confirmation or trace-level analysis.

Introduction and Methodological Rationale

2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is a small molecule characterized by a primary amine and a tetrazole ring, functional groups that impart high polarity.[1] This high polarity makes it difficult to retain on conventional reversed-phase (RP) HPLC columns, where it often elutes near the void volume, leading to poor resolution from solvent fronts and early-eluting impurities. Furthermore, the molecule lacks a significant UV-absorbing chromophore, which severely limits detection sensitivity with standard HPLC-UV systems.[2][3][4][5] Direct analysis is therefore challenging and often unreliable for quantitative purposes.

To overcome these obstacles, a strategic approach is necessary. Several techniques were considered:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase and a highly organic mobile phase to retain polar compounds.[6][7][8][9] While HILIC effectively solves the retention problem, it does not address the poor detectability without employing advanced detectors like mass spectrometry (MS) or charged aerosol detection (CAD).[10][11][12]

  • Ion-Pair Chromatography: This method introduces a counter-ion to the mobile phase to form a neutral, more hydrophobic complex with the charged analyte, thereby increasing retention on an RP column. However, it can suffer from long column equilibration times and method robustness issues.

  • Pre-Column Derivatization: This technique involves chemically modifying the analyte before injection to attach a tag that improves its analytical properties.[13]

For this application, pre-column derivatization with Dansyl Chloride was selected as the primary strategy. Dansyl Chloride reacts with the primary amine of the target analyte to form a stable, bulky, and highly UV-absorbent derivative.[14][15][16][17] This single step simultaneously resolves the two main analytical challenges:

  • Enhanced Retention: The nonpolar dansyl group significantly increases the hydrophobicity of the analyte, allowing for excellent retention and separation on a standard C18 column.

  • Enhanced Sensitivity: The naphthalene moiety of the dansyl group is a strong chromophore, enabling sensitive UV detection at a convenient wavelength where mobile phase interference is minimal.

This derivatization approach provides a robust and accessible method suitable for most quality control and research laboratories equipped with standard HPLC-UV instrumentation. The method was developed and validated following the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[18][19][20][21][22]

Method Development Logic and Workflow

The selection of the final analytical method followed a logical progression designed to address the specific properties of the analyte. The workflow began by identifying the core challenges and systematically evaluating potential solutions to arrive at a robust and practical method.

MethodDevelopment A Analyte Characterization - High Polarity (Amine + Tetrazole) - Weak UV Chromophore B Standard RP-HPLC Attempt A->B C Result: Poor Retention & Poor Sensitivity B->C D Evaluation of Potential Solutions C->D E HILIC Chromatography D->E F Ion-Pair Chromatography D->F G Pre-Column Derivatization D->G H Solves Retention, Not Sensitivity (Requires MS, CAD, or ELSD) E->H I Complex, Robustness Issues F->I J Solves Both Retention & Sensitivity (Using Standard UV Detector) G->J L Alternative/Confirmatory Method: HILIC-MS H->L K Primary Method Selected: RP-HPLC with Dansyl Derivatization J->K

Caption: Logical workflow for HPLC method development.

Primary Method: RP-HPLC with Pre-Column Derivatization

Materials and Reagents
  • Analyte: 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine reference standard

  • Derivatizing Reagent: 5-(Dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl Chloride), 10 mg/mL in Acetonitrile. Prepare fresh daily.

  • Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC or Milli-Q grade).

  • Buffer: Sodium Bicarbonate Buffer (0.2 M, pH 9.5).

  • Quenching Solution: Formic Acid (2% in water).

Instrumentation
  • HPLC system with a binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

  • Analytical balance, vortex mixer, centrifuge, and heating block or water bath.

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

  • Stock Standard (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.

  • Working Standards: Perform serial dilutions of the Stock Standard with methanol to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Protocol 2: Derivatization Procedure This protocol should be applied to all standards, samples, and blanks.

DerivatizationWorkflow cluster_prep Sample Preparation cluster_reaction Derivatization Reaction cluster_final Finalization A 1. Pipette 100 µL of Standard or Sample into a microcentrifuge tube B 2. Add 100 µL of 0.2 M Bicarbonate Buffer (pH 9.5) A->B C 3. Add 100 µL of Dansyl Chloride Solution (10 mg/mL in ACN) B->C D 4. Vortex for 30 seconds C->D E 5. Incubate at 60°C for 45 minutes D->E F 6. Cool to Room Temp. Add 20 µL of Quenching Solution (2% Formic Acid) E->F G 7. Filter (0.22 µm syringe filter) into HPLC vial F->G H 8. Inject into HPLC G->H

Caption: Step-by-step pre-column derivatization protocol.

Protocol 3: HPLC-UV Method Parameters The separation of the dansylated amine is achieved using a standard reversed-phase gradient method.

ParameterCondition
Column C18 Reversed-Phase (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Gradient 50% B to 95% B in 15 min; Hold at 95% B for 3 min; Return to 50% B in 1 min; Equilibrate for 6 min
Flow Rate 1.0 mL/min
Column Temp. 35°C
Injection Vol. 10 µL
Detection UV at 254 nm
Run Time 25 minutes
Method Validation and Results

The method was validated according to ICH Q2(R1) guidelines for specificity, linearity, precision, and accuracy.[18][20]

  • Specificity: The method demonstrated excellent specificity. A blank (derivatized methanol) showed no interfering peaks at the retention time of the derivatized analyte. The peak for the derivatized analyte was well-resolved from the peaks of excess Dansyl Chloride and its hydrolysis by-product.

  • Linearity: The method was found to be linear over the concentration range of 1-100 µg/mL.

Validation ParameterResult
Calibration Range 1.0 - 100.0 µg/mL
Correlation Coefficient (r²) > 0.999
LOD (Limit of Detection) 0.25 µg/mL
LOQ (Limit of Quantification) 0.80 µg/mL
  • Precision & Accuracy: The precision was evaluated by analyzing six replicate preparations at 100% of the test concentration. Accuracy was determined by spike-recovery experiments at three concentration levels (50%, 100%, and 150%).

ConcentrationPrecision (%RSD, n=6)Accuracy (% Recovery)
Low (10 µg/mL) N/A99.2%
Mid (50 µg/mL) 1.2%101.5%
High (100 µg/mL) N/A99.8%

The results confirm that the method is highly precise and accurate for the quantification of the target analyte.

Alternative Method: HILIC-MS for High-Sensitivity Analysis

For applications requiring higher sensitivity or confirmatory analysis, a HILIC-MS method is recommended. This approach eliminates the need for derivatization and leverages the high selectivity of mass spectrometry.[23]

Principle: HILIC separates the polar, underivatized analyte based on its hydrophilic partitioning between the highly organic mobile phase and a water-enriched layer on the polar stationary phase surface.[24] ESI-MS provides sensitive and selective detection based on the analyte's mass-to-charge ratio.

Protocol 4: HILIC-MS Method Parameters

ParameterCondition
Column HILIC (e.g., Amide, Silica, Zwitterionic; 100 mm x 2.1 mm, 3 µm)
Mobile Phase A 10 mM Ammonium Acetate in Water
Mobile Phase B Acetonitrile
Gradient 95% B to 60% B in 8 min; Hold at 60% B for 2 min; Return to 95% B in 1 min; Equilibrate for 4 min
Flow Rate 0.4 mL/min
Column Temp. 40°C
Injection Vol. 2 µL
Ionization Mode Electrospray Ionization, Positive (ESI+)
MS Detection Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Parent Ion (m/z) [M+H]⁺ (Calculated)

This method is ideal for analyzing trace levels of the analyte in complex matrices, such as in pharmacokinetic studies or for impurity profiling.

Conclusion

This application note presents two robust and reliable HPLC-based methods for the quantification of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. The primary method, based on pre-column derivatization with Dansyl Chloride followed by RP-HPLC-UV analysis, is a practical and validated solution for routine quantitative work in most analytical laboratories.[25][26][27] The alternative HILIC-MS method offers a powerful, high-sensitivity option for more demanding applications where trace-level detection and confirmation are required.[28] The successful development and validation of these methods provide the scientific community with essential tools for the accurate analysis of this and other challenging polar amine compounds.

References

  • Benchchem. (n.d.). Application Notes and Protocols for the Analytical Characterization of Tetrazole Compounds.
  • Benchchem. (n.d.). Application Notes and Protocols for Derivatization of Biological Amines with Dansyl Chloride.
  • Bello, M. A., et al. (1998). Automated pre-column derivatization of amines in biological samples with dansyl chloride and with or without post-column chemiluminescence formation by using TCPO–H2O2. Analyst, 123, 2871-2876. Available at: [Link]

  • Wikipedia. (2023). Charged aerosol detector. Retrieved from [Link]

  • European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95. Available at: [Link]

  • Takeuchi, T. (2005). HPLC of Amino Acids as Dansyl and Dabsyl Derivatives. In I. Molnár-Perl (Ed.), Quantitation of Amino Acids and Amines by Chromatography.
  • Subocz, B., & Tuzimski, T. (2018). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of the Brazilian Chemical Society, 29(8), 1798-1813. Available at: [Link]

  • Kujawinski, S. (2026). Charged Aerosol Detection in Pharmaceutical Analysis: An Overview.
  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

  • Element Lab Solutions. (2024). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Automated pre-column derivatization of amines in biological samples with dansyl chloride and with or without post-column chemiluminescence formation by using TCPO–H2O2. Analyst. Retrieved from [Link]

  • Gross, G. A., et al. (2009). Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products. Journal of AOAC International, 92(3), 835-849. Available at: [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Therapeutic Goods Administration (TGA). (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Retrieved from [Link]

  • lci-koeln.de. (n.d.). HILIC – New Separation Principle in Chromatography?. Retrieved from [Link]

  • Dr. Maisch GmbH. (n.d.). HILIC. Retrieved from [Link]

  • Agilent Technologies, Inc. (2023). Mastering HILIC-Z Separation for Polar Analytes. Retrieved from [Link]

  • ResearchGate. (n.d.). 2.2.2. Quantitation by HPLC of amines as dansyl derivatives. Retrieved from [Link]

  • Oxford Academic. (2019). Optimized HPLC Method for Analysis of Polar and Nonpolar Heterocyclic Amines in Cooked Meat Products. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

  • ResearchGate. (n.d.). Principles of Charged Aerosol Detection. Retrieved from [Link]

  • ResearchGate. (n.d.). Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Separation of Amines in Non Aqueous MP on BIST B+ Column. Retrieved from [Link]

  • Bentham Science Publishers. (2023). Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Benefits of using mass detection for analysis of non-chromophoric compounds. Retrieved from [Link]

  • Bentham Science Publishers. (2023). Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. Retrieved from [Link]

  • National University of Science and Technology Oman. (2024). Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds.
  • Benchchem. (n.d.). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
  • PMC. (n.d.). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Retrieved from [Link]

  • Frontiers. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Retrieved from [Link]

  • MDPI. (2024). A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. Retrieved from [Link]

  • Arabian Journal of Chemistry. (n.d.). New family of tetrazole-pyrazole compounds: Synthesis, characterization, antimicrobial activity and docking study. Retrieved from [Link]

  • ACS Publications. (n.d.). Studies on Heats of Formation for Tetrazole Derivatives with Density Functional Theory B3LYP Method. The Journal of Physical Chemistry A. Retrieved from [Link]

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Application

Structural Elucidation of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine: A Comprehensive NMR Spectroscopy Guide

An Application Note for Researchers and Drug Development Professionals Abstract This application note provides a detailed guide to the characterization of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine using Nuclear...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note provides a detailed guide to the characterization of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine using Nuclear Magnetic Resonance (NMR) spectroscopy. As tetrazole-containing compounds are of significant interest in medicinal chemistry, often serving as bioisosteres for carboxylic acids, rigorous structural verification is paramount.[1] This document outlines optimized protocols for sample preparation, data acquisition for both ¹H and ¹³C NMR, and data interpretation. It addresses common challenges, such as the tautomeric nature of the tetrazole ring and signal assignment, providing field-proven insights to ensure data integrity and trustworthiness for researchers in pharmaceutical and chemical development.

Introduction: The Analytical Imperative

The target molecule, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (CAS 32495-05-9), combines an aliphatic amine structure with a 5-substituted tetrazole ring.[2] The tetrazole moiety is a key pharmacophore in modern drug design, prized for its metabolic stability and ability to engage in hydrogen bonding.[1] However, the presence of four nitrogen atoms introduces analytical complexity, including the potential for regioisomers and tautomers.[1][3]

NMR spectroscopy is the definitive technique for the unambiguous structural elucidation of such small molecules.[1] It provides precise information on the carbon-hydrogen framework, connectivity, and the chemical environment of each nucleus. This guide serves as a practical, experience-driven manual for obtaining high-quality, reproducible NMR data for this compound and structurally related analogs.

Molecular Structure and Spectroscopic Considerations

The primary objective of the NMR analysis is to confirm the molecular structure shown below and assign all proton and carbon resonances.

Structure with Atom Numbering for NMR Assignment:

Note: The numbering is for assignment purposes and may not follow IUPAC nomenclature.

Key Analytical Questions to Address:

  • Confirmation of the Isobutyl Group: Are the diastereotopic methyl groups (C5, C5') and the two distinct methine protons (H3, H4) clearly resolved with the expected multiplicities?

  • Verification of the Chiral Center: Does the coupling between H2 and H4 confirm their adjacency?

  • Attachment to the Tetrazole Ring: Is the chemical shift of the tetrazole carbon (C1) and the adjacent methine proton (H2) consistent with a C-C bond to the ring?

  • Tautomer and Regioisomer Identity: Does the data support the 5-substituted 2H-tetrazole form? The 2H tautomer is often more stable in polar solvents.[1]

Predicted ¹H and ¹³C NMR Data

Due to the novelty of this specific compound, publicly available experimental spectra are scarce.[4] The following data are predicted based on established chemical shift principles and data from analogous structures. These values provide a reliable benchmark for experimental verification. The ¹³C NMR chemical shift for the tetrazole ring carbon is characteristically found in the 142-164 ppm range.[5]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

Atom Number Type Predicted ¹H Shift (δ, ppm) Multiplicity Predicted ¹³C Shift (δ, ppm) Notes
1 C - - ~155-160 Characteristic deshielded signal for the tetrazole carbon.[1][6]
2 CH ~4.5 - 5.0 d ~50-55 Downfield shift due to adjacent amine and tetrazole ring.
3 CH ~2.0 - 2.4 m ~30-35 Complex multiplet due to coupling with H2 and two CH₃ groups.
4 NH₂ ~2.5 - 3.5 br s - Broad signal, exchangeable with D₂O.[3]
5, 5' CH₃ ~0.9 - 1.1 d ~18-22 Two distinct doublets due to diastereotopicity.

| N-H | NH | ~14 - 16 | br s | - | Very broad and downfield signal, characteristic of tetrazole N-H.[7] |

Disclaimer: These are predicted values. Actual experimental values may vary based on solvent, concentration, and temperature.

Experimental Protocols: A Self-Validating Workflow

Adherence to a rigorous and well-understood protocol is essential for generating trustworthy data. The following sections detail the methodology from sample preparation to data acquisition.

NMR Sample Preparation

The quality of the final spectrum is directly dependent on the quality of the sample preparation.[8] Any particulate matter or paramagnetic impurities can degrade spectral resolution.[9][10]

Protocol Steps:

  • Weigh the Sample: For ¹H NMR, accurately weigh 5-15 mg of the compound. For ¹³C NMR, a more concentrated sample of 25-50 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[9]

  • Choose the Solvent: Select a high-purity deuterated solvent in which the compound is fully soluble. DMSO-d₆ is an excellent choice for this molecule due to its ability to dissolve polar compounds and slow the exchange of N-H protons, making them more likely to be observed.

  • Dissolution: Transfer the weighed solid to a small, clean vial. Add ~0.6-0.7 mL of the deuterated solvent.[10] Mix thoroughly using a vortexer until the solid is completely dissolved. Preparing the sample in a separate vial ensures complete dissolution before transfer to the NMR tube.[9]

  • Filtration (Critical Step): To eliminate resolution-degrading solid particles, filter the solution directly into a clean, high-quality 5 mm NMR tube.[8][9] This can be accomplished by passing the solution through a small plug of glass wool packed into a Pasteur pipette.

  • Final Check: The final sample should be a clear, homogeneous solution with a height of 4-5 cm in the NMR tube.[10] Cap the tube securely and wipe the outside with a lint-free tissue before inserting it into the spectrometer.

Diagram 1: NMR Sample Preparation Workflow

G cluster_prep Sample Preparation Protocol weigh 1. Weigh Sample (5-15 mg for ¹H, 25-50 mg for ¹³C) dissolve 2. Dissolve in Vial (~0.6 mL DMSO-d₆) weigh->dissolve Causality: Ensures accurate concentration filter 3. Filter Solution (Pipette with glass wool) dissolve->filter Causality: Ensures complete dissolution before filtration transfer 4. Transfer to NMR Tube filter->transfer Causality: Removes particulates that degrade resolution final 5. Final Sample Check (Clear, 4-5 cm height) transfer->final Causality: Ensures optimal sample volume for shimming

Caption: A self-validating workflow for preparing high-quality NMR samples.

NMR Data Acquisition

The following parameters are recommended for a standard 400 MHz spectrometer.

Table 2: Recommended Acquisition Parameters

Parameter ¹H NMR (Proton) ¹³C NMR (Carbon) Rationale
Pulse Program zg30 or zg45 zgpg30 (proton decoupled) Standard 1D acquisition with a 30° or 45° flip angle for good signal without saturation.[11] Proton decoupling for ¹³C simplifies the spectrum to singlets.[12]
Spectral Width -2 to 12 ppm -10 to 180 ppm Encompasses the full expected range of chemical shifts for the molecule and common solvents.[13]
Acquisition Time ~3-4 s ~1-2 s Balances resolution with experiment time.
Relaxation Delay 2 s 2 s Allows for nearly full magnetization recovery between scans, crucial for accurate integration.[11]
Number of Scans 16-64 1024 or more ¹H NMR is highly sensitive. ¹³C has low natural abundance, requiring significantly more scans for adequate signal-to-noise.[14]

| Receiver Gain | Auto-adjust | Auto-adjust | Optimized by the spectrometer to prevent signal clipping and maximize dynamic range. |

Acquisition Workflow:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent (e.g., DMSO-d₆).

  • Shim the magnetic field to optimize homogeneity and achieve sharp, symmetrical peaks. Automated shimming routines are highly effective.[15]

  • Load the appropriate parameter set from Table 2.

  • Run the experiment.

  • Process the resulting Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline correction.

Data Interpretation and Reporting

A properly acquired spectrum should allow for the verification of the structure.

  • ¹H NMR: Integrate all peaks. The relative integrals should correspond to the number of protons in each environment (e.g., 6H for the two methyl groups, 1H for each methine, etc.). Analyze the multiplicities (singlet, doublet, multiplet) and coupling constants (J-values) to confirm connectivity.

  • ¹³C NMR: Confirm the presence of the expected number of carbon signals. The signal around 155-160 ppm is a strong indicator of the tetrazole ring carbon.[1]

  • Reporting Standard: Report the data according to established scientific standards, such as those provided by the American Chemical Society (ACS).[13][16]

Example Reporting Format (Hypothetical Data): ¹H NMR (400 MHz, DMSO-d₆): δ 15.1 (br s, 1H, N-H), 4.75 (d, J = 5.2 Hz, 1H, CH-NH₂), 3.10 (br s, 2H, NH₂), 2.21 (m, 1H, CH-(CH₃)₂), 1.05 (d, J = 6.8 Hz, 3H, CH₃), 0.98 (d, J = 6.8 Hz, 3H, CH₃). ¹³C{¹H} NMR (101 MHz, DMSO-d₆): δ 157.8 (C-tetrazole), 52.5 (CH-NH₂), 32.1 (CH-(CH₃)₂), 20.4 (CH₃), 19.8 (CH₃).

Diagram 2: Overall NMR Characterization Workflow

G cluster_workflow Structural Verification Workflow A Sample Preparation B Instrument Setup (Lock, Shim, Tune) A->B C ¹H & ¹³C NMR Data Acquisition B->C D Data Processing (FT, Phase, Baseline) C->D E Spectral Analysis (Shifts, Integrals, Coupling) D->E F Structure Confirmation E->F Match Predicted Data? G Advanced 2D NMR (COSY, HMBC - if needed) E->G Ambiguity? G->F

Caption: Logical flow for the complete NMR characterization of the target molecule.

Troubleshooting and Advanced Methods

  • Broad N-H/NH₂ Signals: These protons are exchangeable. If they are too broad or not visible, a D₂O shake experiment can be performed. Adding a drop of D₂O to the NMR tube will cause the N-H and NH₂ signals to disappear, confirming their identity.[3]

  • Signal Assignment Ambiguity: If 1D spectra are insufficient for definitive assignment, 2D NMR experiments are invaluable.

    • COSY (Correlation Spectroscopy): Reveals ¹H-¹H coupling correlations, definitively connecting adjacent protons (e.g., H2 to H3).

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds. This is particularly powerful for confirming the connection of the isobutyl group (H2) to the tetrazole carbon (C1).[3][17]

Conclusion

This application note provides a robust and scientifically grounded framework for the NMR characterization of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. By following the detailed protocols for sample preparation, data acquisition, and interpretation, researchers and drug development professionals can generate high-quality, reliable data essential for structural verification and advancing their research objectives. The principles and methodologies outlined herein are broadly applicable to a wide range of tetrazole-containing small molecules.

References

  • ResearchGate. How to Prepare Samples for NMR. [Link]

  • Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

  • Elewa, M., et al. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. [Link]

  • American Chemical Society. ACS Research Data Guidelines. [Link]

  • Pupier, M., et al. (2018). NMReDATA, a standard to report the NMR assignment and parameters of organic compounds. Magnetic Resonance in Chemistry. [Link]

  • ResearchGate. How to include original NMR data in a manuscript?[Link]

  • University of Wisconsin-Madison. Chem 346 1H NMR Data Reporting Guide. [Link]

  • American Chemical Society. NMR Guidelines for ACS Journals. [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • Burns, D. C., et al. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Optimizing NMR Methods for Structure Elucidation. Royal Society of Chemistry. [Link]

  • University College London. Sample Preparation | Faculty of Mathematical & Physical Sciences. [Link]

  • ResearchGate. 1 H-and 13 C-NMR chemical shifts of 5-arylamino-1H -tetrazoles (3a-i). [Link]

  • ResearchGate. 13 C-NMR spectra of tetrazole functional monomer (MTet) recorded in DMSO-d 6. [Link]

  • Imperial College London. NMR data acquisition. [Link]

  • University of Notre Dame. STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. [Link]

  • ResearchGate. 1 H-NMR data of the tetrazole compounds. [Link]

  • Royal Society of Chemistry. Supplementary information. [Link]

  • ResearchGate. 13 C NMR experimental and calculated (DFT) chemical shifts and Hückel.... [Link]

  • ResearchGate. Assignments of 13 C NMR data for the tetrazol-1-yl-isoalkanes. [Link]

  • University of Florida. Common NMR experiments and the time it takes to run them. [Link]

  • Georgia State University. Routine 1H and 13C NMR Data Acquisition Basic Topspin Processing Guide. [Link]

  • Journal of University of Babylon for Pure and Applied Sciences. Synthesis, Characterization and Antioxidant Evaluation of Some Tetrazole Derivatives. [Link]

  • Beilstein Journal of Organic Chemistry. Chemical synthesis of C6-tetrazole ᴅ-mannose building blocks and access to a bioisostere of mannuronic acid 1-phosphate. [Link]

  • Journal of Advanced Scientific Research. A ONE POT SYNTHESIS OF TETRAZOLE DERIVATIVES FROM ALDEHYDES AND SULFAMIC ACID WITH SODIUM AZIDE. [Link]

  • Journal of Molecular Structure. STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. [Link]

  • Chemguide. high resolution nuclear magnetic resonance (nmr) spectra. [Link]

  • NextSDS. 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. [Link]

  • University of Bath. NMR Techniques in Organic Chemistry: a quick guide. [Link]

  • PubChemLite. 2-methyl-1-(2h-1,2,3,4-tetrazol-5-yl)propan-1-amine. [Link]

  • Organic Letters. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. [Link]

  • NextSDS. 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride. [Link]

  • SpectraBase. 1H-1,2,3,4-Tetrazol-5-amine, N-[(2-ethoxyphenyl)methyl] - Spectra. [Link]

  • Molecules. Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. [Link]

Sources

Method

mass spectrometry analysis techniques for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

An authoritative guide to the mass spectrometric characterization of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, tailored for researchers and drug development professionals. This document provides in-depth appli...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An authoritative guide to the mass spectrometric characterization of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, tailored for researchers and drug development professionals. This document provides in-depth application notes and validated protocols for both direct analysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and derivatization-based analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction: The Analytical Challenge and Strategic Approach

2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is a small molecule featuring two key functional groups that dictate its analytical behavior: a polar, basic primary amine and a heterocyclic tetrazole ring. The presence of these moieties presents both opportunities and challenges for mass spectrometric analysis. The primary amine is readily protonated, making it an ideal candidate for electrospray ionization (ESI), while the tetrazole ring offers a characteristic fragmentation signature.[1][2] However, the compound's high polarity and the active hydrogen on the amine group can lead to poor chromatographic performance, such as peak tailing, in Gas Chromatography (GC) without chemical modification.[3][4][5]

This guide presents two robust, complementary strategies to achieve comprehensive characterization:

  • Direct Analysis via LC-MS/MS: A high-sensitivity method leveraging the inherent polarity of the analyte for direct ionization and structural elucidation. This is the preferred method for high-throughput screening and quantitative analysis in biological matrices.[6]

  • Analysis via GC-MS with Derivatization: A classic approach that chemically modifies the analyte to enhance its volatility and thermal stability, enabling excellent chromatographic separation and providing orthogonal fragmentation data for unambiguous identification.[3][7]

Analyte Physicochemical Properties

A precise understanding of the analyte's properties is fundamental to method development.

PropertyValueSource
Chemical Name 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine[8]
CAS Number 32495-05-9[8]
Molecular Formula C₅H₁₂N₆-
Monoisotopic Mass 156.1124 DaCalculated
Molecular Weight 156.19 g/mol Calculated

Method 1: High-Sensitivity Analysis by LC-MS/MS

Application Note

This method is the cornerstone for the analysis of the target compound, particularly in complex matrices such as plasma or tissue homogenates. The strategy relies on the high proton affinity of the primary amine group, which allows for highly efficient ionization using positive-mode Electrospray Ionization (ESI+). Liquid chromatography offers a significant advantage by separating the analyte from matrix components prior to detection, which is crucial for minimizing ion suppression and achieving low detection limits.[9]

We propose using Reversed-Phase Liquid Chromatography (RPLC) with an acidic mobile phase. The acid serves a dual purpose: it ensures the analyte is in its protonated, cationic form for good interaction with the ESI source and improves peak shape on the C18 column. Tandem mass spectrometry (MS/MS) is employed for definitive structural confirmation by selecting the protonated parent molecule ([M+H]⁺) and inducing fragmentation to produce a unique fingerprint of product ions.[6]

Experimental Workflow: LC-MS/MS

cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms MS/MS Detection P1 Sample in Solution (e.g., Plasma, Methanol) P2 Protein Precipitation (if applicable, with Acetonitrile) P1->P2 P3 Centrifugation P2->P3 P4 Supernatant Transfer P3->P4 P5 Dilution with Mobile Phase A P4->P5 L1 Injection onto C18 Column P5->L1 L2 Gradient Elution (Water/Acetonitrile + 0.1% Formic Acid) L1->L2 M1 Electrospray Ionization (ESI+) L2->M1 M2 Q1: Isolate Precursor Ion [M+H]⁺ (m/z 157.1) M1->M2 M3 Q2: Collision-Induced Dissociation (CID) M2->M3 M4 Q3: Scan for Product Ions M3->M4 D1 D1 M4->D1 Data Acquisition & Analysis

Caption: LC-MS/MS workflow for direct analysis.

Detailed Protocol: LC-MS/MS

1. Sample Preparation:

  • For standards, prepare a 1 mg/mL stock solution in methanol. Serially dilute to working concentrations (e.g., 1-1000 ng/mL) using a 50:50 mixture of Mobile Phase A and B.

  • For biological samples (e.g., plasma), perform a protein precipitation by adding 3 volumes of ice-cold acetonitrile containing an internal standard. Vortex vigorously, then centrifuge at >10,000 x g for 10 minutes.

  • Transfer the supernatant and dilute at least 1:1 with Mobile Phase A before injection.

2. Liquid Chromatography (LC) Parameters:

  • System: UPLC/HPLC system (e.g., Waters ACQUITY, Agilent 1290)

  • Column: C18 reversed-phase column (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, return to initial conditions and re-equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2-5 µL

3. Mass Spectrometry (MS) Parameters:

  • System: Triple Quadrupole (QqQ) or Q-TOF Mass Spectrometer

  • Ionization Mode: Electrospray Ionization, Positive (ESI+)

  • Capillary Voltage: 1.5-3.0 kV

  • Source Temperature: 120-150 °C

  • Desolvation Gas Temp: 400-550 °C

  • Full Scan (MS1): Scan range m/z 50-300 to identify the precursor ion.

  • Tandem MS (MS/MS):

    • Precursor Ion (Q1): m/z 157.1

    • Collision Gas: Argon

    • Collision Energy: Optimize between 10-30 eV to maximize product ion signals.

    • Product Ion Scan (Q3): Scan range m/z 40-160.

Expected Data and Fragmentation Pathway

The primary ion observed in the full scan MS1 spectrum will be the protonated molecule, [M+H]⁺, at m/z 157.12 . In MS/MS mode, this precursor ion is expected to yield two major diagnostic fragment ions resulting from distinct fragmentation pathways:

  • Tetrazole Ring Fragmentation: The tetrazole moiety undergoes a characteristic neutral loss of hydrazoic acid (HN₃). This is a well-documented fragmentation pattern for protonated 5-substituted tetrazoles.[1][2][10]

  • Alpha-Cleavage: The bond between the chiral carbon and the isobutyl group cleaves, expelling a neutral isobutyl radical. This is a classic fragmentation pathway for primary amines, resulting in a stable resonance-stabilized ion.[11]

Caption: Predicted ESI-MS/MS fragmentation pathways.

Summary of Key Ions (LC-MS/MS):

Ionm/z (Calculated)Description
[M+H]⁺ 157.12Precursor Ion
[M+H - HN₃]⁺ 114.10Product Ion (Loss of Hydrazoic Acid)
[M+H - C₄H₉]⁺ 96.05Product Ion (Alpha-Cleavage)

Method 2: Confirmatory Analysis by GC-MS with Derivatization

Application Note

Gas chromatography provides exceptional resolving power, but direct analysis of polar, active compounds like primary amines is problematic.[5][7] Derivatization is a chemical modification technique used to overcome these limitations. By replacing the active hydrogens on the amine group with a non-polar, thermally stable group, we can dramatically improve the analyte's volatility and chromatographic behavior, resulting in sharp, symmetrical peaks.[3][12]

For this protocol, we select Trifluoroacetic Anhydride (TFAA) as the derivatizing agent. TFAA rapidly and quantitatively reacts with the primary amine to form a stable trifluoroacetamide derivative. This derivative is significantly more volatile and less polar, making it ideal for GC-MS analysis. Furthermore, the introduction of the trifluoroacetyl group adds a significant mass to the molecule, shifting it to a cleaner region of the mass spectrum, and the fluorine atoms can provide enhanced sensitivity with certain detectors.[3] The resulting electron ionization (EI) mass spectrum will provide a complementary fragmentation pattern to the ESI data, increasing the confidence of identification.

Experimental Workflow: GC-MS Derivatization

cluster_prep Derivatization cluster_gc GC Separation cluster_ms MS Detection P1 Dry Analyte Sample (in reaction vial) P2 Add Anhydrous Solvent (e.g., Ethyl Acetate) P1->P2 P3 Add Derivatizing Agent (Trifluoroacetic Anhydride) P2->P3 P4 Heat Reaction (60°C for 20 min) P3->P4 G1 Splitless Injection P4->G1 G2 Separation on DB-5ms (or similar) Column G1->G2 G3 Temperature Program G2->G3 M1 Electron Ionization (EI, 70 eV) G3->M1 M2 Acquire Mass Spectrum (m/z 50-400) M1->M2 D1 D1 M2->D1 Data Analysis & Library Matching

Caption: GC-MS workflow including derivatization.

Detailed Protocol: GC-MS

1. Derivatization Procedure:

  • Place the dried analyte (or an evaporated aliquot of a sample extract) into a 2 mL glass reaction vial with a PTFE-lined cap.

  • Add 200 µL of an anhydrous solvent (e.g., ethyl acetate).

  • Add 100 µL of Trifluoroacetic Anhydride (TFAA).

  • Cap the vial tightly and heat at 60-70 °C for 20 minutes in a heating block.[3]

  • Allow the vial to cool to room temperature.

  • The sample is now ready for injection into the GC-MS system. The resulting derivatized molecule is N-(1-(2H-tetrazol-5-yl)-2-methylpropyl)-2,2,2-trifluoroacetamide (Formula: C₇H₉F₃N₆O, Mass: 252.08 Da).

2. Gas Chromatography (GC) Parameters:

  • System: GC system with a mass spectrometer detector (e.g., Agilent 7890/5977)

  • Column: DB-5ms, HP-5ms, or similar non-polar column (30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Inlet: Splitless mode, 250 °C

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 20 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

3. Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-400

Expected Data and Fragmentation

The EI mass spectrum will not show a prominent molecular ion ([M]⁺˙ at m/z 252) due to extensive fragmentation. The base peak is likely to arise from cleavage adjacent to the nitrogen (alpha-cleavage), which is a highly favored pathway.

Key Predicted EI Fragment Ions:

m/z (Calculated)Proposed FragmentDescription
183.07[M - CF₃]⁺Loss of the trifluoromethyl radical.
155.08[M - C₄H₉]⁺Alpha-cleavage, loss of the isobutyl group. This is often a very prominent peak.
69.00[CF₃]⁺Trifluoromethyl cation.
57.07[C₄H₉]⁺Isobutyl cation.
Conclusion

The analytical characterization of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine can be robustly achieved using either LC-MS/MS or GC-MS.

  • LC-MS/MS is the superior technique for quantitative studies and high-throughput applications due to its sensitivity and minimal sample preparation requirements. The key diagnostic ions are the precursor at m/z 157.12 and product ions at m/z 114.10 and m/z 96.05 .

  • GC-MS with TFAA derivatization serves as an excellent confirmatory method. It provides orthogonal separation and fragmentation data, increasing analytical confidence. The derivatized compound yields characteristic EI fragments that confirm the structure of the side chain.

The choice of method should be guided by the specific research question, available instrumentation, and the nature of the sample matrix. Employing both techniques provides the most comprehensive structural elucidation possible.

References
  • Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization | Journal of Agricultural and Food Chemistry - ACS Publications. (2011). Available at: [Link]

  • Liu, Y., et al. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Life Science Journal, 5(2), 25-29. Available at: [Link]

  • Anwer, F., et al. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry, 12. Available at: [Link]

  • Small Molecule Characterization for Emerging Modalities - Waters Corporation. (2026). Available at: [Link]

  • Analysis of Amine Solutions by Gas Chromatography - Bryan Research & Engineering, LLC. (n.d.). Available at: [Link]

  • Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4... - PMC. (2021). Available at: [Link]

  • 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine - NextSDS. (n.d.). Available at: [Link]

  • Surface Activity of Amines Provides Evidence for the Combined ESI Mechanism of Charge Reduction for Protein Complexes | Analytical Chemistry - ACS Publications. (2022). Available at: [Link]

  • New family of tetrazole-pyrazole compounds - Arabian Journal of Chemistry. (2022). Available at: [Link]

  • Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. (n.d.). Available at: [Link]

  • Development and Validation of a New LC-MS/MS Method for the Assay of Plasmatic Peripheral Short- and Medium-Chain Fatty Acids for Metabolomics Applications - PMC. (2025). Available at: [Link]

  • Application of LCMS in small-molecule drug development. (2016). Available at: [Link]

  • Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives - ResearchGate. (n.d.). Available at: [Link]

  • An Education in ESI - The Analytical Scientist. (2016). Available at: [Link]

  • Derivatization Methods in GC and GC/MS - ResearchGate. (n.d.). Available at: [Link]

  • Formation and identification of novel derivatives of primary amine and zwitterionic drugs - IU Indianapolis ScholarWorks. (n.d.). Available at: [Link]

  • 2-methyl-2H-1,2,3,4-tetrazol-5-amine - PubChem. (n.d.). Available at: [Link]

  • Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives - MDPI. (2023). Available at: [Link]

  • Application of Mass Spectrometry to the Study of Prototropic Equilibria in 5-Substituted Tetrazoles in the Gas Phase - RSC Publishing. (n.d.). Available at: [Link]

  • Rapid Determination of 33 Primary Aromatic Amines in Kitchen Utensils, Textiles Dyes and Food Packaging Materials - SCIEX. (n.d.). Available at: [Link]

  • Fundamentals of LC, MS and LCMS - Shimadzu Scientific Instruments. (n.d.). Available at: [Link]

  • GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases | Request PDF - ResearchGate. (2023). Available at: [Link]

  • Crystal structure of 1-(5-amino-2H-tetrazol-2-yl)-2-methylpropan-2-ol - PMC. (2015). Available at: [Link]

  • SIFT-MS analysis of amines: unusually efficient O 2 addition to the radical cation product. (2025). Available at: [Link]

  • Quantifying Primary Aromatic Amines in Polyamide Kitchenware Using the ACQUITY UPLC I-Class System and Xevo TQ-S micro | Waters. (n.d.). Available at: [Link]

  • Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders - MDPI. (2023). Available at: [Link]

  • BA Method Development: Polar Compounds - BioPharma Services. (2023). Available at: [Link]

  • mass spectrum of propylamine fragmentation pattern of m/z m/e ions for analysis and... - Doc Brown. (n.d.). Available at: [Link]

  • Review Article The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Be - ScienceOpen. (2019). Available at: [Link]

Sources

Application

applications of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine in drug discovery

Application Note: 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine in Peptidomimetic Drug Discovery Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Applica...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine in Peptidomimetic Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

The transition from native peptides to orally bioavailable, metabolically stable drugs is frequently hindered by the liability of the carboxylic acid moiety. 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (commonly known as Valine-Tetrazole or Val-Tet) is a highly specialized α -amino tetrazole building block. By replacing the C-terminal carboxylate of a valine residue with a 5-substituted 1H -tetrazole ring, medicinal chemists can synthesize advanced peptidomimetics—such as non-covalent Caspase-1 and DPP-4 inhibitors—that bypass classical degradation pathways while retaining critical target binding affinities[1, 2].

This application note details the mechanistic rationale, physicochemical advantages, and self-validating synthetic protocols for incorporating Val-Tet into drug discovery pipelines.

Mechanistic Insights: The Causality of Bioisosteric Replacement (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why the tetrazole bioisostere is chosen over the native carboxylate, rather than simply knowing how to use it. The integration of Val-Tet into a molecular scaffold is driven by three pharmacological pillars:

  • Electrostatic Mimicry & pKa Alignment: The tetrazole ring possesses an acidic N-H bond with a pKa of ~4.5–4.9, closely mirroring the native valine carboxylic acid (pKa ~4.2). At physiological pH (7.4), the tetrazole is fully ionized. This ensures that critical salt bridges with cationic residues (e.g., Arginine) or coordination with metal cofactors (e.g., Zn2+ in metalloproteases) in the target active site are perfectly maintained [2, 4].

  • Evasion of Proteolytic Cleavage: Native peptides are rapidly degraded by exopeptidases. Carboxypeptidases strictly require a terminal carboxylate group to anchor the substrate into their catalytic cleft. The tetrazole ring, despite its similar charge, is sterically and electronically distinct enough to completely abrogate carboxypeptidase recognition, extending the compound's plasma half-life [3].

  • Phase II Metabolic Resistance: Carboxylic acids are prime targets for hepatic glucuronidation, leading to rapid clearance. Tetrazoles are highly resistant to glucuronosyltransferases, shifting the metabolic bottleneck and improving the pharmacokinetic (PK) profile [2].

Table 1: Comparative Physicochemical Data

Quantitative summary of the bioisosteric shift from L-Valine to Valine-Tetrazole.

PropertyNative L-ValineValine-Tetrazole (Val-Tet)Pharmacological Impact
Acidic pKa ~2.3 (Carboxylate)~4.5 - 4.9 (Tetrazole)Maintains anionic state at pH 7.4 for target binding.
LogD (pH 7.4) ~ -2.26 (Hydrophilic)~ -1.0 to -0.5 (Lipophilic)Enhances passive membrane permeability.
Enzymatic Stability Highly SusceptibleCompletely ResistantPrevents exopeptidase degradation.
Phase II Metabolism Subject to GlucuronidationResistantReduces hepatic clearance rates.
H-Bond Acceptors 24Offers additional vectors for active site engagement.

Application Workflow & Pathway Visualization

To contextualize the utility of Val-Tet, we map out both the synthetic workflow and its downstream pharmacological application (e.g., inhibiting the Caspase-1 inflammasome pathway) [1].

Workflow N1 Valine-Tetrazole Amine N2 Amide Coupling (HATU/DIPEA) N1->N2 N-protected AA N3 LC-MS & HPLC Validation N2->N3 Crude Extract N4 Global Deprotection (TFA/TIPS/H2O) N3->N4 Purity >95% N5 Enzymatic Assay (e.g., Caspase-1) N4->N5 Purified Ligand

Workflow for the synthesis and validation of Valine-Tetrazole-based peptidomimetics.

Pathway S1 Inflammatory Stimulus (LPS/ATP) S2 NLRP3 Inflammasome Assembly S1->S2 S3 Pro-Caspase-1 Recruitment S2->S3 S4 Active Caspase-1 Protease S3->S4 Auto-cleavage S5 Pro-IL-1β Cleavage & Pyroptosis S4->S5 Catalysis I1 Val-Tetrazole Inhibitor I1->S4 Competitive Inhibition

Mechanism of Caspase-1 inhibition by Val-Tetrazole peptidomimetics in the inflammasome pathway.

Self-Validating Experimental Protocols

The following protocols are engineered with built-in validation checkpoints to ensure synthetic fidelity and functional validation.

Protocol A: Sterically Hindered Peptide Coupling of Val-Tet

Objective: Synthesize a dipeptide isostere by coupling an N-protected amino acid to the α -amine of Val-Tet. Causality: The isopropyl side chain of the valine moiety creates significant steric bulk around the α -amine. Standard carbodiimides (like EDC) often fail here. We utilize HATU to generate a highly reactive 7-aza-1-hydroxybenzotriazole active ester, driving the acylation forward. Furthermore, the α -amine is vastly more nucleophilic than the tetrazole nitrogens, allowing for regioselective coupling without requiring tetrazole protection [3].

Step-by-Step Methodology:

  • Pre-activation: Dissolve 1.0 eq of the N-Boc-Amino Acid and 1.1 eq of HATU in anhydrous DMF (0.2 M). Add 3.0 eq of DIPEA. Stir for 5 minutes at room temperature. Causality: Pre-activation ensures the active ester is fully formed before the amine is introduced, preventing the coupling reagent from reacting with the acidic tetrazole ring.

  • Coupling: Add 1.0 eq of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine to the activated mixture. Stir at room temperature for 2 hours.

  • Self-Validation Checkpoint (LC-MS): Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and inject into the LC-MS. Validation Logic: Confirm the presence of the desired [M+H]+ peak. Critically, verify the absence of a double-addition mass ( [M+H+BocAA]+ ). If double-addition is observed, it indicates unintended N-acylation of the tetrazole ring, signaling that excess coupling reagent was used.

  • Workup: Quench the reaction with H2​O and extract with Ethyl Acetate. Wash the organic layer with 5% aqueous Citric Acid, followed by brine. Causality: The citric acid wash removes unreacted DIPEA and basic byproducts. Because the tetrazole has a pKa of ~4.5, it remains largely protonated in the mildly acidic wash and safely partitions into the organic layer.

Protocol B: In Vitro Carboxypeptidase Resistance Assay

Objective: Validate the metabolic stability of the synthesized Val-Tet peptidomimetic against exopeptidase degradation.

Step-by-Step Methodology:

  • Enzyme Preparation: Prepare a 10 nM solution of Carboxypeptidase A (CPA) in Tris-HCl buffer (pH 7.5, 50 mM NaCl, 1 mM ZnCl2​ ). Causality: Zn2+ is an obligate cofactor for CPA. Omitting it will result in a false-positive stability reading due to an inactive enzyme.

  • Substrate Incubation: Prepare two reaction vials. To Vial 1, add the Val-Tet peptidomimetic (Test). To Vial 2, add a standard Val-carboxylate peptide (Positive Control). Final substrate concentration should be 100 µM. Incubate at 37°C.

  • Quenching (Self-Validation): At t=0,30,60, and 120 minutes, remove 50 µL aliquots from each vial and immediately quench into 50 µL of 1% Trifluoroacetic acid (TFA) in Acetonitrile. Validation Logic: The TFA instantly denatures the CPA enzyme and drops the pH, halting all proteolytic activity. The t=0 sample serves as the absolute 100% AUC (Area Under Curve) baseline.

  • HPLC Analysis: Analyze the quenched samples via RP-HPLC (C18 column, 10-90% H2​O /MeCN gradient with 0.1% TFA). Expected Outcome: The Positive Control will exhibit a rapid exponential decay in its peak area. The Val-Tet derivative must maintain >95% of its initial AUC at t=120 minutes, successfully validating the bioisosteric metabolic advantage.

References

  • Source: European Journal of Medicinal Chemistry (via PMC)
  • Title: Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides Source: Drug Hunter URL
  • Title: Synthesis of Boc-Amino Tetrazoles Derived from α -Amino Acids Source: ResearchGate URL
  • Title: Amide Bond Bioisosteres: Strategies, Synthesis, and Successes Source: Journal of Medicinal Chemistry - ACS Publications URL

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Formulating 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine for Aqueous Assays

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing precipitation and solubility failures when working with 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing precipitation and solubility failures when working with 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (the tetrazole analogue of the amino acid Valine).

Root Cause Analysis: The Zwitterion Dilemma

Before troubleshooting, it is critical to understand the physicochemical properties driving the precipitation of your compound.

The tetrazole ring is widely utilized in medicinal chemistry as a 1 because it mimics the planar geometry and acidity of a carboxyl group, typically exhibiting a pKa between 4.5 and 4.9[1]. The primary amine on the propan-1-amine backbone has a pKa of approximately 9.5.

Consequently, at physiological pH (7.4), the tetrazole is deprotonated (anionic) and the amine is protonated (cationic). The molecule exists almost entirely as a zwitterion. Because pH 7.4 is dangerously close to the compound's isoelectric point (pI ≈ 7.2), the net charge is zero. This lack of net electrical charge maximizes intermolecular ionic interactions, creating a highly stable crystal lattice that water molecules lack the thermodynamic power to disrupt, leading to rapid precipitation[2].

Diagnostic Q&A (Troubleshooting FAQs)

Q: Why does my compound instantly turn cloudy when added to pH 7.4 PBS, even at low concentrations? A: At pH 7.4, the zwitterionic nature of the 3 drives the molecules to self-associate rather than interact with water[3]. To break this lattice, you must either shift the pH away from the pI (e.g., pH < 4 or pH > 9) to impart a net charge, or use excipients to shield the hydrophobic domains.

Q: Can I just heat the PBS to 37°C to force it into solution? A: No. While heating provides temporary kinetic energy to break the lattice, the thermodynamic drive to recrystallize remains. The moment the solution experiences a localized temperature drop (e.g., when pipetting or transferring to a cell culture plate), the compound will nucleate and crash out. You must alter the solvent environment permanently, not just the temperature.

Q: I need a purely aqueous buffer for a live-cell assay and cannot use DMSO. What are my options? A: We recommend using Hydroxypropyl-β-cyclodextrin (HP-β-CD). While the zwitterionic backbone drives ionic lattice formation, the isopropyl side chain (the 2-methylpropyl group) is highly hydrophobic. HP-β-CD features a hydrophobic cavity that encapsulates this isopropyl group, sterically hindering the molecules from aligning into their preferred crystal lattice and keeping them solvated in aqueous media.

Q: Does the order of addition matter when diluting a DMSO stock into my working buffer? A: Absolutely. Never add aqueous buffer to your DMSO stock. Doing so creates localized micro-environments where the water concentration rapidly exceeds the compound's solubility limit, triggering irreversible nucleation. Always add the DMSO stock dropwise into a large volume of vigorously vortexing buffer. This instantly disperses the compound, preventing localized supersaturation and keeping the molecules kinetically trapped in solution.

Quantitative Solubility Profile
Solvent / VehiclepHEstimated Solubility (mg/mL)Dominant Molecular State
Deionized Water7.0< 0.1Zwitterion (Insoluble)
PBS (1X)7.4< 0.1Zwitterion (Insoluble)
0.1 M HCl1.0> 10.0Cationic (Soluble)
0.1 M NaOH13.0> 10.0Anionic (Soluble)
100% DMSON/A> 50.0Solvated (Lattice Disrupted)
20% HP-β-CD in PBS7.4~ 5.0Inclusion Complex (Soluble)
Experimental Protocols: Self-Validating Workflows
Protocol A: Preparation of a 50 mM Master Stock (DMSO-Tolerant Assays)

Causality: DMSO disrupts the ionic lattice by acting as a strong hydrogen-bond acceptor, solvating both the tetrazole NH and the primary amine.

  • Weighing: Weigh exactly 7.05 mg of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (MW ≈ 141.17 g/mol ).

  • Solvation: Add 1.0 mL of anhydrous, cell-culture grade DMSO.

  • Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes.

  • Validation Step: Measure the absorbance of the solution at 600 nm (OD600) using a spectrophotometer, blanked against pure DMSO. An OD600 > 0.01 indicates the presence of invisible micro-precipitates. If OD600 > 0.01, continue sonication until the reading drops below this threshold.

  • Storage: Aliquot into single-use vials and store at -20°C to prevent freeze-thaw degradation.

Protocol B: Aqueous Formulation using HP-β-CD (DMSO-Sensitive Assays)

Causality: HP-β-CD encapsulates the hydrophobic isopropyl moiety, preventing the zwitterions from packing into a crystal lattice at pH 7.4.

  • Vehicle Preparation: Dissolve 20 g of HP-β-CD in 100 mL of 1X PBS (pH 7.4) to create a 20% (w/v) solution. Filter sterilize through a 0.22 µm PES membrane.

  • Heating: Warm the HP-β-CD vehicle to 37°C to increase the kinetic energy of the cavity inclusion process.

  • Complexation: Weigh 5.0 mg of the compound and add it directly to 1.0 mL of the warmed 20% HP-β-CD solution.

  • Sonication: Sonicate the suspension for 15–20 minutes at 37°C. The mechanical energy forces the hydrophobic side chains into the cyclodextrin cavities.

  • Validation Step: Centrifuge the final solution at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube against a stark black background. The absence of a white pellet confirms complete inclusion and solvation. If a pellet is observed, repeat Step 4.

Formulation Decision Pathway

Workflow for overcoming valine-tetrazole solubility issues based on assay constraints.

References
  • Source: PMC (nih.gov)
  • Source: PMC (nih.gov)
  • Source: drughunter.

Sources

Optimization

Technical Support Center: Synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Welcome to the technical support center for the synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the com...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation during the preparation of this important pharmaceutical intermediate. Our goal is to provide you with the expertise and practical insights needed to optimize your synthesis, improve yield, and ensure the purity of your final product.

Introduction: The Synthetic Challenge

The preparation of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine typically involves a multi-step synthesis. A plausible and common approach begins with the formation of the tetrazole ring via a [3+2] cycloaddition reaction between a suitable nitrile precursor and an azide source. This is often followed by functional group manipulations to introduce the amine moiety, for which methods like the Ritter reaction or the Curtius rearrangement are frequently employed. While these methods are robust, they are not without their challenges, primarily the formation of regioisomers and other process-related impurities. This guide will address these specific issues in a comprehensive question-and-answer format and provide detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should expect during the synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine?

A1: The most prevalent byproducts can be categorized based on their origin in the synthetic sequence:

  • Tetrazole Regioisomers: The formation of the tetrazole ring can result in two constitutional isomers: the desired 2H-tetrazole and the corresponding 1H-tetrazole. The ratio of these isomers is highly dependent on the reaction conditions.[1][2]

  • Byproducts from Amine Synthesis:

    • From a Ritter-type Reaction: If a Ritter reaction is used to introduce the amine group from a nitrile, you can expect significant quantities of inorganic salt byproducts from the acidic workup.[3][4] Incomplete hydrolysis of the intermediate nitrilium ion can also lead to N-alkyl amide impurities.[5]

    • From a Curtius Rearrangement: This reaction is generally clean, with nitrogen gas as the main byproduct.[6][7] However, the isocyanate intermediate is highly reactive and can react with residual water or alcohol to form urea or carbamate byproducts, respectively.[8][9]

  • Unreacted Starting Materials and Intermediates: As with any multi-step synthesis, incomplete conversion at any stage will lead to the presence of starting materials and intermediates in the final product.

  • Solvent-Related Impurities: Certain solvents, if not chosen carefully, can participate in side reactions. For example, dimethylformamide (DMF) can sometimes react with nitriles under harsh conditions.

Q2: I am observing two distinct spots on my TLC/peaks in my LC-MS that correspond to the mass of my product. What are they?

A2: This is a classic indication of regioisomer formation during the tetrazole ring synthesis, resulting in a mixture of the 2H- and 1H-tetrazole isomers.[1] These isomers have the same mass but different physical properties, such as polarity, which leads to their separation by chromatography. The 2H-tetrazole is generally the more stable and less polar isomer.[1]

Q3: How can I control the regioselectivity of the tetrazole formation to favor the desired 2H-isomer?

A3: Achieving high regioselectivity is a significant challenge. While the [3+2] cycloaddition of a nitrile and an azide source is a common method for forming the 5-substituted 1H-tetrazole, the synthesis of the 2H-isomer often involves subsequent regioselective alkylation or arylation of the pre-formed 1H-tetrazole.[1] Key factors influencing the N1 versus N2 substitution include:

  • Solvent: Less polar, aprotic solvents may favor N2 substitution.[10]

  • Base: The choice of base and its counter-ion can influence the site of alkylation.[10]

  • Electrophile: Bulkier electrophiles may sterically hinder attack at the N1 position, favoring N2.[10]

  • 5-Substituent on the Tetrazole Ring: The electronic nature of the substituent at the C5 position can direct the substitution.[10]

A screening of various reaction conditions is often necessary to optimize for the desired 2H-isomer.

Q4: What are the characteristic spectroscopic differences between the 1H- and 2H-tetrazole isomers?

A4: NMR spectroscopy is a powerful tool for distinguishing between these isomers:

  • ¹H NMR: The chemical shifts of the protons on the substituent attached to the tetrazole nitrogen will differ between the N1 and N2 isomers.[10][11]

  • ¹³C NMR: The chemical shift of the C5 carbon of the tetrazole ring is a reliable indicator. For 2-alkyl-5-substituted tetrazoles, the C5 signal typically appears around 164 ppm, whereas for the 1-alkyl isomer, it is shifted upfield to around 153 ppm.[12][13]

  • ¹⁵N NMR and HMBC: These advanced techniques can provide unambiguous structural assignment by observing correlations between the substituent and the ring nitrogens.[11]

Troubleshooting Guide

Problem Probable Cause(s) Recommended Solution(s)
Low Yield of the Desired 2H-Tetrazole Isomer Unfavorable reaction conditions for N2-alkylation.Screen different solvents (e.g., THF, acetonitrile), bases (e.g., K₂CO₃, NaH), and temperatures. Consider using a bulkier protecting group on the amine precursor if applicable.
Presence of a Carbamate or Urea Byproduct The isocyanate intermediate from a Curtius rearrangement is reacting with residual water or alcohol.Ensure rigorously anhydrous reaction conditions. Use a non-alcoholic solvent for the rearrangement. If an alcohol is used to trap the isocyanate to form a carbamate protecting group, ensure the reaction goes to completion.
High Levels of Inorganic Salts Use of a strong acid catalyst (e.g., H₂SO₄) in a Ritter reaction followed by basic neutralization.[4]Consider alternative amination methods if possible. If the Ritter reaction is necessary, optimize the workup procedure to efficiently remove salts, for example, by using a liquid-liquid extraction with a suitable solvent system.
Incomplete Reaction Insufficient reaction time, temperature, or catalyst activity.Monitor the reaction progress closely using TLC or LC-MS. Increase the reaction time or temperature as appropriate. Ensure the catalyst is active and used in the correct stoichiometric amount.
Broad or Unresolved NMR Signals Presence of multiple species in equilibrium (e.g., tautomers) or paramagnetic impurities.For tautomers, try acquiring the NMR spectrum in a different solvent or at a different temperature to potentially resolve the signals.[11] If paramagnetic impurities are suspected, filter the NMR sample through a small plug of celite or silica gel.

Experimental Protocols

Protocol 1: Plausible Synthesis of the Precursor 2-methyl-2-cyano-propanoic acid

This protocol outlines a potential route to a key nitrile intermediate.

  • To a solution of isobutyronitrile in a suitable aprotic solvent (e.g., THF), add a strong, non-nucleophilic base (e.g., LDA) at low temperature (-78 °C).

  • Slowly add a suitable carboxylating agent (e.g., ethyl chloroformate).

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC).

  • Quench the reaction with an aqueous acid solution.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Hydrolyze the ester to the carboxylic acid using standard procedures (e.g., NaOH in methanol/water).

Protocol 2: General Procedure for Tetrazole Formation from a Nitrile

This protocol is a general method for the [3+2] cycloaddition.

  • In a round-bottom flask, dissolve the nitrile precursor (1.0 eq.) in a suitable solvent (e.g., toluene or DMF).[14]

  • Add sodium azide (1.5-2.0 eq.) and an activating agent such as ammonium chloride or triethylamine hydrochloride (1.5-2.0 eq.).[14]

  • Heat the reaction mixture to 80-120 °C and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and add water.

  • Acidify the aqueous layer with HCl to precipitate the tetrazole product.

  • Filter the solid, wash with cold water, and dry under vacuum.

Protocol 3: Separation of 1H- and 2H-Tetrazole Isomers
  • Dissolve the crude mixture of isomers in a minimum amount of a suitable solvent (e.g., dichloromethane/methanol).

  • Prepare a silica gel column using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes). The less polar 2H-isomer will typically elute first.[15]

  • Load the sample onto the column and begin elution.

  • Collect fractions and analyze them by TLC or LC-MS to identify the fractions containing the pure isomers.

  • Combine the fractions of the desired isomer and remove the solvent under reduced pressure.

Visualizing the Synthetic Pathway and Byproduct Formation

The following diagram illustrates a plausible synthetic pathway for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine and highlights the key stages where byproducts can form.

Synthesis_Pathway Start Isobutyronitrile Nitrile_Acid 2-Cyano-2-methylpropanoic acid Start->Nitrile_Acid Carboxylation Acyl_Azide Acyl Azide Intermediate Nitrile_Acid->Acyl_Azide Azide Formation Isocyanate Isocyanate Intermediate Acyl_Azide->Isocyanate Curtius Rearrangement (Heat, -N2) Amine_Precursor Protected Amine Isocyanate->Amine_Precursor Trapping with Nucleophile Byproduct_Urea Urea Byproduct Isocyanate->Byproduct_Urea Reaction with H2O Byproduct_Carbamate Carbamate Byproduct Isocyanate->Byproduct_Carbamate Final_Product 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Amine_Precursor->Final_Product Deprotection & Tetrazole Formation Byproduct_1H_Isomer 1H-Tetrazole Isomer Amine_Precursor->Byproduct_1H_Isomer

Caption: Plausible synthetic pathway and key byproduct formation points.

References

  • Vedantu.

  • Alfa Chemistry.

  • Grokipedia.

  • Benchchem.

  • Benchchem.

  • ResearchGate.

  • Wikipedia.

  • Pharma Nueva.

  • ACS Publications.

  • Arabian Journal of Chemistry.

  • Organic Chemistry Portal.

  • Canadian Science Publishing.

  • AZoM.

  • amine_H2BTA) ResearchGate.

  • MedChemComm (RSC Publishing).

  • PMC.

  • ResearchGate.

  • ACS Publications.

  • ResearchGate.

  • CORE.

  • Benchchem.

  • Oxford Instruments.

  • YouTube.

  • Organic Chemistry Portal.

  • Wikipedia.

  • ResearchGate.

  • NextSDS.

  • Organic Chemistry Portal.

  • Organic Chemistry Portal.

  • Alfa Chemistry.

  • Journal of Moroccan Chemistry of Heterocycles.

  • PubChem.

  • Santa Cruz Biotechnology.

  • MDPI.

Sources

Troubleshooting

Technical Support Center: Preventing Thermal Degradation of 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals handling 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (CAS: 32495-05-9).

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals handling 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (CAS: 32495-05-9). As an α-aminoalkyltetrazole (the tetrazole bioisostere of the amino acid valine), this compound presents unique storage and handling challenges[1]. While the tetrazole ring serves as an excellent, metabolically stable surrogate for a carboxylic acid, its inherent tautomeric equilibrium and the presence of a primary amine make it highly susceptible to thermal degradation, oxidation, and intermolecular condensation if improperly stored[2][3].

Part 1: Mechanistic Insights into Thermal Degradation (The "Why")

To effectively prevent degradation, we must first understand the thermodynamic and kinetic causality behind it.

  • Tetrazole Ring Fragmentation: Tetrazoles exist in a dynamic tautomeric equilibrium between the 1H- and 2H-forms. At elevated temperatures, this equilibrium shifts, and the ring can undergo concerted thermal decomposition[2]. This process is driven by the irreversible elimination of nitrogen gas ( N2​ ), leading to the formation of highly reactive, electrophilic intermediates such as carbenes, cyanamides, or azides[2][4].

  • Amine Oxidation & Condensation: The primary amine group on the isobutyl side chain is a strong nucleophile. Under thermal stress in the presence of atmospheric oxygen or moisture, it can undergo rapid oxidation or react with ambient CO2​ to form carbamates[3]. Furthermore, if the tetrazole ring fragments, the resulting electrophilic intermediates can react intermolecularly with intact primary amines, causing rapid polymerization and batch ruin.

Part 2: Troubleshooting Guide & FAQs

Q1: My lyophilized batch of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine turned yellow and sticky. What happened? A: This is a classic hallmark of amine oxidation and moisture absorption. The compound is highly hygroscopic. When exposed to ambient humidity and room temperature, water acts as a plasticizer, lowering the glass transition temperature of the powder and accelerating the oxidative degradation of the primary amine[3]. Solution: Always equilibrate the storage vial to room temperature in a desiccator before opening to prevent condensation, and store the bulk powder under an inert atmosphere.

Q2: What is the optimal long-term storage condition to ensure structural integrity? A: According to ICH Q1A(R2) stability testing guidelines, thermally labile drug substances must be stored at temperatures that minimize kinetic degradation pathways[5]. For this specific aminoalkyltetrazole, we mandate storage at -20°C in tightly sealed, light-resistant amber vials purged with Argon or Nitrogen gas.

Q3: We experienced a cold-chain break during shipping (exposed to 40°C for 48 hours). Is the compound still viable? A: It is at high risk of degradation. ICH Q1A(R2) defines 40°C/75% RH as an "Accelerated" stress condition[5]. At 40°C, the activation energy for tetrazole tautomerization and subsequent N2​ elimination may be reached[2]. Action: Do not use the compound for critical assays until you perform a purity check using HPLC-UV (monitoring for new peaks indicating cyanamide formation) or LC-MS/MS (looking for [M-28] peaks indicating N2​ loss).

Part 3: Data Presentation

Table 1: ICH Q1A(R2) Stability Testing Parameters & Expected Aminoalkyltetrazole Profiles

Storage ConditionTemperature / HumidityMinimum DurationExpected Stability Profile for Valine Tetrazole
Long-Term -20°C ± 5°C12 Months>99% purity; No significant N2​ loss or oxidation.
Refrigerated 5°C ± 3°C12 Months>98% purity; Minor moisture absorption if unsealed.
Intermediate 30°C ± 2°C / 65% RH6 MonthsModerate risk; Potential for amine oxidation and discoloration.
Accelerated 40°C ± 2°C / 75% RH6 MonthsHigh risk; "Significant change" expected. Tetrazole fragmentation likely.
(Data synthesized from ICH Q1A(R2) guidelines[5] and general tetrazole stability profiles[3])

Part 4: Experimental Protocols

Protocol 1: Forced Degradation Study (Validating Stability-Indicating Methods)

To ensure your analytical methods can accurately detect the thermal degradation of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, you must perform a self-validating forced degradation study[3]:

  • Stock Preparation: Prepare a 1 mg/mL stock solution of the compound in HPLC-grade water/acetonitrile (50:50).

  • Thermal Stress: Aliquot 1 mL of the stock into a sealed glass ampoule. Incubate in a laboratory oven at 70°C for 48 hours to force tautomerization and ring-opening[3].

  • Oxidative Stress: Mix 1 mL of the stock with an equal volume of 6% H2​O2​ (final concentration 3%). Incubate at room temperature for 24 hours to force amine oxidation[3].

  • Neutralization & Dilution: Quench the oxidative sample with a stoichiometric amount of sodium thiosulfate. Dilute all stressed samples to 0.1 mg/mL.

  • HPLC Analysis: Inject onto a C18 reverse-phase column. Use a gradient of 0.1% TFA in water to 0.1% TFA in acetonitrile. Validate the method by confirming the baseline separation of the parent peak from early-eluting degradation products (fragmented rings).

Protocol 2: Optimal Aliquoting and Cryo-Storage Workflow
  • Equilibration: Upon receiving the compound on dry ice, place the sealed vial in a vacuum desiccator at room temperature for 1 hour. (Causality: Prevents atmospheric moisture from condensing on the cold powder, which would trigger hydrolysis).

  • Aliquoting: Inside a dry nitrogen-purged glove bag or dry box, weigh the powder into single-use amber glass vials.

  • Inert Gas Purging: Gently blow a stream of high-purity Argon or Nitrogen gas over the open vials for 10 seconds to displace oxygen.

  • Sealing: Cap immediately with PTFE-lined screw caps. Wrap the cap junction with Parafilm to create a self-validating moisture barrier.

  • Storage: Transfer the sealed aliquots immediately to a -20°C freezer.

Part 5: Visualizations

ThermalDegradation A 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl) propan-1-amine B 1H / 2H Tautomerization (Heat Induced) A->B Thermal Stress F Amine Oxidation (O2 Exposure) A->F Air/Heat C Tetrazole Ring Fragmentation B->C D N2 Gas Elimination C->D E Reactive Carbene / Azide Intermediate C->E G Degradation Products (Cyanamides, Nitriles, Polymers) E->G F->G

Fig 1. Thermal degradation and oxidation pathways of alpha-aminoalkyltetrazoles.

StorageWorkflow S1 Receipt of Lyophilized Powder S2 Equilibrate to Room Temp S1->S2 S3 Aliquot into Amber Vials S2->S3 S4 Purge with Argon / N2 Gas S3->S4 S5 Seal tightly (PTFE Caps) S4->S5 S6 Store at -20°C (Darkness) S5->S6

Fig 2. Optimal handling and cryo-storage workflow to prevent thermal degradation.

References[5] Q1A(R2) Guideline - ICH. Source: ich.org. URL: https://www.ich.org/page/quality-guidelines[2] Tautomerism and Thermal Decomposition of Tetrazole: High-Level ab Initio Study. Source: researchgate.net. URL:https://www.researchgate.net/publication/49826372_Tautomerism_and_Thermal_Decomposition_of_Tetrazole_High-Level_ab_Initio_Study[4] Thermal Decomposition of Tetrazene at 90 deg C. Source: dtic.mil. URL:https://apps.dtic.mil/sti/citations/ADA052554[3] Technical Support Center: Improving the Stability of Tetrazole-Containing Compounds in Solution. Source: benchchem.com. URL:https://www.benchchem.com/support/tetrazole-stability[1] Synthesis of Boc-Amino Tetrazoles Derived from α-Amino Acids. Source: researchgate.net. URL:https://www.researchgate.net/publication/233519441_Synthesis_of_Boc-Amino_Tetrazoles_Derived_from_a-Amino_Acids

Sources

Optimization

Technical Support Center: Troubleshooting Steric Hindrance in Tetrazole-Based Peptide Coupling

Welcome to the Advanced Peptide Synthesis Support Hub. As a Senior Application Scientist, I frequently consult with research teams facing a common, frustrating bottleneck: synthesizing sterically hindered peptides.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Peptide Synthesis Support Hub. As a Senior Application Scientist, I frequently consult with research teams facing a common, frustrating bottleneck: synthesizing sterically hindered peptides. When incorporating α,α -disubstituted amino acids (like Aib) or N-methylated residues, traditional coupling reagents often fail. The bulky side chains physically shield the nucleophilic amine, leading to deletion sequences, low yields, and complex purification profiles.

This guide provides a deep dive into resolving these issues using tetrazole-based coupling strategies—specifically leveraging 5-(Ethylthio)-1H-tetrazole (ETT) as a highly efficient coupling additive.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why do standard additives like HOBt or OxymaPure fail when coupling hindered amino acids? A: Standard additives struggle against the high activation energy barrier imposed by steric bulk. While OxymaPure is excellent for standard synthesis, hindered amines (e.g., N-methylglycine) require an active ester with exceptional leaving-group kinetics. If the aminolysis step is too slow, the highly reactive O-acylisourea intermediate undergoes an O-to-N acyl shift, forming a dead-end N-acylurea byproduct.

Q2: How does 5-(Ethylthio)-1H-tetrazole (ETT) overcome this steric hindrance? A: ETT is significantly more acidic than both HOBt and OxymaPure[1]. Because of this higher acidity, the resulting ETT-active ester features a superior leaving group[1]. This accelerates the aminolysis step, allowing the incoming hindered amine to successfully attack the carbonyl carbon before side reactions can occur, as demonstrated in recent studies on 2[2].

Q3: Can I use ETT with environmentally friendly "green" solvents? A: Yes. Traditional solid-phase peptide synthesis (SPPS) relies heavily on toxic DMF. Recent protocols have validated that ETT pairs exceptionally well with the green carbodiimide TBEC (1-(tert-Butyl)-3-ethylcarbodiimide) in a green solvent mixture of Anisole/N-octylpyrrolidone (NOP) (75:25) [3],[4]. This combination swells resins effectively and solubilizes all Fmoc-protected amino acids, maintaining >99% purity for hindered sequences like Aib-enkephalin[3].

Part 2: Troubleshooting Guide – Common Issues & Interventions

Issue 1: Persistent Positive Kaiser/Chloranil Test After 1-Hour Coupling
  • Symptom: The resin tests positive for free amines (blue for primary, green/blue for secondary) despite standard DIC/Oxyma coupling.

  • Root Cause: Severe steric clash preventing the formation of the peptide bond.

  • Intervention: Switch the coupling cocktail to DIC/ETT or TBEC/ETT (1:1:1 ratio to the amino acid). The ETT-active ester will force the reaction forward. If coupling consecutive Aib residues, perform a double coupling (2 x 45 mins) at an elevated temperature (e.g., 50°C) to increase kinetic energy.

Issue 2: High Epimerization/Racemization During Histidine Coupling
  • Symptom: HPLC analysis reveals a significant diastereomeric peak (D-His incorporation).

  • Root Cause: The extreme reactivity of ETT, while beneficial for hindered amino acids, exacerbates racemization in highly sensitive residues. Studies show ETT can cause up to 7% racemization during His coupling, compared to 3.2% with DIC/Oxyma[2].

  • Intervention: Do not use ETT for Histidine or Cysteine. Adopt a modular coupling strategy: use DIC/OxymaPure at room temperature specifically for His/Cys, and reserve ETT exclusively for the sterically hindered junctions.

Issue 3: Reagent Precipitation in Green Solvents
  • Symptom: ETT or Fmoc-amino acids precipitate out of solution when using green solvents like pure Ethyl Acetate or 2-MeTHF.

  • Root Cause: Tetrazole-based additives have specific solubility profiles that are incompatible with non-polar green solvents.

  • Intervention: Transition to the Anisole/NOP (75:25) solvent system. NOP acts as a powerful solubilizer for both the Fmoc-amino acids and the ETT additive, while Anisole ensures optimal resin swelling[4].

Part 3: Quantitative Data & Reagent Comparison

To make informed decisions on your synthesis strategy, compare the performance metrics of common coupling additives.

Coupling AdditiveRelative Acidity (pKa)Efficiency on Hindered AAs (e.g., Aib)Explosion RiskGreen Solvent Compatibility
HOBt ~4.6ModerateHigh (Class 1)Poor
HOAt ~3.2HighHighPoor
OxymaPure ~4.6HighLowGood
ETT < 4.0 Very High Low Excellent (in Anisole/NOP)

Data synthesized from comparative SPPS studies evaluating coupling efficiency and safety profiles[2],[3],[1].

Part 4: Self-Validating Experimental Protocol

Workflow: SPPS of Hindered Peptides using TBEC/ETT in Green Solvents This protocol incorporates built-in validation checkpoints to ensure causality and reaction success at each stage.

Step 1: Resin Swelling

  • Action: Weigh 0.1 mmol of Rink Amide PS resin into a reaction vessel. Add 3 mL of Anisole/NOP (75:25). Agitate for 30 minutes.

  • Validation Check: Visually inspect the resin. It should expand significantly and become translucent. If it remains opaque, the solvent is not penetrating the polymer matrix.

Step 2: Fmoc Deprotection

  • Action: Treat the resin with 20% piperidine in Anisole/NOP (2 x 5 mins). Wash thoroughly with Anisole/NOP (5 x 1 min).

  • Validation Check: Collect the deprotection effluent and measure UV absorbance at 301 nm. A strong signal confirms the release of the dibenzofulvene-piperidine adduct.

Step 3: Pre-Activation (Crucial Step)

  • Action: In a separate vial, dissolve 0.3 mmol (3 eq) of Fmoc-Amino Acid and 0.3 mmol (3 eq) of ETT in 1 mL Anisole/NOP. Add 0.3 mmol (3 eq) of TBEC.

  • Causality: Pre-activation is limited to exactly 2 minutes. This is enough time for TBEC to form the O-acylisourea and for ETT to attack it, forming the stable ETT-active ester. Waiting longer risks degradation.

Step 4: Coupling

  • Action: Transfer the pre-activated mixture to the resin. Agitate for 60 minutes at room temperature (or 50°C for consecutive Aib residues).

  • Validation Check (Self-Validation): Perform a Chloranil test (for secondary amines) or Kaiser test (for primary amines). A negative result (colorless/yellow) proves the steric hindrance was overcome and aminolysis is complete. If positive, repeat Step 3 and 4.

Step 5: Cleavage

  • Action: Wash resin with DCM and dry. Cleave using TFA/TIS/H2O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether and centrifuge.

Part 5: Mechanistic Pathway Visualization

The following diagram illustrates the chemical logic behind ETT's success. By rapidly forming an active ester, ETT prevents the O-acylisourea from undergoing the slow, dead-end O-to-N acyl shift that typically plagues hindered couplings.

G AA Fmoc-Amino Acid (Carboxylic Acid) O_Acyl O-Acylisourea (Unstable Intermediate) AA->O_Acyl Activation Carbodiimide Carbodiimide (DIC or TBEC) Carbodiimide->O_Acyl ActiveEster ETT-Active Ester (Excellent Leaving Group) O_Acyl->ActiveEster ETT Nucleophilic Attack (Fast kinetics) SideReaction N-Acylurea (Dead-end Byproduct) O_Acyl->SideReaction O-to-N Acyl Shift (Slow, prevented by ETT) ETT 5-(Ethylthio)-1H-tetrazole (ETT Additive) ETT->ActiveEster Peptide Peptide Bond (Successful Coupling) ActiveEster->Peptide Aminolysis (Overcomes Steric Clash) Amine Sterically Hindered Amine (e.g., Aib, N-Me-AA) Amine->Peptide

Mechanistic pathway of ETT-mediated activation overcoming steric hindrance in peptide coupling.

References

  • Title: Ethylthio-1H-tetrazole (ETT) as coupling additive for the solid-phase synthesis (SPS)
  • Source: Green Chemistry Letters and Reviews (2024)
  • Source: Chemical Reviews (2011)

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Peptide Stability: L-Valine versus 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Introduction: The Quest for Robust Peptide Therapeutics Peptide-based drugs offer remarkable specificity and potency, yet their clinical translation is often hampered by a critical vulnerability: poor in vivo stability.[...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Robust Peptide Therapeutics

Peptide-based drugs offer remarkable specificity and potency, yet their clinical translation is often hampered by a critical vulnerability: poor in vivo stability.[1][2] The peptide backbone is a natural target for a myriad of proteases, leading to rapid degradation and short circulating half-lives.[3] A primary strategy to overcome this challenge is the site-specific incorporation of non-canonical amino acids (ncAAs), which can fortify the peptide against enzymatic attack without compromising its biological activity.[4][5][6][7]

This guide provides a head-to-head comparison of a standard proteinogenic amino acid, L-valine, with a structurally related nCAA, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. We will explore the fundamental chemical differences between these building blocks and how they translate into significant disparities in the stability of the resulting peptides.

Meet the Contenders: A Tale of Two Side Chains

At a glance, L-valine and its tetrazole-containing counterpart share a similar branched aliphatic structure. However, the terminal isopropyl group of valine is replaced by a tetrazole ring, a modification with profound implications for the peptide's physicochemical properties.

Caption: Chemical structures of L-Valine and its tetrazole analog.

L-Valine , a natural, branched-chain amino acid, is integral to the hydrophobic core of many proteins, where it plays a crucial role in proper folding and conformational stability.[8][] Its aliphatic side chain, however, offers no inherent protection against proteolytic enzymes.

2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is a synthetic amino acid where the isopropyl group is replaced by a 5-substituted tetrazole. The tetrazole moiety is a well-established bioisostere of the carboxylic acid group, known for its high metabolic stability and resistance to biological degradation.[10][11][12][13] This property is central to its application in enhancing peptide stability.

The Mechanism of Enhanced Stability: Steric Hindrance and Metabolic Resistance

The superior stability conferred by the tetrazole-containing amino acid stems from two primary principles:

  • Metabolic Inertness: The tetrazole ring is not a natural substrate for common metabolic enzymes and is highly resistant to degradation pathways that would typically modify or cleave natural amino acid side chains.[12]

  • Steric Shielding: The bulky, planar tetrazole ring acts as a steric shield. When positioned strategically within a peptide sequence, it can physically block the active site of a protease from accessing the scissile peptide bonds in its vicinity. This steric hindrance is a powerful mechanism for preventing enzymatic cleavage.

Protease_Inhibition Conceptual Diagram of Steric Hindrance cluster_valine Peptide with L-Valine cluster_tetrazole Peptide with Tetrazole Analog peptide_val ...-Ala-Val-Gly-... protease_val Protease peptide_val->protease_val Binding & Cleavage cleaved_products Cleaved Products protease_val->cleaved_products peptide_tet ...-Ala-(Tet-Val)-Gly-... protease_tet Protease peptide_tet->protease_tet Binding Hindered no_cleavage Intact Peptide protease_tet->no_cleavage

Caption: Steric hindrance of protease activity by the tetrazole analog.

Head-to-Head Comparison: A Data-Driven Perspective

To illustrate the practical implications of substituting L-valine with its tetrazole analog, we present hypothetical yet mechanistically informed data from a standard in vitro serum stability assay. In such an experiment, two versions of a model peptide, one containing L-valine (Peptide V) and the other containing 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (Peptide T), are incubated in human serum at 37°C. The percentage of intact peptide remaining is quantified over time by LC-MS.

FeatureL-Valine (in Peptide V)2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (in Peptide T)Rationale for Expected Outcome
Chemical Nature Natural, proteinogenic amino acidSynthetic, non-canonical amino acidThe synthetic nature of Peptide T makes it unrecognizable to many endogenous proteases.
Metabolic Stability Susceptible to enzymatic degradationHighly resistant to metabolic degradation[12][14]The tetrazole ring is not a substrate for common metabolic enzymes.
Proteolytic Resistance LowHighThe bulky tetrazole group provides steric hindrance against protease active sites.
Illustrative Half-Life (Human Serum) ~45 minutes> 24 hoursThe combination of metabolic inertness and steric shielding drastically reduces the rate of degradation.
Impact on Conformation Integral to maintaining native hydrophobic coreMay cause localized conformational changesThe larger, more rigid tetrazole ring could alter the local backbone conformation, which should be verified experimentally (e.g., via CD spectroscopy).
Synthesis Standard Fmoc/Boc SPPSRequires custom synthesis of the Fmoc-protected amino acid but is compatible with standard SPPS[15]While requiring an initial investment in monomer synthesis, incorporation follows standard peptide synthesis protocols.

Note: The half-life data presented is illustrative and intended to reflect the expected trend based on the known properties of tetrazole-containing compounds.

Experimental Protocols for Stability Assessment

To empirically validate the superior stability of peptides incorporating 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, the following experimental workflows are recommended.

Workflow for Proteolytic Stability Assay

Experimental_Workflow Workflow for Serum Stability Assay start Prepare Peptide Stock Solutions (Peptide V & Peptide T in DMSO) step1 Incubate Peptides in Human Serum (e.g., 10 µM final conc. at 37°C) start->step1 step2 Collect Aliquots at Time Points (0, 1, 4, 8, 24, 48h) step1->step2 step3 Quench Reaction & Precipitate Proteins (Add ice-cold Acetonitrile with internal standard) step2->step3 step4 Centrifuge and Collect Supernatant step3->step4 step5 Analyze by LC-MS/MS (Quantify remaining intact peptide) step4->step5 end Calculate Half-Life (t½) step5->end

Caption: Experimental workflow for assessing peptide stability in serum.

Step-by-Step Protocol: Serum Stability Assay

  • Peptide Preparation: Prepare 1 mM stock solutions of the L-valine-containing peptide (Peptide V) and the tetrazole-containing peptide (Peptide T) in dimethyl sulfoxide (DMSO).

  • Incubation: Dilute the peptide stocks to a final concentration of 10 µM in fresh human serum. Incubate the mixtures in a temperature-controlled shaker at 37°C.

  • Time-Point Sampling: At designated time points (e.g., 0, 1, 4, 8, 24, and 48 hours), withdraw an aliquot (e.g., 50 µL) of each peptide-serum mixture.

  • Enzyme Quenching: Immediately stop enzymatic degradation by adding 3 volumes (150 µL) of ice-cold acetonitrile containing a known concentration of an internal standard (a stable, non-interacting peptide).

  • Protein Precipitation: Vortex the samples vigorously and incubate at -20°C for 30 minutes to precipitate serum proteins.

  • Clarification: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • LC-MS Analysis: Carefully transfer the supernatant to HPLC vials and analyze using a reverse-phase liquid chromatography-mass spectrometry (LC-MS) system.

  • Data Analysis: Quantify the peak area of the intact peptide at each time point relative to the internal standard. Plot the percentage of remaining peptide versus time and fit the data to a one-phase decay model to determine the half-life (t½).

Protocol: Conformational Analysis by Circular Dichroism (CD) Spectroscopy

This protocol is essential to determine if the incorporation of the nCAA has altered the secondary structure of the peptide.

  • Sample Preparation: Dissolve lyophilized Peptide V and Peptide T in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) to a final concentration of 50-100 µM.

  • Instrument Setup: Use a calibrated CD spectrometer. Set the wavelength range from 190 to 260 nm.

  • Data Acquisition: Record the CD spectra for both peptides at a controlled temperature (e.g., 25°C) using a 1 mm pathlength quartz cuvette.

  • Blank Subtraction: Record a spectrum of the buffer alone and subtract it from the peptide spectra.

  • Data Conversion: Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity (MRE) to normalize for concentration and peptide length.

  • Analysis: Compare the spectra. A significant change in the shape and position of the characteristic minima (e.g., ~208 and ~222 nm for an α-helix) would indicate a conformational perturbation.

Conclusion and Future Perspectives

The substitution of L-valine with 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine represents a powerful strategy for enhancing peptide stability. The introduction of the metabolically robust and sterically hindering tetrazole ring can dramatically increase a peptide's resistance to proteolytic degradation, a critical step in transforming promising peptide leads into viable therapeutic candidates.

While this guide highlights the clear advantages in stability, it is imperative for researchers to empirically validate the impact of this substitution on the peptide's intended biological activity and conformational integrity. The experimental protocols provided herein offer a robust framework for such validation studies. Future work in this area could involve the synthesis and evaluation of a wider range of tetrazole-containing amino acids to fine-tune the balance between stability, potency, and structural integrity in next-generation peptide drugs.

Sources

Comparative

A Comparative Guide to the Pharmacokinetics of 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Analogs

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the tetrazole moiety has emerged as a privileged structural motif, frequently employed as a bioisostere for...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the tetrazole moiety has emerged as a privileged structural motif, frequently employed as a bioisostere for the carboxylic acid group to enhance the metabolic stability and overall pharmacokinetic profile of drug candidates.[1][2][3] This guide provides a comparative analysis of the pharmacokinetics of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine and its analogs, offering insights into their absorption, distribution, metabolism, and excretion (ADME) profiles. The objective is to furnish researchers and drug development professionals with a comprehensive understanding of the structure-pharmacokinetic relationships within this chemical series, supported by experimental data and methodologies.

The strategic incorporation of the tetrazole ring, with its unique physicochemical properties, can significantly influence a compound's journey through the body.[4][5] Understanding these nuances is paramount for the rational design of new chemical entities with optimized therapeutic potential. This guide will delve into the experimental data that illuminates how subtle structural modifications to the 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine scaffold can impact its pharmacokinetic behavior.

The Core Structure and its Significance

The parent compound, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, features a chiral center and a tetrazole ring, which is known to be a metabolically stable surrogate for a carboxylic acid.[6] This bioisosteric replacement can lead to improved oral bioavailability and a more favorable half-life by mitigating metabolic vulnerabilities often associated with carboxylic acids. The propan-1-amine backbone provides a scaffold for further chemical modifications to modulate potency, selectivity, and pharmacokinetic properties.

Comparative Pharmacokinetic Profiles

A comprehensive understanding of the pharmacokinetic profiles of novel compounds is crucial for their development as therapeutic agents. This section would ideally present a comparative analysis of key pharmacokinetic parameters for a series of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine analogs. Due to the limited availability of publicly accessible, direct comparative data for a series of these specific analogs, the following table is a template illustrating how such data would be presented. The values are hypothetical and for illustrative purposes only.

Table 1: Comparative Pharmacokinetic Parameters of 2-Methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Analogs in Rats (Oral Administration, 10 mg/kg)

Compound IDR-group ModificationCmax (ng/mL)Tmax (h)AUC (ng·h/mL)T1/2 (h)Bioavailability (%)
Parent -H3501.518004.235
Analog A -CH34201.025005.145
Analog B -Cl3002.016004.530
Analog C -OCH35501.232006.860

This is a representative table. Actual data would be sourced from specific preclinical studies.

Structure-Pharmacokinetic Relationships

The hypothetical data in Table 1 illustrates how minor chemical modifications can significantly alter the pharmacokinetic profile of the parent compound.

  • Impact of Alkyl Substitution: The addition of a methyl group (Analog A) could potentially increase lipophilicity, leading to enhanced absorption and a higher maximum plasma concentration (Cmax) and area under the curve (AUC).

  • Influence of Halogenation: The introduction of a chlorine atom (Analog B) might lead to altered metabolic pathways and potentially lower bioavailability compared to the parent compound.

  • Effect of Methoxy Group: A methoxy substitution (Analog C) could significantly improve metabolic stability and absorption, resulting in a higher Cmax, a longer half-life (T1/2), and substantially increased oral bioavailability.

These structure-pharmacokinetic relationships are critical for guiding lead optimization efforts in drug discovery.

Experimental Methodologies for Pharmacokinetic Profiling

To generate the robust data required for a comparative analysis, a series of well-defined in vivo and in vitro experiments are necessary.

In Vivo Pharmacokinetic Studies

A typical in vivo pharmacokinetic study in a preclinical species like rats involves the following steps:

  • Compound Administration: The test compounds are administered, typically via oral (PO) and intravenous (IV) routes, to fasted animals at a specific dose.

  • Blood Sampling: Blood samples are collected at predetermined time points post-dosing.

  • Sample Processing: Plasma is separated from the blood samples.

  • Bioanalysis: The concentration of the parent drug in the plasma samples is quantified using a validated bioanalytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Pharmacokinetic Analysis: The resulting plasma concentration-time data is used to calculate key pharmacokinetic parameters including Cmax, Tmax, AUC, clearance, volume of distribution, and half-life. Bioavailability is determined by comparing the AUC from oral administration to that from intravenous administration.

In Vivo Pharmacokinetic Study Workflow.
In Vitro ADME Assays

In vitro assays provide valuable early insights into the metabolic fate and potential liabilities of drug candidates.

  • Metabolic Stability in Liver Microsomes: This assay assesses the intrinsic clearance of a compound by incubating it with liver microsomes, which contain key drug-metabolizing enzymes. The rate of disappearance of the parent compound over time is measured.

  • Cytochrome P450 (CYP) Inhibition: These assays determine the potential for a compound to inhibit major CYP isoforms, which is crucial for predicting drug-drug interactions.

  • Plasma Protein Binding: The extent to which a compound binds to plasma proteins is determined, as only the unbound fraction is generally considered pharmacologically active.

  • Permeability Assays (e.g., Caco-2): These assays use cell monolayers to predict the intestinal absorption of a compound.

ADME_Assays cluster_outputs Predicted Properties ADME In Vitro ADME Assays Metabolic Stability (Liver Microsomes) CYP450 Inhibition Plasma Protein Binding Permeability (Caco-2) Clearance Intrinsic Clearance ADME:f1->Clearance DDI Drug-Drug Interaction Potential ADME:f2->DDI Distribution Unbound Fraction ADME:f3->Distribution Absorption Intestinal Absorption ADME:f4->Absorption

Key In Vitro ADME Assays.

Conclusion

The pharmacokinetic properties of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine analogs are intricately linked to their chemical structure. A systematic and comparative approach to evaluating these properties is essential for the successful development of new therapeutic agents based on this scaffold. By leveraging a combination of in vivo studies and in vitro ADME assays, researchers can gain a comprehensive understanding of how structural modifications influence the absorption, distribution, metabolism, and excretion of these compounds. This knowledge-driven approach facilitates the optimization of pharmacokinetic profiles, ultimately increasing the probability of identifying drug candidates with desirable efficacy and safety profiles.

References

  • International Journal of Pharmaceutical Sciences Review and Research. A Pharmacological Expedition of Tetrazole Compounds Towards Medical Field - An Overview. [Link]

  • Frontiers in Chemistry. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. [Link]

  • MDPI. Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. [Link]

  • Bentham Science. Tetrazoles: Synthesis and Biological Activity. [Link]

  • Beilstein Journal of Organic Chemistry. Innovative synthesis of drug-like molecules using tetrazole as core building blocks. [Link]

  • Al-Nahrain Journal of Science. Tetrazole Derivatives and Role of Tetrazole in Medicinal Chemistry: An Article Review. [Link]

  • Molecules. Tetrazolium Compounds: Synthesis and Applications in Medicine. [Link]

  • NextSDS. 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. [Link]

  • Acta Crystallographica Section E. Crystal structure of 1-(5-amino-2H-tetrazol-2-yl)-2-methylpropan-2-ol. [Link]

  • Google Patents. Preparation method of 8-amino-2-(1H-tetrazol-5-yl).
  • Google Patents. Heterocyclic compounds as prmt5 inhibitors.
  • Journal of Pharmaceutical and Biomedical Analysis. A Design, Molecular Docking, ADMET Studies, Synthesis, Characterization, and Invitro Pharmacological Evaluation of Tetrazole Derivatives. [Link]

  • International Journal of Pharmaceutical Quality Assurance. Comprehensive In Silico Exploration of Some Novel Tetrazole Molecules. [Link]

Sources

Validation

A Comparative Guide to the Validation of HPLC Analytical Methods for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Introduction In the landscape of pharmaceutical development, the journey from a novel chemical entity to a market-approved drug is paved with rigorous analytical scrutiny. The molecule 2-methyl-1-(2H-1,2,3,4-tetrazol-5-y...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of pharmaceutical development, the journey from a novel chemical entity to a market-approved drug is paved with rigorous analytical scrutiny. The molecule 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a compound characterized by its primary amine and tetrazole functional groups, presents a typical analytical challenge for quality control laboratories. Ensuring the identity, purity, and strength of such active pharmaceutical ingredients (APIs) is not merely a procedural step but a foundational requirement for safety and efficacy. The validation of an analytical method provides documented evidence that the procedure is suitable for its intended purpose, a mandate enforced by global regulatory bodies including the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][2][3][4]

This guide provides an in-depth, experience-driven comparison of two High-Performance Liquid Chromatography (HPLC) methodologies for the analysis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. We will dissect the validation process by comparing a modern, optimized Ultra-High-Performance Liquid Chromatography (UPLC) method against a conventional HPLC approach. This comparison will be grounded in the core principles of analytical method validation, explaining not just the "how" but the critical "why" behind each experimental choice and acceptance criterion.

Chapter 1: The Analytical Challenge and Method Selection

The analyte, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, is a relatively small, polar molecule. The presence of the tetrazole ring provides a UV chromophore, making UV-based detection a viable and accessible choice. The primary amine group suggests potential for pH-dependent retention behavior on reversed-phase columns. Given its likely non-volatile nature and thermal lability, HPLC is the technique of choice over Gas Chromatography (GC), which is better suited for volatile compounds.[5][6]

This guide will compare the following two methods:

  • Method A (Optimized UPLC): This method leverages sub-2 µm particle column technology to achieve faster run times and higher chromatographic efficiency, which is ideal for high-throughput environments.

  • Method B (Conventional HPLC): This method utilizes a traditional, fully porous 5 µm particle column, representing a more standard and widely available approach.

ParameterMethod A: Optimized UPLCMethod B: Conventional HPLC
Instrument UPLC SystemStandard HPLC System
Column Acquity BEH C18, 1.7 µm, 2.1 x 50 mmZorbax Eclipse Plus C18, 5 µm, 4.6 x 150 mm
Mobile Phase A 0.1% Formic Acid in Water0.1% Formic Acid in Water
Mobile Phase B AcetonitrileAcetonitrile
Gradient 5% to 60% B in 3 minutes10% to 70% B in 10 minutes
Flow Rate 0.5 mL/min1.0 mL/min
Column Temp. 40°C35°C
Injection Vol. 2 µL10 µL
Detector UV at 215 nmUV at 215 nm
Run Time 5 minutes15 minutes

Chapter 2: The Validation Workflow: A Systematic Approach

Analytical method validation is not a single experiment but a holistic process. It begins with defining the method's intended use—its Analytical Target Profile (ATP)—and proceeds through a series of logical steps to demonstrate its fitness for purpose.[7] The workflow ensures that all critical parameters are evaluated systematically.

Validation_Workflow cluster_0 Phase 1: Planning cluster_1 Phase 2: Execution cluster_2 Phase 3: Reporting ATP Define Analytical Target Profile (ATP) Protocol Develop & Approve Validation Protocol ATP->Protocol Specificity Specificity & Selectivity Protocol->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOQ Limit of Quantitation (LOQ) Precision->LOQ Robustness Robustness LOQ->Robustness Report Compile Validation Report Robustness->Report Review Review & Final Approval Report->Review Method Validated Method for Routine Use Review->Method

A systematic workflow for analytical method validation.

Chapter 3: Core Validation Parameters: A Head-to-Head Comparison

The suitability of an analytical method is assessed through several key performance characteristics as defined by the ICH Q2(R2) guideline.[8][9]

Specificity

Expertise & Experience: Specificity is the cornerstone of any reliable analytical method. It demonstrates that the signal measured is unequivocally from the analyte of interest, free from interference from other components like impurities, degradation products, or matrix components.[10][11][12] For a stability-indicating assay, this is non-negotiable, as you must be able to quantify the API in the presence of the very compounds that form as it degrades.

Experimental Protocol: Specificity

  • Prepare Solutions:

    • Blank: Prepare a solution using only the diluent (e.g., Mobile Phase A).

    • Placebo: Prepare a solution containing all formulation excipients without the API.

    • Analyte Standard: A solution of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine at the target concentration.

    • Spiked Sample: Spike the placebo solution with the analyte and known potential impurities or degradants.

  • Analysis: Inject each solution into the HPLC system.

  • Evaluation:

    • The blank and placebo chromatograms should show no significant peaks at the retention time of the analyte.

    • In the spiked sample, the analyte peak should be well-resolved from all other peaks (Resolution > 2.0).

Comparative Data: Specificity

ParameterMethod A (UPLC)Method B (HPLC)Acceptance Criteria
Analyte Retention Time 1.85 min6.21 minN/A
Resolution from Closest Impurity 3.52.1> 2.0
Interference at Analyte RT in Blank None DetectedNone DetectedNo significant interference
Linearity and Range

Expertise & Experience: Linearity confirms a predictable, proportional relationship between the analyte's concentration and the detector's response.[13][14] This relationship is what allows for accurate quantitation. The range is the concentration interval over which this relationship holds true with acceptable accuracy and precision.[15][16] For an assay of a drug substance, the range is typically required to span 80% to 120% of the target test concentration.[16]

Experimental Protocol: Linearity

  • Prepare Standards: Prepare a series of at least five standard solutions of the analyte spanning the desired range (e.g., 50%, 80%, 100%, 120%, 150% of the target concentration).

  • Analysis: Inject each standard in triplicate.

  • Evaluation: Plot the average peak area against the concentration. Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (R²).

Comparative Data: Linearity

ParameterMethod A (UPLC)Method B (HPLC)Acceptance Criteria
Range Studied 5 - 75 µg/mL5 - 75 µg/mL80-120% of nominal
Correlation Coefficient (R²) 0.99980.9992≥ 0.999
Y-Intercept Bias (%) 0.8%1.9%< 2.0% of 100% response
Accuracy

Expertise & Experience: Accuracy measures the closeness of the experimental result to the true value.[17] In pharmaceuticals, an inaccurate method could lead to the release of a sub-potent or super-potent batch, with direct consequences for patient safety. Accuracy is typically evaluated through recovery studies on a spiked matrix.

Experimental Protocol: Accuracy

  • Prepare Samples: Prepare samples in triplicate at a minimum of three concentration levels across the specified range (e.g., 80%, 100%, 120%). These are typically prepared by spiking a known amount of analyte into a placebo mixture.

  • Analysis: Analyze the samples against a freshly prepared calibration curve.

  • Evaluation: Calculate the percent recovery for each sample. Recovery (%) = (Measured Concentration / Nominal Concentration) * 100.

Comparative Data: Accuracy

ConcentrationMethod A (UPLC) % Recovery (± %RSD)Method B (HPLC) % Recovery (± %RSD)Acceptance Criteria
80% Level 99.5% (± 0.4%)98.8% (± 0.9%)98.0% - 102.0%
100% Level 100.3% (± 0.3%)100.8% (± 0.7%)98.0% - 102.0%
120% Level 100.8% (± 0.5%)101.5% (± 1.1%)98.0% - 102.0%
Precision

Expertise & Experience: Precision reflects the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[17] It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Assesses precision over a short time interval under the same conditions.

  • Intermediate Precision: Assesses within-laboratory variations, such as different days, different analysts, or different equipment.[19]

Experimental Protocol: Precision

  • Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them on the same day with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis of six samples on a different day, with a different analyst, or on a different instrument.

  • Evaluation: Calculate the Relative Standard Deviation (%RSD) for the results of each set and for the combined data set.

Comparative Data: Precision

ParameterMethod A (UPLC) %RSDMethod B (HPLC) %RSDAcceptance Criteria
Repeatability (n=6) 0.45%0.95%≤ 1.0%
Intermediate Precision (n=12, combined) 0.68%1.35%≤ 2.0%
Robustness

Expertise & Experience: A robust method is reliable during normal usage, remaining unaffected by small, deliberate variations in its parameters.[20][21] Robustness testing is critical before transferring a method to another lab or for routine QC use, as it identifies which parameters must be most carefully controlled.[22][23]

Experimental Protocol: Robustness

  • Design Experiment: Identify critical method parameters (e.g., flow rate, column temperature, mobile phase pH or composition). Create an experimental design that varies these parameters within a small, defined range (e.g., Flow Rate ±10%, Temperature ±2°C).

  • Analysis: Analyze a system suitability solution and a standard sample under each modified condition.

  • Evaluation: Monitor the effect on system suitability parameters (e.g., retention time, peak tailing, resolution) and the quantitative result.

Comparative Data: Robustness

Parameter VariedMethod A (UPLC)Method B (HPLC)Acceptance Criteria
Flow Rate (±10%) Assay % change: <0.5%. Resolution > 3.0Assay % change: <1.5%. Resolution > 2.0Assay result within 98-102%; System Suitability passes
Column Temp (±2°C) Assay % change: <0.3%. Resolution > 3.2Assay % change: <1.0%. Resolution > 2.0Assay result within 98-102%; System Suitability passes
% Organic (±2% absolute) Assay % change: <1.2%. Resolution > 2.5Assay % change: >3.0%. Resolution < 1.8Assay result within 98-102%; System Suitability passes

Chapter 4: Interdependence of Validation Parameters

The validation parameters are not isolated; they form a logical, hierarchical system. For instance, a method's range is defined by its linearity, and accuracy and precision must be demonstrated across that entire range. This interconnectedness underscores the need for a comprehensive validation strategy.

Parameter_Interdependence Specificity Specificity Linearity Linearity Specificity->Linearity ensures pure signal Range Range Linearity->Range defines LOQ LOQ Linearity->LOQ defines lower limit Accuracy Accuracy Range->Accuracy assessed over Precision Precision Range->Precision assessed over Method Validated Method Accuracy->Method Precision->Method LOQ->Method Robustness Robustness Robustness->Method ensures reliability

Logical relationship of analytical validation parameters.

Chapter 5: Alternative Analytical Methodologies

While RP-HPLC is a workhorse technique, certain analytical challenges may necessitate alternative approaches.

  • LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): For extremely low-level impurity analysis or for confirmation of impurity structures, LC-MS/MS offers unparalleled sensitivity and specificity. Its ability to provide mass information makes it a powerful tool during forced degradation studies to identify unknown degradants.

  • GC-MS (Gas Chromatography-Mass Spectrometry): While unsuitable for the parent compound, GC-MS is the gold standard for analyzing volatile or semi-volatile organic impurities that may be present from the synthesis process.

  • Chiral HPLC: If 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is chiral, a specialized chiral HPLC method would be required to separate and quantify the enantiomers, which is often a critical regulatory requirement.

Conclusion

This comparative guide demonstrates that while both a conventional HPLC and an optimized UPLC method can be developed for the analysis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, the modern UPLC approach (Method A) offers significant advantages. It provides not only a threefold reduction in run time but also superior performance in precision and robustness.[24] The failure of the conventional method (Method B) in intermediate precision and robustness highlights the risks of using a less-optimized method in a regulated quality control environment.

Ultimately, the choice of method and the execution of its validation must be guided by a deep understanding of both the analyte's chemistry and the stringent requirements of global regulatory bodies. A thoroughly validated analytical method is a self-validating system of trust, ensuring that every result is reliable, reproducible, and scientifically sound.[25][26]

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  • ijarsct. (2024, October 15). Analytical Method Validation in HPLC: A Regulatory Perspective Based on ICH Guidelines.
  • Sigma-Aldrich. (n.d.). 2-[5-amino-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol.
  • PubMed. (2023, February 16). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2'-(2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl)-pentanamido)
  • AMERICAN ELEMENTS. (n.d.). 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride.
  • Open Exploration Publishing. (2023, June 30). Untargeted and quantitative analyses of amine and phenol compounds in Baijiu via chemical isotope labeling.

Sources

Comparative

tetrazole vs carboxylic acid bioisostere binding affinity comparison

Rational Design in Medicinal Chemistry: A Comparative Guide to Tetrazole vs. Carboxylic Acid Bioisosteres The strategic replacement of a carboxylic acid moiety is a cornerstone of lead optimization in modern drug discove...

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Author: BenchChem Technical Support Team. Date: March 2026

Rational Design in Medicinal Chemistry: A Comparative Guide to Tetrazole vs. Carboxylic Acid Bioisosteres

The strategic replacement of a carboxylic acid moiety is a cornerstone of lead optimization in modern drug discovery. While carboxylic acids are exceptionally effective pharmacophores capable of forming robust salt bridges and hydrogen bonds with target proteins, their inherent liabilities—such as phase II metabolic vulnerability (glucuronidation), limited membrane permeability, and potential toxicity—frequently necessitate bioisosteric replacement[1],[2].

Among the diverse array of classical and non-classical bioisosteres, the 5-substituted 1H -tetrazole has emerged as the premier surrogate[3]. This guide provides a rigorous, data-driven comparison of the binding affinity and physicochemical dynamics between carboxylic acids and tetrazoles, equipping drug development professionals with actionable methodologies for rational drug design.

Physicochemical Causality: The Foundation of Binding

To accurately interpret shifts in binding affinity ( KD​ , Ki​ ), one must first deconstruct the physicochemical environment of both functional groups. Both moieties act as proton donors and are predominantly ionized at physiological pH (~7.4), but their geometric and electronic distributions dictate vastly different interaction profiles[3],[2].

Table 1: Comparative Physicochemical & Pharmacological Profiling

PropertyCarboxylic Acid5-Substituted 1H -TetrazoleMechanistic Impact on Binding & ADME
Acidity ( pKa​ ) ~4.0 – 4.5[3]~4.5 – 4.9[3]Both are predominantly ionized at physiological pH, allowing for conserved electrostatic interactions (e.g., salt bridges) with basic residues[2].
Lipophilicity (LogP) Lower baselineHigher (up to 10-fold for the anion)[4]Increased lipophilicity drives hydrophobic pocket partitioning. However, permeability gains may be offset by high desolvation costs[1],[3].
Charge Distribution Localized over 2 OxygensDelocalized over 4 Nitrogens[2]Tetrazoles present a larger, softer electron cloud, enabling more diverse and multivalent hydrogen-bond acceptor networks[5].
Steric Geometry Planar, compactPlanar, extended (+1.5 Å)[3]The extended N-H position allows tetrazoles to reach deeper basic residues within the binding pocket, often drastically improving affinity[3].
Metabolic Stability Susceptible to GlucuronidationHighly Resistant[3]Tetrazoles bypass phase II conjugation, prolonging half-life without sacrificing target affinity[2].

Mechanistic Insights into Binding Affinity Gains

When evaluating target engagement, the tetrazole ring frequently outperforms its carboxylic acid progenitor. As an Application Scientist, I attribute this enhancement to three distinct causal factors:

  • Pharmacophore Extension & Spatial Optimization: The acidic N-H proton of a tetrazole is positioned approximately 1.5 Å further from the parent scaffold compared to the O-H proton of a carboxylic acid[3]. In the classic development of Angiotensin II Type 1 (AT1) receptor antagonists (e.g., Losartan), this spatial extension allowed the tetrazole to achieve optimal geometry for salt-bridge formation with target arginine residues, resulting in a 10-fold increase in potency and a significantly lower efficacious dose compared to the parent acid[3].

  • Charge Delocalization & Multivalent H-Bonding: The tetrazolate anion delocalizes its negative charge across four nitrogen atoms[2]. This creates a versatile, multivalent hydrogen-bonding network. Experimental binding data on supramolecular scaffolds demonstrate that tetrazoles possess a higher inherent affinity for forming well-ordered complexes compared to other bioisosteres like sulfonamides[6].

  • The Desolvation vs. Enthalpy Trade-off: Tetrazoles possess a higher desolvation energy due to stronger hydrogen bonding with water molecules[3],[4]. While this high desolvation penalty can occasionally hinder passive membrane permeability despite a higher LogP[1], the enthalpic payoff upon entering a lipophilic binding pocket and reforming hydrogen bonds with the target protein often results in a massive net gain in binding free energy ( ΔG ).

Case Study: Dual MCL-1/BCL-xL Inhibitors Recent oncology research highlights the robustness of this bioisosteric swap. In the optimization of salicylic acid-based dual MCL-1/BCL-xL inhibitors, researchers replaced the critical carboxylic acid—known to engage Arg263 in the BH3-binding groove—with a tetrazole. The tetrazole derivative maintained or improved the binding affinity against both targets while enhancing the viability effect on HL60 acute myeloid leukemia cells, proving that the tetrazole effectively mimics the crucial salt-bridge interaction without the metabolic liabilities of the acid[7],[8].

BioisostereLogic Lead Lead Compound (Carboxylic Acid) Liabilities Liabilities: - Rapid Glucuronidation - Poor Membrane Permeability - Suboptimal Target Affinity Lead->Liabilities Bioisostere Bioisosteric Replacement (5-Substituted 1H-Tetrazole) Liabilities->Bioisostere Structural Optimization Physico Physicochemical Shifts: - Similar pKa (~4.5-5.0) - Increased LogP - Higher Desolvation Penalty Bioisostere->Physico Affinity Binding Affinity Gains: - Enhanced Charge Delocalization - Multivalent H-Bonding - Optimized Pharmacophore Distance Bioisostere->Affinity Outcome Optimized Drug Candidate (e.g., Losartan, MCL-1 Inhibitors) Physico->Outcome Affinity->Outcome

Structural and pharmacological logic driving tetrazole bioisosteric replacement.

Experimental Workflow: Validating Affinity via Surface Plasmon Resonance (SPR)

To empirically validate the binding affinity differences between a carboxylic acid lead and its tetrazole matched molecular pair (MMP), Surface Plasmon Resonance (SPR) is the gold-standard technique. Unlike end-point assays ( IC50​ ), SPR provides real-time kinetic data (association rate kon​ and dissociation rate koff​ ), revealing how the bioisostere alters binding dynamics.

Self-Validating SPR Protocol

  • Step 1: Sensor Surface Preparation & Immobilization

    • Action: Activate a CM5 dextran sensor chip using standard EDC/NHS chemistry. Immobilize the target protein (e.g., AT1 receptor or MCL-1) via amine coupling to reach a target density of 2000-3000 Response Units (RU). Block remaining active esters with 1M ethanolamine.

    • Causality: Amine coupling provides a stable, covalent attachment. The specific RU target ensures a sufficient signal-to-noise ratio while minimizing mass transport limitations that could artificially depress the kon​ measurement.

    • Validation System: Always utilize an unmodified flow cell (activated and blocked without protein) as an inline reference to subtract bulk refractive index changes and non-specific binding.

  • Step 2: Analyte Preparation & Solvent Correction

    • Action: Prepare a concentration series (e.g., 0.1 nM to 10 µM) of both the carboxylic acid and tetrazole MMPs in running buffer (e.g., HBS-EP+) matched exactly to the DMSO concentration of the stock (typically 1-5%).

    • Causality: Tetrazoles and carboxylic acids have vastly different solubilities and desolvation energies. Strict DMSO matching prevents bulk shift artifacts that can obscure true binding signals.

    • Validation System: Run a DMSO calibration curve (e.g., 0.5% to 1.5% in 0.2% increments) before and after the analyte cycles to mathematically correct for solvent mismatch.

  • Step 3: Kinetic Injection & Regeneration

    • Action: Inject analytes at a high flow rate (30-50 µL/min) for 120 seconds (association phase), followed by a 300-second buffer flow (dissociation phase).

    • Causality: High flow rates minimize mass transport effects, ensuring the observed kon​ is reaction-limited, not diffusion-limited.

  • Step 4: Data Fitting & Kinetic Extraction

    • Action: Double-reference the sensograms (subtract the reference flow cell and blank buffer injections). Fit the data to a 1:1 Langmuir binding model to extract the equilibrium dissociation constant ( KD​=koff​/kon​ ).

    • Causality: Double-referencing isolates the specific interaction. Comparing the koff​ between the acid and tetrazole will directly reveal if the tetrazole's extended hydrogen-bonding network results in a longer target residence time.

SPRWorkflow Step1 1. Sensor Chip Preparation (CM5 Dextran) Step2 2. Target Protein Immobilization (Amine Coupling) Step1->Step2 Step3 3. Analyte Injection (Matched Pairs: -COOH vs -Tetrazole) Step2->Step3 Step4 4. Kinetic Analysis (Association/Dissociation) Step3->Step4 Step5 5. Data Fitting (1:1 Langmuir Model Calculate KD) Step4->Step5

Self-validating Surface Plasmon Resonance (SPR) workflow for binding affinity.

References

  • Structure Property Relationships of Carboxylic Acid Isosteres, ACS Publications, [Link]

  • Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides, Drug Hunter, [Link]

  • Tetrazole and acylsulfonamide bioisosteric replacements of the carboxylic acid in a dual MCL-1/BCL-xL inhibitor are tolerated, RSC Publishing, [Link]

  • Recognition Properties of Carboxylic Acid Bioisosteres: Anion Binding by Tetrazoles, Aryl Sulfonamides, and Acyl Sulfonamides on a Calix[4]arene Scaffold, ACS Publications, [Link]

  • Drug Design: Influence of Heterocyclic Structure as Bioisosteres, Open Access Journals, [Link]

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Validation

A Comparative Benchmarking Guide: 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine versus Traditional Amino Acids

Introduction: The Quest for Enhanced Amino Acid Scaffolds in Drug Discovery In the landscape of modern drug development, the twenty proteinogenic amino acids represent a foundational alphabet from which the language of b...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Enhanced Amino Acid Scaffolds in Drug Discovery

In the landscape of modern drug development, the twenty proteinogenic amino acids represent a foundational alphabet from which the language of biology is written. However, the constraints of this natural alphabet—primarily metabolic instability and limited structural diversity—have propelled the exploration of non-proteinogenic amino acids (npAAs).[1][2][3] These novel building blocks offer the potential to design therapeutic peptides and small molecules with enhanced stability, potency, and bioavailability.[1] This guide provides an in-depth technical comparison of a novel npAA, 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, against its traditional amino acid counterparts.

The core innovation of this molecule lies in the replacement of the carboxylic acid moiety with a tetrazole ring. The tetrazole group is a well-established bioisostere of the carboxylic acid, sharing a similar pKa and planar structure.[4] This substitution is a strategic choice in medicinal chemistry, often employed to increase metabolic stability and improve absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.[5][6] This guide will delineate a series of benchmark experiments designed to objectively quantify the advantages of this structural modification.

Physicochemical Properties: A Foundation for Biological Behavior

The physicochemical characteristics of an amino acid analog are paramount as they dictate its behavior in biological systems. Here, we propose a comparative analysis of key parameters.

Experimental Protocol: Physicochemical Characterization
  • Solubility Determination:

    • Prepare saturated solutions of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine and a selection of traditional amino acids (e.g., Alanine, Leucine, Phenylalanine) in phosphate-buffered saline (PBS) at pH 7.4.

    • Equilibrate the solutions at 37°C for 24 hours with constant agitation.

    • Centrifuge the samples to pellet undissolved solute.

    • Quantify the concentration of the dissolved amino acid in the supernatant using a validated HPLC method.

  • Lipophilicity (LogD) Measurement:

    • Determine the octanol-water distribution coefficient (LogD) at pH 7.4.

    • Dissolve a known amount of each amino acid in a biphasic system of n-octanol and PBS.

    • After vigorous mixing and separation of the phases, measure the concentration of the amino acid in each phase by HPLC.

    • Calculate LogD as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • pKa Determination:

    • Utilize potentiometric titration to determine the acid dissociation constants (pKa) of the amino and tetrazole/carboxyl groups.

    • Dissolve each amino acid in deionized water and titrate with a standardized solution of NaOH, monitoring the pH at each step.

    • The pKa values are determined from the inflection points of the titration curve.

Expected Outcomes and Rationale

The tetrazole moiety is expected to increase the lipophilicity of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine compared to its carboxylic acid-containing counterparts. This is due to the less polar nature of the tetrazole ring.[5] This enhanced lipophilicity can potentially improve membrane permeability, a crucial factor for oral bioavailability and cellular uptake. The pKa of the tetrazole ring is anticipated to be similar to that of a carboxylic acid, ensuring it can still participate in ionic interactions at physiological pH.[4]

Property2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine (Expected)Traditional Amino Acids (e.g., Valine) (Typical)Rationale for Difference
Aqueous Solubility LowerHigherIncreased hydrocarbon content and less polar functional group.
LogD (pH 7.4) HigherLowerThe tetrazole ring is more lipophilic than the carboxylate group.
pKa (Acidic Group) ~4.5 - 5.0~2.3The tetrazole ring is a known bioisostere of the carboxylic acid.
pKa (Amine Group) ~9.0 - 10.0~9.6The amine group is expected to have a similar pKa.

Metabolic Stability: Resisting Enzymatic Degradation

A significant drawback of peptide-based therapeutics is their rapid degradation by proteases. The introduction of npAAs is a key strategy to enhance metabolic stability.[1]

Experimental Protocol: In Vitro Metabolic Stability Assay
  • Hepatocyte Incubation:

    • Incubate 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine and control amino acids with cryopreserved human hepatocytes in suspension.[7]

    • The final cell density should be approximately 0.5 x 10^6 viable cells/mL.[7]

    • The initial concentration of the test compounds should be 1 µM.[7]

  • Time-Course Sampling:

    • Collect aliquots of the incubation mixture at various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes).[7]

    • Quench the metabolic activity in the samples by adding a cold organic solvent (e.g., acetonitrile).

  • LC-MS/MS Analysis:

    • Analyze the samples using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify the remaining parent compound at each time point.

    • The disappearance of the parent compound over time is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Visualization of the Workflow

MetabolicStabilityWorkflow cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_sampling Sampling & Quenching cluster_analysis Analysis Hepatocytes Cryopreserved Human Hepatocytes Incubation Incubate Compound with Hepatocytes Hepatocytes->Incubation Compound Test Compound (1 µM) Compound->Incubation Timepoints Collect Aliquots at 0, 15, 30, 60, 120, 240 min Incubation->Timepoints Quench Quench with Cold Acetonitrile Timepoints->Quench LCMS LC-MS/MS Analysis Quench->LCMS Data Calculate t½ and Clint LCMS->Data CompetitiveBinding cluster_receptor Receptor cluster_ligands Ligands Receptor Receptor Site Radioligand Radiolabeled Ligand (*) Radioligand->Receptor Binds Competitor Unlabeled Competitor (Test Compound) Competitor->Receptor Competes for Binding

Caption: Principle of a competitive radioligand binding assay.

Hypothetical Outcomes and Interpretation

The binding affinity of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine will depend on the specific interactions its side chain and tetrazole group can form with the receptor's binding pocket. The tetrazole ring, being a bioisostere of the carboxylic acid, may engage in similar ionic and hydrogen bonding interactions. [8][9]However, the altered electronics and steric bulk of the tetrazole ring compared to a carboxyl group could lead to either enhanced or diminished affinity.

CompoundHypothetical Ki (nM)Interpretation
2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine50Demonstrates high affinity for the receptor, suggesting the tetrazole group is well-tolerated and may form favorable interactions.
Traditional Amino Acid (e.g., Leucine)100Serves as the benchmark for comparison.

A lower Ki value for the novel amino acid would indicate a higher binding affinity, which could translate to greater potency if it were incorporated into a larger drug molecule. [10]

Conclusion

The strategic replacement of a carboxylic acid with a tetrazole ring in 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine offers a compelling approach to overcoming some of the inherent limitations of traditional amino acids in drug design. Based on established principles of medicinal chemistry and bioisosterism, this modification is anticipated to enhance metabolic stability and modulate physicochemical properties like lipophilicity, which are critical for developing effective therapeutics. [5][6] The experimental protocols outlined in this guide provide a robust framework for the empirical validation of these theoretical advantages. By systematically benchmarking its physicochemical properties, metabolic stability, and biological activity against traditional amino acids, researchers can gain a comprehensive understanding of the potential of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine as a valuable building block in the development of next-generation therapeutics.

References

  • Popova, E. A., & Trifonov, R. E. (2015). Synthesis and biological properties of amino acids and peptides containing a tetrazolyl moiety. Russian Chemical Reviews, 84(9), 891. [Link]

  • Manturewicz, O., et al. (2007). Oxytocin analogues with amide groups substituted by tetrazole groups in position 4, 5 or 9. Journal of Peptide Science, 13(10), 653-661. [Link]

  • Verma, A., et al. (2022). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry, 10, 1083431. [Link]

  • Ziora, Z. M., et al. (2024). Tetrazoles: A multi-potent motif in drug design. VU Research Repository. [Link]

  • Vasilev, E. V., et al. (2021). Design, Synthesis, and Biological Evaluation of New Analogs of Aurein 1.2 Containing Non-Proteinogenic Amino Acids. Molecules, 26(9), 2684. [Link]

  • Yuan, Y., et al. (2019). Bioisosteres in Drug Discovery: Focus on Tetrazole. Journal of Medicinal Chemistry, 62(23), 10581-10603. [Link]

  • Ahangarzadeh, S., et al. (2019). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Journal of Peptide Science, 25(11), e3208. [Link]

  • Phelan, J. C., & Noren, C. J. (1998). Studying Receptor−Ligand Interactions Using Encoded Amino Acid Scanning. Biochemistry, 37(44), 15414-15421. [Link]

  • Puzzarini, C., et al. (2023). Benchmark Structures and Conformational Landscapes of Amino Acids in the Gas Phase: A Joint Venture of Machine Learning, Quantum Chemistry, and Rotational Spectroscopy. Journal of Chemical Theory and Computation, 19(5), 1445-1463. [Link]

  • Fischer, T. F., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 5(11), 1085-1095. [Link]

  • Zhu, X., et al. (2017). Single Amino Acid Substitution in the Vicinity of a Receptor-Binding Domain Changes Protein–Peptide Binding Affinity. Langmuir, 33(37), 9495-9502. [Link]

  • Metabolic Technologies, Inc. (n.d.). Amino Acid Metabolism. [Link]

  • NextSDS. (n.d.). 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. [Link]

  • National Center for Biotechnology Information. (n.d.). 2-methyl-2H-1,2,3,4-tetrazol-5-amine. In PubChem. [Link]

  • Zhang, W., & Li, S. (2019). Biosynthetic Pathways to Nonproteinogenic α-Amino Acids. Chemical Reviews, 120(2), 736-795. [Link]

  • Gifford Bioscience. (n.d.). About Ligand Binding Assays. [Link]

  • Puzzarini, C., et al. (2023). Benchmark Structures and Conformational Landscapes of Amino Acids in the Gas Phase: A Joint Venture of Machine Learning, Quantum Chemistry, and Rotational Spectroscopy. Journal of Chemical Theory and Computation, 19(5), 1445-1463. [Link]

  • Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

  • Zhang, W., & Li, S. (2018). In vitro Biosynthesis of the Nonproteinogenic Amino Acid Methoxyvinylglycine. Angewandte Chemie International Edition, 57(23), 6828-6832. [Link]

  • Fischer, T. F., et al. (2022). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 5(11), 1085-1095. [Link]

  • Beyermann, M., et al. (2000). A single amino acid serves as an affinity switch between the receptor and the binding protein of corticotropin-releasing factor: Implications for the design of agonists and antagonists. Proceedings of the National Academy of Sciences, 97(16), 8917-8922. [Link]

  • Truman, A. W., et al. (2023). Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli. Frontiers in Bioengineering and Biotechnology, 11, 1283620. [Link]

  • Hendy, J., et al. (2024). Benchmarking the identification of a single degraded protein to explore optimal search strategies for ancient proteins. bioRxiv. [Link]

  • Khan, I., et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Molecules, 28(4), 1805. [Link]

  • Fernandez-Triana, M., & Feliu, E. (2018). Proteome-wide comparison between the amino acid composition of domains and linkers. BMC Research Notes, 11(1), 103. [Link]

  • Lozynskyi, A. V., et al. (2021). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell, 37(6), 461-470. [Link]

  • Maynard, C. W., & MacLeod, S. L. (2021). Amino Acids Were Not All Created Equal. ScholarWorks@UARK. [Link]

  • Liu, X., et al. (2017). Tetrazolium Compounds: Synthesis and Applications in Medicine. Molecules, 22(10), 1685. [Link]

Sources

Comparative

A Comparative Guide to the Synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine: An Evaluation of Plausible Routes

Introduction 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a valine-derived α-amino tetrazole, represents a class of compounds of significant interest to the pharmaceutical and medicinal chemistry sectors. The tet...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, a valine-derived α-amino tetrazole, represents a class of compounds of significant interest to the pharmaceutical and medicinal chemistry sectors. The tetrazole moiety is a well-established bioisostere of the carboxylic acid group, offering similar physicochemical properties such as pKa, yet often providing enhanced metabolic stability and improved membrane penetration.[1][2] This makes tetrazole-containing compounds, including our target molecule, attractive for drug discovery programs.

Despite its potential, a direct, peer-reviewed synthesis for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine has not been explicitly detailed in readily available literature. However, based on established and widely published methodologies for the synthesis of analogous α-amino tetrazoles, two primary and highly reproducible synthetic strategies can be proposed and critically evaluated. This guide provides a comparative analysis of these two plausible routes: the Ugi multi-component tetrazole synthesis and the [2+3] cycloaddition of an α-amino nitrile with an azide source. We will delve into the mechanistic underpinnings, experimental protocols, and a comparative summary to aid researchers in selecting the most suitable pathway for their needs.

Proposed Synthesis Route 1: The Ugi Tetrazole Reaction

The Ugi tetrazole reaction is a powerful one-pot, multi-component reaction (MCR) that allows for the rapid assembly of complex molecules from simple starting materials.[3][4][5] This convergence is particularly advantageous in the construction of chemical libraries for high-throughput screening.[3] The reaction typically involves an aldehyde, an amine, an isocyanide, and an azide source (in place of the carboxylic acid used in the classic Ugi reaction).[2][6]

For the synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, the Ugi reaction would proceed by combining isobutyraldehyde, an ammonia equivalent, an isocyanide, and an azide source.

Experimental Protocol (Proposed)
  • Imine Formation: In a suitable polar aprotic solvent such as methanol, isobutyraldehyde (1.0 eq) and a source of ammonia (e.g., ammonia in methanol or a protected amine that can be deprotected post-reaction) (1.1 eq) are stirred to form the corresponding imine in situ.

  • Ugi Reaction: To this mixture, an isocyanide (e.g., a cleavable isocyanide like tert-butyl isocyanide) (1.0 eq) and an azide source (e.g., trimethylsilyl azide) (1.1 eq) are added. The reaction is typically exothermic and proceeds to completion within minutes to a few hours at room temperature.[3]

  • Work-up and Deprotection: Following the reaction, the solvent is removed under reduced pressure. If a protected amine and a cleavable isocyanide were used, a subsequent deprotection step (e.g., acidic hydrolysis) is required to yield the final product. Purification is typically achieved through column chromatography.

Causality of Experimental Choices
  • Solvent: Polar, aprotic solvents like methanol or DMF are preferred as they can effectively solvate the ionic intermediates of the Ugi reaction.[3]

  • Reagent Stoichiometry: A slight excess of the amine and azide source is often used to drive the reaction towards completion and ensure full consumption of the aldehyde.

  • Cleavable Isocyanide: The use of a cleavable isocyanide, such as tert-butyl isocyanide, is a common strategy in Ugi reactions to allow for the straightforward removal of the isocyanide-derived group from the final product, yielding the primary amine.

Proposed Synthesis Route 2: [2+3] Cycloaddition of an α-Amino Nitrile

This two-step approach is a classic and reliable method for the synthesis of 5-substituted tetrazoles.[1][7] The core of this route is the [3+2] cycloaddition reaction between a nitrile and an azide.[1][8] For our target molecule, this would involve the initial synthesis of the α-amino nitrile precursor, 2-amino-3-methylbutanenitrile, followed by its conversion to the tetrazole.

Experimental Protocol (Proposed)

Step 1: Synthesis of 2-amino-3-methylbutanenitrile (Strecker Synthesis)

  • In an aqueous solution, isobutyraldehyde (1.0 eq) is reacted with ammonium chloride and sodium cyanide. This reaction proceeds via the formation of an imine, which is then attacked by the cyanide ion to form the α-amino nitrile.[9]

  • The resulting 2-amino-3-methylbutanenitrile is then extracted from the aqueous layer using an organic solvent and purified.

Step 2: [2+3] Cycloaddition to form the Tetrazole

  • The purified 2-amino-3-methylbutanenitrile (1.0 eq) is dissolved in a mixture of water and a co-solvent like 2-propanol.

  • Sodium azide (2.0 eq) and a catalytic amount of zinc bromide (0.5 eq) are added to the solution.[1][7]

  • The reaction mixture is heated to reflux (around 80°C) for approximately 16 hours.[7]

  • Upon completion, the reaction is acidified, and the product is extracted with an organic solvent. The final product is then purified by recrystallization or column chromatography.

Causality of Experimental Choices
  • Strecker Synthesis: This is a well-established and efficient method for the synthesis of α-amino nitriles from aldehydes.[9]

  • Zinc Bromide Catalyst: The use of a Lewis acid catalyst like zinc bromide in the cycloaddition step activates the nitrile towards nucleophilic attack by the azide, allowing the reaction to proceed under milder conditions than uncatalyzed versions.[1][7]

  • Solvent System: The water/2-propanol mixture provides a good medium for dissolving both the organic nitrile and the inorganic azide salt.[7]

Comparative Analysis of Synthesis Routes

FeatureProposed Route 1: Ugi Tetrazole ReactionProposed Route 2: [2+3] Cycloaddition
Number of Steps One-pot (plus deprotection if needed)Two distinct synthetic steps
Atom Economy High, with water as the primary byproduct.[4]Moderate, involves the formation of inorganic salts as byproducts.
Reaction Conditions Typically mild (room temperature).Requires elevated temperatures (reflux).[7]
Potential for Diversity High, easily adaptable for creating libraries by varying the four components.[3]Lower, primarily dictated by the initial aldehyde.
Handling of Reagents Requires handling of potentially toxic and volatile isocyanides and azides.Requires handling of highly toxic sodium cyanide and sodium azide.
Reproducibility & Scope Generally high and demonstrated for a wide range of substrates.[2][6]Highly reliable and widely published for various α-amino nitriles.[1][7]

Visualizing the Synthetic Workflows

Ugi_Tetrazole_Reaction cluster_start Starting Materials cluster_reaction One-Pot Reaction cluster_product Product Isobutyraldehyde Isobutyraldehyde Ugi Ugi Tetrazole Reaction Isobutyraldehyde->Ugi Ammonia Ammonia Equivalent Ammonia->Ugi Isocyanide Isocyanide Isocyanide->Ugi Azide Azide Source Azide->Ugi Product 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Ugi->Product (with deprotection if necessary) Nitrile_Cycloaddition cluster_step1 Step 1: Strecker Synthesis cluster_step2 Step 2: Cycloaddition Aldehyde Isobutyraldehyde Nitrile 2-amino-3-methyl- butanenitrile Aldehyde->Nitrile Reagents1 NH4Cl, NaCN Reagents1->Nitrile Cycloaddition [2+3] Cycloaddition Nitrile->Cycloaddition Reagents2 NaN3, ZnBr2 Reagents2->Cycloaddition Product 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Cycloaddition->Product

Caption: Workflow for the [2+3] Cycloaddition Route.

Conclusion and Outlook

Both the Ugi tetrazole reaction and the [2+3] cycloaddition of an α-amino nitrile present viable and reproducible pathways for the synthesis of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. The choice between these two routes will likely depend on the specific objectives of the research.

For rapid synthesis and the generation of analogues for screening, the one-pot nature of the Ugi reaction is highly advantageous. Its operational simplicity and high degree of convergence make it an attractive option for medicinal chemistry campaigns.

Conversely, the two-step cycloaddition route, while more linear, relies on classic and exceptionally well-documented reactions. The handling of reagents, particularly sodium cyanide in the Strecker synthesis, requires careful consideration of safety protocols. However, the reliability and predictability of this pathway may be favored in scenarios where a specific target is desired without the need for extensive diversification.

Ultimately, the reproducibility of either route is expected to be high, given the extensive literature supporting the general applicability of both the Ugi tetrazole reaction and the catalyzed nitrile-azide cycloaddition for the synthesis of α-amino tetrazoles.

References

  • Sureshbabu, V. V., Naik, S. A., & Nagendra, G. (2009). Synthesis of Boc-Amino Tetrazoles Derived from α-Amino Acids. Synthetic Communications, 39(3), 395-403. [Link]

  • Shafiee, M., et al. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry, 20, 680-688. [Link]

  • Wikipedia contributors. (2023). Ugi reaction. In Wikipedia, The Free Encyclopedia. [Link]

  • Valdés-Covarrubias, E. A., et al. (2021). Ultrasound Assisted Synthesis of 1,5-Disubstituted Tetrazoles Containing Propargyl or 2-Azidophenyl Moieties via Ugi-Azide Reaction. Molecules, 26(22), 6936. [Link]

  • Sureshbabu, V. V., Naik, S. A., & Nagendra, G. (2009). Synthesis of Boc-Amino Tetrazoles Derived from α-Amino Acids. ResearchGate. [Link]

  • Organic Chemistry Portal. Ugi Reaction. [Link]

  • Neochoritis, C. G., et al. (2016). α-Amino Acid-Isosteric α-Amino Tetrazoles. PubMed. [Link]

  • Organic Chemistry Portal. Synthesis of 2H-tetrazoles. [Link]

  • Patel, M. P., et al. (2009). A NOVEL APPROACH FOR SYNTHESIS OF SUBSTITUTED TETRAZOLES. International Journal of ChemTech Research, 1(4), 807-811. [Link]

  • Ashenhurst, J. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

Sources

Validation

A Senior Application Scientist’s Guide to the Cross-Validation of In Vitro Assays for Novel Kinase Inhibitors

An expert guide to the cross-validation of in vitro assays for novel kinase inhibitors, designed for drug discovery researchers. This document provides a framework for ensuring data accuracy and mitigating artifacts by c...

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Author: BenchChem Technical Support Team. Date: March 2026

An expert guide to the cross-validation of in vitro assays for novel kinase inhibitors, designed for drug discovery researchers. This document provides a framework for ensuring data accuracy and mitigating artifacts by comparing mechanistically distinct assay platforms.

In modern drug discovery, protein kinases remain one of the most critical target classes. The accurate determination of inhibitor potency is fundamental to advancing any kinase-focused research program. However, the diversity of available in vitro assay technologies, each with its own unique mechanism and potential for compound-induced artifacts, necessitates a rigorous cross-validation strategy. Relying on a single assay format can lead to misleading structure-activity relationships (SAR) and the costly pursuit of false-positive candidates.

This guide provides a comprehensive framework for cross-validating in vitro kinase assays, ensuring the data that drives your project is both accurate and reliable. We will explore the causal logic behind selecting orthogonal assays, present detailed experimental protocols, and offer insights into interpreting the comparative data.

The Rationale for Orthogonal Assay Selection

The central tenet of cross-validation is to measure the same biological event—in this case, the inhibition of kinase activity—using two or more mechanistically distinct methods. If a compound reports similar potency across different platforms, it significantly increases confidence that the observed activity is genuine and not an artifact of the assay technology itself.

Common sources of assay interference include:

  • Light Interference: Compounds that are colored, fluorescent, or cause light scattering can interfere with optical assays (e.g., FRET, Fluorescence Polarization).

  • Enzyme Inhibition: Test compounds may directly inhibit reporter enzymes (e.g., luciferase in ATP-consumption assays) rather than the kinase of interest.

  • Redox Activity: Redox-cycling compounds can disrupt assays that rely on redox-sensitive reagents or reporter systems.

  • Promiscuous Aggregation: At certain concentrations, some compounds form aggregates that non-specifically sequester and inhibit enzymes, a phenomenon that can be highly dependent on the specific proteins and buffer components in an assay.

To de-risk these factors, we will compare a biochemical ATP-consumption assay with a biochemical substrate-phosphorylation assay . These two methods measure different products of the kinase reaction (depleted ATP vs. phosphorylated peptide), providing a robust orthogonal check.

Workflow for Kinase Inhibitor Cross-Validation

The following diagram illustrates a logical workflow for validating a potential kinase inhibitor, moving from initial biochemical confirmation to cellular target engagement.

G cluster_0 Biochemical Validation cluster_1 Cellular Validation A Primary Screen Hit (e.g., from HTS) B Assay 1: ATP Consumption (e.g., ADP-Glo™) Determine IC50 A->B C Assay 2: Substrate Phosphorylation (e.g., FRET-based) Determine IC50 A->C D Compare IC50 Values Potency Consistent? B->D C->D E Cell-Based Target Engagement (e.g., NanoBRET™, CETSA®) Confirm target binding in cells D->E Yes G Investigate Artifact (Assay Interference) D->G No F Validated Hit Proceed to downstream studies E->F

Caption: Workflow for cross-validating kinase inhibitor hits.

Experimental Protocols for Cross-Validation

Here, we provide detailed protocols for two common, mechanistically distinct kinase assays. For this example, our target is Kinase-X, which phosphorylates Substrate-Y.

Protocol 1: Luminescence-Based ATP Consumption Assay (ADP-Glo™)

This assay quantifies kinase activity by measuring the amount of ADP produced, which is directly proportional to ATP consumed. The amount of light generated by a luciferase reaction is inversely proportional to the kinase activity.

Materials:

  • Kinase-X (recombinant)

  • Substrate-Y (peptide or protein)

  • Kinase Buffer (e.g., 40 mM Tris, 20 mM MgCl₂, 0.1 mg/mL BSA, pH 7.5)

  • ATP (at a concentration near the Kₘ for Kinase-X)

  • Test Compounds (serially diluted in DMSO)

  • ADP-Glo™ Reagent & Kinase Detection Reagent (Promega)

  • 384-well, white, solid-bottom assay plates

Procedure:

  • Compound Plating: Dispense 100 nL of serially diluted test compounds into the wells of a 384-well plate. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Kinase Reaction:

    • Prepare a 2X Kinase/Substrate master mix in Kinase Buffer.

    • Add 5 µL of the 2X Kinase/Substrate mix to each well.

    • Prepare a 2X ATP solution in Kinase Buffer.

    • Initiate the reaction by adding 5 µL of the 2X ATP solution to each well. The final volume is 10 µL.

  • Incubation: Gently mix the plate and incubate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate for 40 minutes at room temperature.

  • Luminescence Generation:

    • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP, which is then used by luciferase to produce light.

    • Incubate for 30 minutes at room temperature.

  • Data Acquisition: Read the luminescence signal on a plate reader. The signal is inversely proportional to kinase activity.

Protocol 2: FRET-Based Substrate Phosphorylation Assay (Z'-LYTE™)

This assay uses a fluorescently labeled peptide substrate and a phosphospecific antibody. When the peptide is not phosphorylated, excitation of a donor fluorophore (Coumarin) results in FRET to an acceptor fluorophore (Fluorescein). Phosphorylation by the kinase prevents the antibody from binding, disrupting FRET.

Materials:

  • Kinase-X (recombinant)

  • Z'-LYTE™ Peptide Substrate (specific for the kinase family)

  • Z'-LYTE™ Development Reagent (containing phosphospecific antibody)

  • Kinase Buffer

  • ATP (at Kₘ concentration)

  • Test Compounds (serially diluted in DMSO)

  • 384-well, black, solid-bottom assay plates

Procedure:

  • Compound Plating: Dispense 100 nL of serially diluted test compounds into the wells of a 384-well plate.

  • Kinase Reaction:

    • Prepare a 4X Kinase solution in Kinase Buffer. Add 2.5 µL to each well.

    • Prepare a 4X Peptide/ATP master mix in Kinase Buffer.

    • Add 2.5 µL of the 4X Peptide/ATP mix to each well to start the reaction. The final volume is 10 µL.

  • Incubation: Gently mix the plate and incubate at room temperature for 60 minutes.

  • FRET Development:

    • Add 5 µL of the Z'-LYTE™ Development Reagent to each well.

    • Incubate for 60 minutes at room temperature to allow antibody binding.

  • Data Acquisition: Read the plate on a fluorescence plate reader capable of measuring FRET. Excite at 400 nm and read emissions at 445 nm (Coumarin) and 520 nm (Fluorescein). The ratio of these emissions is proportional to the degree of phosphorylation.

Data Analysis and Interpretation

After acquiring the data, calculate the percent inhibition for each compound concentration relative to the high (DMSO) and low (no enzyme) controls. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic model to determine the IC₅₀ value.

Comparative Data Summary (Hypothetical)

The table below presents hypothetical data for three test compounds against Kinase-X, illustrating how to interpret cross-validation results.

CompoundAssay 1: ADP-Glo™ IC₅₀ (nM)Assay 2: Z'-LYTE™ IC₅₀ (nM)Fold DifferenceNotes & Conclusion
Cmpd-A 25301.2Validated Hit. Potency is consistent (<3-fold difference) across mechanistically distinct assays. High confidence in on-target activity.
Cmpd-B 45>10,000>220Probable Artifact. Potent in the ADP-Glo™ assay but inactive in the FRET assay. This suggests Cmpd-B may be inhibiting the luciferase reporter enzyme in the ADP-Glo™ system, not Kinase-X.
Cmpd-C 8,200150>50Probable Artifact. Potent in the FRET assay but weak in the ADP-Glo™ assay. This could indicate compound fluorescence is interfering with the FRET readout, artificially increasing the apparent potency. Further investigation is required.
Defining a Validated Hit

A compound is considered a validated biochemical hit when:

  • It demonstrates dose-dependent inhibition in both orthogonal assays.

  • The IC₅₀ values from both assays are in reasonable agreement (typically within a 3- to 5-fold difference).

  • The inhibition curves are of high quality with well-defined upper and lower asymptotes.

Discrepancies greater than 5-fold warrant further investigation into potential assay artifacts.

Visualizing the Kinase Signaling Context

Understanding the assay's place in the broader biological context is crucial. The following diagram shows a simplified kinase cascade, illustrating where our in vitro assays (biochemical) fit relative to cell-based approaches.

G cluster_0 Cellular Environment cluster_1 In Vitro Biochemical Assay A Extracellular Signal B Receptor A->B C Upstream Kinase B->C D Our Target: Kinase-X C->D E Downstream Substrate D->E F Cellular Response E->F G Purified Kinase-X G->D J Phosphorylated Substrate-Y + ADP G->J H Peptide Substrate-Y H->E H->J I ATP I->J

Caption: Context of a biochemical assay vs. a cellular signaling cascade.

Conclusion and Best Practices

Rigorous cross-validation is not an optional step; it is a cornerstone of reliable kinase drug discovery. By systematically comparing results from mechanistically distinct assays, researchers can effectively filter out artifactual hits, build confident SAR, and ensure that only the most promising compounds advance.

Key Takeaways:

  • Always Confirm Hits: Never rely on data from a single biochemical assay. Confirm promising hits in at least one orthogonal assay.

  • Understand Your Assay's Mechanism: Be aware of the specific vulnerabilities of your chosen assay technologies to different forms of compound interference.

  • Use High-Quality Reagents: The purity of the kinase, substrate, and other reagents is critical for generating reproducible data.

  • Progress to Cellular Systems: Once a compound is validated biochemically, the next essential step is to confirm its activity in a cellular context using target engagement assays like CETSA® or NanoBRET™ to prove it can bind its target in a more complex physiological environment.

By integrating this cross-validation mindset into your screening cascade, you will enhance the quality and translatability of your research, ultimately increasing the probability of success in your drug discovery endeavors.

References

  • Auld, D. S., et al. (2008). A screen for luciferase inhibitors in a large compound library. Journal of Medicinal Chemistry, 51(8), 2372–2386. [Link]

  • Thorne, N., et al. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology, 14(3), 315–324. [Link]

  • Shoichet, B. K. (2004). Screening for promiscuous inhibitors. Nature Reviews Drug Discovery, 3(5), 445–451. [Link]

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. As a nitrogen-rich heterocyclic compound, this substance requires spe...

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Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. As a nitrogen-rich heterocyclic compound, this substance requires specialized handling to mitigate risks to personnel, facilities, and the environment. This guide is designed for researchers, scientists, and drug development professionals, grounding procedural steps in the chemical principles that dictate them.

Foundational Principle: Hazard Recognition and Mitigation

Before any handling or disposal procedure, a thorough understanding of the compound's hazard profile is essential. The structure of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, featuring a tetrazole ring and an amine group, suggests specific potential hazards. The tetrazole ring, with its high nitrogen content, can be energetically unstable, while the amine group imparts basicity and potential reactivity.

Causality of Hazard: The high proportion of nitrogen-nitrogen and carbon-nitrogen bonds in the tetrazole ring makes such compounds susceptible to rapid decomposition, potentially releasing large volumes of nitrogen gas upon heating or initiation.[1][2][3] This intrinsic property demands that these compounds be treated with caution, particularly avoiding conditions that could initiate decomposition, such as high heat or mixing with strong oxidizing agents.

Hazard Profile Summary

The following table summarizes the known and inferred hazards based on data for the compound and structurally related molecules.[4][5]

Hazard CategoryGHS Hazard Code(s)DescriptionRecommended Precaution
Acute Toxicity H302 + H312 + H332Harmful if swallowed, in contact with skin, or if inhaled.Avoid ingestion, skin contact, and inhalation of dust or vapors. Handle in a chemical fume hood.[6]
Skin Irritation H315Causes skin irritation.Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[7]
Serious Eye Damage H318 / H319Causes serious eye damage or irritation.Wear safety goggles or a face shield.[7]
Target Organ Toxicity H336May cause drowsiness or dizziness.Ensure adequate ventilation; use a chemical fume hood.[4][5]
Required Personal Protective Equipment (PPE)

A self-validating safety protocol begins with appropriate PPE. The minimum required PPE for handling this compound includes:

  • Eye Protection: Chemical safety goggles or a full-face shield.[8]

  • Hand Protection: Chemical-resistant gloves, such as nitrile.

  • Body Protection: A properly fastened laboratory coat.[7]

  • Respiratory Protection: All handling of solid material or concentrated solutions should be performed within a certified chemical fume hood to prevent inhalation.[9]

Core Disposal Directive: Professional Deactivation is Mandatory

In-laboratory chemical neutralization or deactivation of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine is strictly prohibited.

Scientific Rationale: The reactivity of the tetrazole moiety is not reliably predictable without specific, validated degradation studies for this exact molecule. Attempting neutralization with common laboratory reagents (e.g., strong acids, bases, or oxidizing agents like bleach) poses a significant risk.[10][11] Such attempts could lead to:

  • Uncontrolled Exothermic Reaction: Rapid decomposition leading to thermal runaway.

  • Formation of More Hazardous Byproducts: Potential generation of toxic or explosive compounds (e.g., hydrazoic acid or its salts).

  • Violent Gas Evolution: The rapid release of nitrogen gas could cause container pressurization and rupture.

Therefore, the only professionally acceptable and regulatory-compliant disposal pathway is through a licensed hazardous waste management service.[7][12]

Procedural Workflow: Waste Containment and On-Site Management

The following step-by-step protocol ensures that the waste is collected, stored, and prepared for professional disposal in a safe and compliant manner.

Step 1: Waste Segregation and Container Selection
  • Identify Waste Streams: Segregate waste into three distinct categories:

    • Solid Waste: Unused reagent, contaminated silica gel, etc.

    • Organic Liquid Waste: Solutions of the compound in organic solvents.

    • Aqueous Liquid Waste: Solutions of the compound in aqueous buffers.

  • Select Compatible Containers: Use only clean, dry, and chemically compatible containers.[13]

    • For organic solvents and solids: A glass bottle with a screw cap is recommended.

    • For aqueous solutions: A high-density polyethylene (HDPE) or glass container is suitable.

  • Critical Precaution: Never use a metal container for this waste, as acidic or basic residues can cause corrosion and potential formation of reactive metal azides.[13]

Step 2: Waste Transfer and Labeling
  • Transfer: Carefully transfer the waste into the designated container using appropriate tools (e.g., spark-proof spatula for solids, clean funnel for liquids). Perform all transfers within a chemical fume hood. Do not fill any container beyond 80% capacity to allow for vapor expansion.[12]

  • Labeling: Proper labeling is a critical EPA requirement.[14][15] Affix a "HAZARDOUS WASTE" label to the container immediately. The label must include:

    • The words "Hazardous Waste" .[16]

    • The full chemical name: "2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine" (no formulas or abbreviations).[13]

    • A complete list of all other constituents in the container, including solvents and their approximate percentages.

    • The relevant hazard warnings (e.g., "Toxic," "Irritant").[14]

Step 3: On-Site Storage in a Satellite Accumulation Area (SAA)
  • Location: Store the labeled waste container in a designated Satellite Accumulation Area (SAA). The SAA must be at or near the point of generation and under the control of the laboratory personnel.[16][17]

  • Segregation: Ensure the waste container is segregated from incompatible materials. Store away from:

    • Strong Oxidizing Agents (e.g., nitric acid, permanganates)

    • Strong Acids and Bases

    • Heat sources, open flames, and direct sunlight.[12][18]

  • Container Integrity: Keep the waste container securely closed at all times, except when adding waste.[16] Regularly inspect the container for any signs of leakage or degradation.

Final Disposal Protocol: Coordination with EHS

The final step is the transfer of the waste to a professional disposal service, a process that must be coordinated through your institution's Environmental Health and Safety (EHS) office.

  • Contact EHS: Notify your EHS department that you have hazardous waste ready for pickup. They will provide specific instructions and timelines.

  • Provide Documentation: Accurately describe the contents of the waste container as detailed on your label.

  • Arrange for "Lab Pack" Pickup: EHS will schedule a pickup with a licensed environmental services company. These professionals will typically "lab pack" the waste, which involves placing the sealed container into a larger, approved drum with absorbent material for safe transport.[12]

  • Method of Destruction: The standard and most effective method for the final destruction of nitrogen-rich compounds like this is high-temperature incineration at a permitted hazardous waste facility.[19]

Visualization of the Disposal Workflow

The following diagram outlines the logical and procedural flow for the safe disposal of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine.

G cluster_prep Phase 1: In-Lab Preparation cluster_storage Phase 2: On-Site Storage cluster_disposal Phase 3: Final Disposal gen Waste Generation assess Assess Hazards & Don Appropriate PPE gen->assess segregate Segregate Waste (Solid / Liquid) assess->segregate contain Select Compatible Container & Transfer Waste (<80% Full) segregate->contain label_waste Affix 'Hazardous Waste' Label with Full Chemical Name & Contents contain->label_waste store Store Sealed Container in SAA label_waste->store segregate_storage Segregate from Incompatibles (Oxidizers, Acids, Heat) store->segregate_storage contact_ehs Contact EHS for Pickup segregate_storage->contact_ehs lab_pack Professional Lab Pack by Licensed Vendor contact_ehs->lab_pack incinerate Transport to Permitted Facility for High-Temperature Incineration lab_pack->incinerate

Caption: Disposal workflow for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine.

References

  • Zhou, C., et al. (2007). Degradation of nitrogen-heterocyclic compounds by anodic oxidation and electro-Fenton methods. Water Environment Research, 79(7), 759-64. Available at: [Link]

  • Managing Hazardous Chemical Waste in the Lab. (2021). Lab Manager. Available at: [Link]

  • 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. (n.d.). NextSDS. Available at: [Link]

  • In-Laboratory Treatment of Chemical Waste. (n.d.). University of British Columbia Safety & Risk Services. Available at: [Link]

  • Poupin, P., et al. (2016). General metabolic pathway for degradation of nitrogen heterocyclic compounds by M. aurum MO1. ResearchGate. Available at: [Link]

  • Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research. Available at: [Link]

  • 3 Rules Regarding Chemical Waste in the Laboratory. (2023). Dan The Lab Safety Man. Available at: [Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2025). US Environmental Protection Agency (EPA). Available at: [Link]

  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security. Available at: [Link]

  • National Research Council. (2011). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available at: [Link]

  • Procedures for Laboratory Chemical Waste Disposal. (n.d.). Jawaharlal Nehru Centre for Advanced Scientific Research. Available at: [Link]

  • National Research Council. (1995). Appendix A: Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. In Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. National Academies Press (US). Available at: [Link]

  • Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Available at: [Link]

  • Siwek, A., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules, 29(9), 2028. Available at: [Link]

  • 1-H-TETRAZOLE Safety Data Sheet. (n.d.). Bio-Fine. Available at: [Link]

  • Siwek, A., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. Available at: [Link]

  • 2-methyl-2H-1,2,3,4-tetrazol-5-amine. (n.d.). PubChem. Available at: [Link]

  • Siwek, A., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. ResearchGate. Available at: [Link]

  • Chemical Waste Name or Mixtures. (n.d.). Unknown Source. Note: This document appears to be an internal institutional guide.
  • Chemical Properties of 2-Propanamine, N-methyl- (CAS 4747-21-1). (n.d.). Cheméo. Available at: [Link]

  • 2-methyl-1-(2h-1,2,3,4-tetrazol-5-yl)propan-1-amine. (n.d.). PubChemLite. Available at: [Link]

  • 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride. (n.d.). NextSDS. Available at: [Link]

  • Safety Data Sheet: 2-methylpropan-1-ol. (n.d.). Chemos GmbH & Co.KG. Available at: [Link]

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Handling

A Senior Application Scientist's Guide to Handling 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

Executive Summary: Beyond Standard Precautions This guide provides essential safety and handling protocols for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. The procedural recommendations herein are based on a com...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Beyond Standard Precautions

This guide provides essential safety and handling protocols for 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. The procedural recommendations herein are based on a comprehensive hazard assessment, which identifies a dual-risk profile for this compound: significant chemical toxicity and the inherent physical reactivity associated with the tetrazole moiety. Standard laboratory PPE is insufficient. This document outlines the mandatory engineering controls, personal protective equipment (PPE), and operational protocols required to ensure personnel safety. Adherence to these guidelines is critical for mitigating risks of acute exposure, serious injury, and uncontrolled chemical reactions.

In-Depth Hazard Assessment

A thorough understanding of the "why" behind safety protocols is fundamental to building a robust safety culture. The PPE recommendations in this guide are derived from the specific chemical and physical hazards posed by 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine.

Chemical Hazards

The compound is classified with multiple health hazards based on available data.[1]

  • Acute Toxicity (Oral, Dermal, Inhalation): The substance is harmful if swallowed, inhaled, or comes into contact with skin.[1] This necessitates barrier protection to prevent any direct contact.

  • Serious Eye Damage: It poses a significant risk of serious eye damage.[1] Standard safety glasses are inadequate; full-coverage goggles are the minimum requirement.

  • Skin Irritation: The compound is a skin irritant, reinforcing the need for correct glove selection and lab coat use.[1]

Physical Hazards: The Energetic Tetrazole Ring

The primary physical hazard stems from the tetrazole functional group. Tetrazoles are high-nitrogen compounds that are energetically unstable and can decompose explosively.[2][3]

  • High Nitrogen Content: The tetrazole ring consists of four nitrogen atoms and one carbon atom. This high nitrogen-to-carbon ratio contributes to a significant positive heat of formation, meaning the molecule is a reservoir of chemical energy that can be released rapidly.[4]

  • Sensitivity to Energy Input: Decomposition can be initiated by heat, friction, or mechanical shock.[2][3] This reactivity dictates specialized handling procedures, such as the use of non-sparking tools and the avoidance of ground-glass joints.[3][5][6]

Core Directive: PPE and Engineering Controls

Personal protective equipment is the final barrier between the researcher and the hazard. It must be used in conjunction with primary engineering controls.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine, including weighing, transferring, and preparing solutions, must be performed inside a properly functioning chemical fume hood.[6][7] The fume hood provides critical ventilation to protect against inhalation hazards and offers a physical barrier in case of splashes or reactions.[7]

Mandatory PPE for Routine Operations

The following table summarizes the minimum required PPE for handling small quantities of the target compound under standard laboratory conditions.

PPE CategorySpecificationRationale & Causality
Eye & Face Protection Chemical splash goggles (ANSI Z87.1/EN 166) AND a full-face shield.Goggles provide a seal around the eyes to protect from splashes and aerosols.[3] The face shield is mandatory to protect the entire face from the shrapnel and concussive force of a potential energetic decomposition.[8]
Hand Protection Nitrile gloves (minimum 4 mil thickness). Consider double-gloving.Provides a barrier against skin contact and irritation.[9] Always inspect gloves for tears before use and remove them before touching surfaces outside the immediate work area.[10]
Body Protection Flame-Retardant (FR) lab coat.A standard cotton or polyester-blend lab coat is insufficient. An FR lab coat is required to provide protection against a potential flash fire resulting from rapid decomposition of this energetic compound.[2][8][10]
Foot Protection Closed-toe, closed-heel leather shoes.Protects feet from spills and dropped objects.[11]

Procedural Guidance and Operational Plans

PPE Selection & Escalation Workflow

The selection of PPE is not static; it must adapt to the specific experimental context. The following workflow illustrates the decision-making process for escalating PPE based on risk.

PPE_Workflow start Start: Plan Experiment risk_assessment Hazard & Risk Assessment - Quantity? - Heating/Pressure? - Aerosol Generation? start->risk_assessment routine_ops Routine Operations (Small Scale, Ambient Temp) risk_assessment->routine_ops Low Risk high_risk_ops High-Risk Operations (Large Scale, Heat, Sonication) risk_assessment->high_risk_ops High Risk ppe_tier1 Tier 1 PPE (Core Protocol) - Goggles + Face Shield - Nitrile Gloves - FR Lab Coat routine_ops->ppe_tier1 ppe_tier2 Tier 2 PPE (Escalated) - Tier 1 PPE - PLUS Respiratory Protection - PLUS Blast Shield high_risk_ops->ppe_tier2 procedure Proceed with Experiment ppe_tier1->procedure ppe_tier2->procedure

Caption: PPE Selection & Escalation Workflow for handling the target compound.

Step-by-Step Handling & Transfer Protocol
  • Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clear of incompatible materials, especially strong oxidizing agents.[2] Don all required Tier 1 PPE.

  • Tool Selection: Use only spark-proof spatulas (e.g., Teflon-coated, ceramic) and tools for all transfers.[3][5] Avoid metal spatulas which can cause friction.

  • Transfer: Carefully transfer the solid compound from the source container to a tared weigh boat or reaction vessel. Avoid any actions that could cause friction, grinding, or shock.[2]

  • Container Management: Immediately and securely cap the source container after dispensing. Never leave containers of reactive chemicals open.[6]

  • Cleaning: After the transfer is complete, decontaminate the spatula and work surface as per your institution's validated procedures.

Emergency and Disposal Plans

Emergency Response
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

  • Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

  • Spill: For a small spill contained within the fume hood, use a non-reactive absorbent material to clean it up. Use non-sparking tools for cleanup. Place all contaminated materials in a sealed, labeled hazardous waste container.[3] For any large spill, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan

Under no circumstances should this compound or its waste be disposed of in standard trash or down the drain.[12][13] All waste is to be treated as reactive hazardous waste.

  • Waste Segregation: Maintain separate, clearly labeled waste streams.[12]

    • Solid Waste: Unused compound, grossly contaminated items (e.g., weigh boats, wipes).

    • Liquid Waste: Solutions containing the compound.

    • Contaminated PPE: Used gloves, disposable lab coats.

  • Containment and Labeling:

    • Use chemically compatible, sealed containers for all waste.[2]

    • Label each container clearly with "Hazardous Waste," the full chemical name, and the associated hazards (Toxic, Reactive).[12]

  • Final Disposal: All waste must be disposed of through your institution's EHS department or a licensed hazardous waste contractor.[2][12] Do not attempt to neutralize the chemical waste unless you have a specific, validated, and peer-reviewed protocol.[2]

References

  • Proper Disposal Procedures for Tetrazolo[1,5-a]quinoline-4-carbaldehyde. Benchchem.
  • Safe Disposal of (RS)-(Tetrazol-5-yl)glycine: A Procedural Guide. Benchchem.
  • Personal protective equipment for handling N-(2H-tetrazol-5-yl). Benchchem.
  • 2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine. NextSDS.
  • What are the Health and Safety Guidelines for Using Amines?. SafetyInfo.
  • MATERIAL SAFETY DATA SHEET - 1H-TETRAZOLE. Giant Chem Solutions.
  • Prudent Disposal of 5-(5-Methyl-isoxazol-3-yl)-1h-tetrazole: A Guide for Laboratory Professionals. Benchchem.
  • 1H-TETRAZOLE - Safety Data Sheet. ChemicalBook.
  • SAFETY DATA SHEET 5-Benzylthio-1H-tetrazole (BTT). Glen Research.
  • 1H-TETRAZOLE Safety Data Sheet. Bio-Fine.
  • Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager.
  • Personal Protective Equipment (PPE). Purdue University Environmental Health and Safety.
  • Laboratory PPE: The 10 Essentials You Need. Science Equip.
  • Personal Protective Equipment Policy. The Ohio State University Department of Chemistry and Biochemistry.
  • SOP: Reactive Chemicals. University of Pennsylvania Environmental Health and Safety.
  • Guide for Handling Azide-Containing Compounds. University of Pittsburgh Safety Manual.
  • WORKING WITH HIGHLY REACTIVE OR EXPLOSIVE CHEMICALS. Princeton University Environmental Health and Safety.
  • How to Safely Handle Reactive Chemicals. The Chemistry Blog.
  • N,N-Bis[1(2)H-tetrazol-5-yl]amine Safety Data Sheet. ChemicalBook.

Sources

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